Saflufenacil-d7

Core Science & Biosynthesis

What is Saflufenacil-d7 and its chemical structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Saflufenacil-d7, a deuterated analog of the herbicide Saflufenacil. It is primarily intended for use as an internal standard in analytical methodologies, particularly in liquid chromatography-mass spectrometry (LC-MS/MS), to ensure accurate quantification of Saflufenacil in various matrices.

Core Compound Information

Saflufenacil-d7 is the isotopically labeled version of Saflufenacil, a potent inhibitor of the enzyme protoporphyrinogen (B1215707) IX oxidase (PPO).[1] Saflufenacil is a pyrimidinedione-class herbicide used for the control of broadleaf weeds in a variety of crops. The "-d7" designation indicates that seven hydrogen atoms in the molecule have been replaced with deuterium (B1214612) atoms. This isotopic substitution is typically on the isopropyl group, which provides a distinct mass difference from the parent compound without significantly altering its chemical properties. This makes it an ideal internal standard for quantitative analysis.

Chemical Structure

The chemical structure of Saflufenacil is well-established. Based on common deuteration practices for internal standards, the seven deuterium atoms in Saflufenacil-d7 are located on the isopropyl group.

Saflufenacil:

Proposed Structure of Saflufenacil-d7 (isopropyl-d7):

Physicochemical and Analytical Data

Quantitative data for Saflufenacil-d7 is primarily derived from the data of its non-labeled parent compound, Saflufenacil, with adjustments for the mass difference due to deuteration. For precise quantitative applications, it is crucial to refer to the certificate of analysis provided by the supplier for lot-specific data, including isotopic purity.

Table 1: Physicochemical and Analytical Properties

Property	Saflufenacil	Saflufenacil-d7 (Estimated)
Chemical Formula	C₁₇H₁₇ClF₄N₄O₅S	C₁₇H₁₀D₇ClF₄N₄O₅S
CAS Number	372137-35-4	2469260-39-5[1]
Molecular Weight	500.85 g/mol	~507.90 g/mol
Appearance	White to off-white solid	White to off-white solid
Melting Point	189.5 °C	Not available (expected to be similar to Saflufenacil)
Solubility	Soluble in methanol, acetone	Soluble in methanol, acetone
Isotopic Purity	N/A	>98% (typical, refer to CoA)

Experimental Protocols

The primary application of Saflufenacil-d7 is as an internal standard in quantitative analytical methods for Saflufenacil. Below is a representative experimental protocol based on established QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology coupled with LC-MS/MS for the analysis of Saflufenacil in a soil matrix.

Representative Experimental Protocol: Determination of Saflufenacil in Soil using Saflufenacil-d7 Internal Standard by LC-MS/MS

This protocol is a composite of standard QuEChERS procedures and analytical parameters for similar compounds.

1. Sample Preparation (QuEChERS Extraction)

• Sample Homogenization: Air-dry the soil sample and sieve it through a 2 mm mesh to remove large debris and ensure homogeneity.

• Extraction:

  • Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile (B52724).

  • Spike the sample with a known concentration of Saflufenacil-d7 solution (e.g., 100 µL of a 1 µg/mL solution).

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

  • Cap the tube and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the acetonitrile supernatant to a 2 mL d-SPE tube containing a cleanup sorbent (e.g., 150 mg MgSO₄, 50 mg Primary Secondary Amine (PSA)).

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 2 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned supernatant and dilute it with an appropriate solvent (e.g., 1:1 with water) for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions (Typical):

  • Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analyte, followed by a re-equilibration step.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40 °C.

• Mass Spectrometry Conditions (Typical):

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative ion mode (to be optimized).

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Saflufenacil: Precursor ion (e.g., [M+H]⁺) → Product ion(s).

    • Saflufenacil-d7: Precursor ion (e.g., [M+H]⁺ for d7) → Product ion(s).

  • Instrument Parameters: Dwell time, collision energy, and other parameters should be optimized for maximum sensitivity and specificity.

Signaling Pathways and Experimental Workflows

Logical Relationship of Saflufenacil-d7 as an Internal Standard

The following diagram illustrates the role of Saflufenacil-d7 as an internal standard in a typical quantitative analysis workflow. The internal standard is introduced at the beginning of the sample preparation process to compensate for any analyte loss during extraction and cleanup, as well as for variations in instrument response.

References

• 1. medchemexpress.com [medchemexpress.com]

Saflufenacil-d7 CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the isotopic-labeled herbicide Saflufenacil-d7, including its core chemical data, mechanism of action, and relevant experimental protocols.

Core Chemical Data

Saflufenacil-d7 is the deuterium-labeled form of Saflufenacil (B1680489), a herbicide belonging to the pyrimidinedione chemical class.[1][2] Stable isotopes are frequently used as internal standards in quantitative analysis or to investigate the metabolic fate of a compound. The key quantitative data for Saflufenacil-d7 and its parent compound are summarized below.

Property	Saflufenacil-d7	Saflufenacil
CAS Number	Not explicitly available; often referenced by the parent compound's CAS number.	372137-35-4[3][4][5]
Molecular Weight	507.90 g/mol [1]	500.85 g/mol [3][5]

Mechanism of Action: Protoporphyrinogen (B1215707) Oxidase (PPO) Inhibition

Saflufenacil's herbicidal activity stems from its potent inhibition of the enzyme protoporphyrinogen IX oxidase (PPO).[1][2][6][7][8][9] This enzyme is crucial in the tetrapyrrole biosynthetic pathway, which is responsible for the synthesis of essential molecules like chlorophylls (B1240455) and hemes.

The inhibition of PPO by Saflufenacil leads to a cascade of cytotoxic events within the plant cells:

• Accumulation of Protoporphyrinogen IX: The blockage of PPO causes the substrate, protoporphyrinogen IX, to accumulate.[7]

• Formation of Protoporphyrin IX: This excess protoporphyrinogen IX moves from the chloroplast to the cytoplasm, where it is oxidized to protoporphyrin IX.[9]

• Photosensitization and Oxidative Stress: Protoporphyrin IX is a potent photosensitizer. In the presence of light and oxygen, it generates reactive oxygen species (ROS).

• Cellular Damage: The overproduction of ROS leads to lipid peroxidation, rapid loss of membrane integrity, and ultimately, cell death, manifesting as chlorosis and necrosis in susceptible plants.[6][7]

The following diagram illustrates the signaling pathway of Saflufenacil's mechanism of action.

Mechanism of action of Saflufenacil.

Experimental Protocols

The analysis of Saflufenacil and its metabolites in environmental samples is critical for understanding its fate and persistence. Below are detailed methodologies for its extraction and quantification from soil.

Accelerated Solvent Extraction (ASE) of Saflufenacil from Soil

This method is designed for the efficient extraction of Saflufenacil from soil matrices.[10][11]

• Sample Preparation: Air-dry soil samples and pass them through a 2 mm sieve.

• Extraction Cell: Mix 10 g of the prepared soil with a drying agent like diatomaceous earth and pack it into an ASE cell.

• Extraction Solvent: Use a mixture of acetone (B3395972) and water.

• ASE Parameters:

  • Oven Temperature: 100°C

  • Static Time: 5 minutes

  • Pressure: 1500 psi

  • Rinse Volume: 60% of the cell volume

  • Purge Time: 100 seconds

• Post-Extraction: Concentrate the collected extract using a rotary evaporator and then bring it to a final volume with an appropriate solvent for analysis.

Ultra-Performance Liquid Chromatography with Tandem Mass Spectrometry (UPLC-MS/MS) for Saflufenacil Analysis

This method provides a rapid and sensitive quantification of Saflufenacil and its metabolites.[12]

• Chromatographic Conditions:

  • Column: A reverse-phase C18 column (e.g., Acquity UPLC BEH C18).

  • Mobile Phase: A gradient of (A) water with 0.1% formic acid and (B) acetonitrile (B52724) with 0.1% formic acid.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor for the specific precursor-to-product ion transitions for Saflufenacil and its metabolites.

• Quantification: Use a calibration curve prepared with certified reference standards. Saflufenacil-d7 can be used as an internal standard to improve accuracy and precision.

The following diagram illustrates the experimental workflow for the analysis of Saflufenacil in soil.

Workflow for Saflufenacil analysis in soil.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Saflufenacil | 372137-35-4 [amp.chemicalbook.com]
• 3. accustandard.com [accustandard.com]
• 4. Saflufenacil | C17H17ClF4N4O5S | CID 11571392 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. medkoo.com [medkoo.com]
• 6. Saflufenacil - Wikipedia [en.wikipedia.org]
• 7. bioone.org [bioone.org]
• 8. ncwss.org [ncwss.org]
• 9. Glyphosate and Saflufenacil: Elucidating Their Combined Action on the Control of Glyphosate-Resistant Conyza bonariensis [mdpi.com]
• 10. cdmf.org.br [cdmf.org.br]
• 11. Soil residue analysis and degradation of saflufenacil as affected by moisture content and soil characteristics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Simultaneous determination of saflufenacil and its two metabolites in soil samples by ultra-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Saflufenacil-d7: A Technical Guide to its Physical and Chemical Properties for Researchers

For Immediate Release

This technical guide provides an in-depth overview of the physical and chemical properties of Saflufenacil-d7, a deuterated analog of the herbicide Saflufenacil (B1680489). This document is intended for researchers, scientists, and professionals in drug development and agricultural science who are utilizing Saflufenacil-d7 in their studies, particularly in metabolic, pharmacokinetic, and environmental fate investigations where it serves as an invaluable internal standard. While specific experimental data for the deuterated form is limited, the properties of Saflufenacil-d7 are expected to be nearly identical to those of its non-deuterated counterpart, Saflufenacil.

Core Physical and Chemical Properties

Saflufenacil is a potent herbicide belonging to the pyrimidinedione chemical class.[1][2] The introduction of seven deuterium (B1214612) atoms in Saflufenacil-d7 provides a distinct mass signature, making it an ideal internal standard for quantitative analysis by mass spectrometry. The fundamental physical and chemical characteristics are summarized below.

Property	Value	Reference
Chemical Formula	C17H10D7ClF4N4O5S	Inferred
Molecular Weight	~507.9 g/mol	[1][3] (adjusted for D)
Melting Point	189.9 °C	[1][4]
Density	1.595 g/mL at 20 °C	[1][4]
Solubility in Water	2100 mg/L at 20 °C	[1]
Appearance	White, odorless powder	[4][5]
Decomposition Temperature	Approx. 230 °C	[4]
Vapor Pressure	4.5 x 10⁻¹⁵ Pa at 20 °C; 2.0 x 10⁻¹⁴ Pa at 25 °C	[4]

Mechanism of Action: Inhibition of Protoporphyrinogen (B1215707) Oxidase (PPO)

Saflufenacil functions as a powerful inhibitor of the enzyme protoporphyrinogen IX oxidase (PPO).[1][6][7][8] This enzyme is critical in the tetrapyrrole biosynthetic pathway for the production of both chlorophyll (B73375) in plants and heme in mammals.[6][8]

By blocking PPO, Saflufenacil prevents the conversion of protoporphyrinogen IX to protoporphyrin IX.[8] This leads to an accumulation of protoporphyrinogen IX, which then leaks from the chloroplasts into the cytoplasm and is oxidized to protoporphyrin IX.[8] In the presence of light and oxygen, protoporphyrin IX acts as a potent photosensitizer, generating reactive oxygen species that cause lipid peroxidation and rapid destruction of cell membranes, leading to necrosis and death of susceptible weeds.[1][6][8]

Mechanism of action of Saflufenacil as a PPO inhibitor.

Metabolic Pathways of Saflufenacil

The metabolism of Saflufenacil has been studied in various organisms and is primarily characterized by dealkylation and cleavage of the uracil (B121893) ring.[4][8] The major transformation steps include N-demethylation at both the uracil ring and the N-isopropyl-N-methylsulfamide side chain, as well as the elimination of the N-isopropyl group.[4]

Several metabolites have been identified, with some of the key ones being M800H01 (N-demethylation of the sulfamide (B24259) side chain), M800H02 (N-demethylation of the uracil ring), and M800H11 (double demethylation).[4] In environmental degradation, metabolites such as a uracil-ring N-demethylated metabolite (Saf-µCH3), a doubly N-demethylated metabolite (Saf-2CH3), and a ring-cleavage metabolite (Saf-RC) have been observed.[9][10] The rapid metabolism in tolerant crops like corn contributes to its selectivity.[7][11]

Simplified metabolic pathway of Saflufenacil.

Experimental Protocols: Analytical Methodologies

The quantification of Saflufenacil and its metabolites is typically achieved using chromatographic techniques coupled with mass spectrometry. Saflufenacil-d7 is an ideal internal standard for these methods due to its chemical similarity and mass difference from the parent compound.

General Workflow for Analysis in Soil and Agricultural Products

A common experimental workflow for the analysis of Saflufenacil residues involves extraction, cleanup, and instrumental analysis.

General analytical workflow for Saflufenacil residue analysis.

Sample Preparation (QuEChERS-based Method)

A modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is often employed for the extraction of Saflufenacil from various matrices.[12]

• Homogenization : A representative sample (e.g., 5-10 g of soil or homogenized plant material) is weighed into a centrifuge tube.

• Internal Standard Spiking : The sample is spiked with a known concentration of Saflufenacil-d7 solution.

• Extraction : An extraction solvent, typically acetonitrile, is added. The tube is shaken vigorously.

• Salting-out : A salt mixture (e.g., magnesium sulfate, sodium chloride) is added to induce phase separation. The tube is shaken again and then centrifuged.

• Cleanup (d-SPE) : An aliquot of the supernatant is transferred to a tube containing a cleanup sorbent (e.g., primary secondary amine (PSA) to remove organic acids, and C18 to remove non-polar interferences). The tube is vortexed and centrifuged.

• Analysis : The final extract is filtered and injected into the LC-MS/MS system.

Instrumental Analysis: LC-MS/MS

• Chromatography : Reverse-phase chromatography is typically used, for example, with a C18 column. A gradient elution with a mobile phase consisting of water and acetonitrile or methanol (B129727) (often with additives like formic acid or ammonium (B1175870) formate) is employed to separate Saflufenacil and its metabolites.

• Mass Spectrometry : A tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode is used for sensitive and selective detection. Specific precursor-to-product ion transitions for both Saflufenacil and Saflufenacil-d7 are monitored.

Synthesis of Saflufenacil

The synthesis of Saflufenacil has been described in the literature. A key step involves the reaction between a substituted aniline (B41778) and an oxazinone to form the core structure of the herbicide.[1] Other synthetic routes have also been developed to improve efficiency and yield.[13][14] For the synthesis of Saflufenacil-d7, deuterated starting materials or reagents would be incorporated at appropriate steps in the synthetic pathway.

Conclusion

Saflufenacil-d7 is an essential tool for the accurate quantification of Saflufenacil in complex matrices. Its physical and chemical properties, mechanism of action, and metabolic fate are fundamentally the same as those of the parent compound. The methodologies outlined in this guide provide a framework for researchers to effectively utilize Saflufenacil-d7 in their studies, contributing to a better understanding of the environmental and biological behavior of this important herbicide.

References

• 1. Saflufenacil - Wikipedia [en.wikipedia.org]
• 2. Advice - Learn About Saflufenacil Herbicide | Kiwicare [kiwicare.co.nz]
• 3. Saflufenacil | C17H17ClF4N4O5S | CID 11571392 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fao.org [fao.org]
• 5. apvma.gov.au [apvma.gov.au]
• 6. The Herbicide Saflufenacil (Kixor™) is a New Inhibitor of Protoporphyrinogen IX Oxidase Activity | Weed Science | Cambridge Core [cambridge.org]
• 7. ncwss.org [ncwss.org]
• 8. The toxicity of Saflufenacil_Chemicalbook [chemicalbook.com]
• 9. The Environmental Degradation and Distribution of Saflufenacil, a Fluorinated Protoporphyrinogen IX Oxidase-Inhibiting Herbicide, on a Canadian Winter Wheat Field - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Simultaneous determination of saflufenacil and its two metabolites in soil samples by ultra-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. [PDF] Efficient and Practical Synthesis of Saflufenacil | Semantic Scholar [semanticscholar.org]
• 14. researchgate.net [researchgate.net]

Saflufenacil-d7 as a Protoporphyrinogen Oxidase (PPO) Inhibitor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Saflufenacil (B1680489) is a potent, pre-emergent and post-emergent herbicide belonging to the pyrimidinedione chemical class. Its herbicidal activity stems from the specific inhibition of the enzyme protoporphyrinogen (B1215707) IX oxidase (PPO), a key enzyme in the tetrapyrrole biosynthesis pathway. This inhibition leads to the accumulation of the photosensitizing molecule protoporphyrin IX, which, in the presence of light, induces rapid lipid peroxidation and cell membrane disruption, ultimately causing plant death. Saflufenacil-d7, a deuterated isotopologue of saflufenacil, serves as an invaluable internal standard for the accurate quantification of saflufenacil in complex matrices during metabolism, environmental fate, and pharmacokinetic studies. The mechanism of PPO inhibition is identical for both saflufenacil and its deuterated form. This guide provides an in-depth overview of the mechanism of action, quantitative inhibition data, detailed experimental protocols, and visual representations of the key pathways and workflows.

Introduction to Saflufenacil and PPO Inhibition

Saflufenacil is a highly effective herbicide used for the control of a broad spectrum of broadleaf weeds. It is classified as a Group 14 herbicide by the Herbicide Resistance Action Committee (HRAC), a group characterized by the inhibition of protoporphyrinogen oxidase (PPO). The PPO enzyme catalyzes the oxidation of protoporphyrinogen IX (Protogen IX) to protoporphyrin IX (Proto IX), the final common step in the biosynthesis of both chlorophylls (B1240455) and hemes.

The inhibition of PPO by saflufenacil leads to a cascade of cytotoxic events. The blockage of the enzyme causes the substrate, Protogen IX, to accumulate and leak from the chloroplast into the cytoplasm. In the cytoplasm, Protogen IX is non-enzymatically oxidized to Proto IX. Proto IX is a potent photosensitizer that, upon exposure to light, interacts with molecular oxygen to generate highly reactive singlet oxygen. This singlet oxygen initiates a chain reaction of lipid peroxidation, leading to the rapid destruction of cellular membranes, loss of cellular integrity, and ultimately, cell death, which manifests as chlorosis and necrosis of the plant tissue.

Note on Saflufenacil-d7: Saflufenacil-d7 is a stable, isotopically labeled version of saflufenacil where seven hydrogen atoms have been replaced by deuterium. This modification increases its molecular weight, allowing it to be distinguished from the unlabeled saflufenacil by mass spectrometry. For the purposes of its biochemical mechanism of action as a PPO inhibitor, Saflufenacil-d7 is functionally identical to Saflufenacil. Its primary application is as an internal standard in analytical methodologies to ensure precise and accurate quantification of saflufenacil residues.

Quantitative Inhibition Data

Saflufenacil is a highly potent inhibitor of plant PPO. The inhibitory activity is typically quantified by the half-maximal inhibitory concentration (IC50), which is the concentration of the inhibitor required to reduce the enzyme activity by 50%. While specific Ki values (inhibition constants) and the definitive type of inhibition for saflufenacil are not consistently reported across all studies, the mechanism for PPO inhibitors is generally competitive or mixed-competitive with respect to the substrate, Protogen IX.

Parameter	Species	Value	Reference
IC50	Black nightshade (Solanum nigrum)	0.4 nM
IC50	Velvetleaf (Abutilon theophrasti)	0.4 nM
IC50	Corn (Zea mays)	0.4 nM
IC50	Various plant species (recombinant PPO)	22 - 28 nM
IC50	Human (recombinant hPPO)	Submicromolar range

Mechanism of Action: Signaling Pathway

The inhibitory action of Saflufenacil on PPO initiates a well-defined pathway leading to phytotoxicity. The following diagram illustrates the key steps in this process.

Caption: Mechanism of action of Saflufenacil as a PPO inhibitor.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the PPO-inhibiting activity of Saflufenacil.

In Vitro PPO Inhibition Assay

This protocol describes a representative method for determining the IC50 value of Saflufenacil against plant PPO.

Objective: To quantify the inhibitory effect of Saflufenacil on PPO enzyme activity in vitro.

Materials:

• Plant tissue (e.g., spinach leaves, etiolated corn seedlings)

• Extraction buffer (e.g., 100 mM Tris-HCl pH 7.5, 1 mM EDTA, 10% glycerol)

• Protoporphyrinogen IX (Protogen IX) substrate

• Saflufenacil stock solution (in DMSO)

• Spectrofluorometer

• Centrifuge

Procedure:

• Enzyme Extraction:

  • Homogenize fresh or frozen plant tissue in ice-cold extraction buffer.

  • Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove cell debris.

  • Centrifuge the supernatant at high speed (e.g., 100,000 x g) to pellet the membranes containing PPO.

  • Resuspend the pellet in a minimal volume of extraction buffer. This is the crude enzyme extract.

  • Determine the protein concentration of the extract using a standard method (e.g., Bradford assay).

• PPO Activity Assay:

  • Prepare a reaction mixture containing assay buffer (e.g., 100 mM HEPES-KOH pH 7.5, 1 mM DTT, 1 mM EDTA) and the enzyme extract.

  • Add varying concentrations of Saflufenacil (or DMSO as a control) to the reaction mixture and pre-incubate for a defined period (e.g., 10 minutes) at a specific temperature (e.g., 30°C).

  • Initiate the enzymatic reaction by adding the substrate, Protogen IX.

  • Monitor the formation of Protoporphyrin IX (Proto IX) by measuring the increase in fluorescence over time (Excitation: ~405 nm, Emission: ~635 nm).

  • Calculate the initial reaction rates.

• Data Analysis:

  • Plot the percentage of PPO inhibition against the logarithm of the Saflufenacil concentration.

  • Determine the IC50 value by fitting the data to a dose-response curve.

Caption: Experimental workflow for the in vitro PPO inhibition assay.

In Vivo Protoporphyrin IX Accumulation Assay

This protocol outlines a method to measure the accumulation of Proto IX in plant tissues following treatment with Saflufenacil.

Objective: To quantify the in vivo accumulation of Protoporphyrin IX in response to Saflufenacil treatment.

Materials:

• Whole plants or plant leaf discs

• Saflufenacil solution

• Extraction solvent (e.g., acetone:0.1 N NH4OH, 9:1 v/v)

• Hexane (B92381)

• Spectrofluorometer or HPLC with fluorescence detector

• Centrifuge

Procedure:

• Plant Treatment:

  • Treat whole plants or leaf discs with a solution of Saflufenacil at a known concentration. Include a control group treated with a solution lacking the herbicide.

  • Incubate the treated plant material in the dark for a specific period (e.g., 12-24 hours) to allow for Protogen IX accumulation.

• Extraction of Protoporphyrin IX:

  • Harvest the treated plant tissue and immediately homogenize it in the extraction solvent.

  • Centrifuge the homogenate to pellet the cell debris.

  • Collect the supernatant containing the extracted porphyrins.

  • Wash the supernatant with an equal volume of hexane to remove chlorophyll and other lipophilic pigments. The Proto IX will remain in the lower aqueous-acetone phase.

• Quantification:

  • Measure the fluorescence of the aqueous-acetone phase using a spectrofluorometer (Excitation: ~405 nm, Emission: ~635 nm).

  • Alternatively, for more precise quantification, analyze the extract using reverse-phase HPLC with a fluorescence detector.

  • Calculate the amount of Proto IX per gram of fresh weight of the plant tissue.

Difference between Saflufenacil and Saflufenacil-d7

An In-depth Technical Guide to Saflufenacil (B1680489) and Saflufenacil-d7

For Researchers, Scientists, and Drug Development Professionals

Introduction

Saflufenacil is a potent herbicide belonging to the pyrimidinedione chemical class, widely utilized for the control of broadleaf weeds in various agricultural settings.[1][2] Its deuterated analog, Saflufenacil-d7, serves a critical but distinct role, primarily in analytical and research contexts. This technical guide provides an in-depth exploration of the fundamental differences between these two compounds, focusing on their chemical structures, physicochemical properties, and applications. It is designed for professionals in research and development who require a precise understanding of these molecules for experimental design, analytical method development, and metabolic studies.

Core Chemical Differences: Isotopic Labeling

The primary distinction between Saflufenacil and Saflufenacil-d7 lies in isotopic composition. Saflufenacil-d7 is an isotopically labeled version of Saflufenacil where seven hydrogen (¹H) atoms have been replaced with deuterium (B1214612) (²H or D), a stable, non-radioactive isotope of hydrogen.[3] This substitution results in a molecule that is chemically and biologically similar to the parent compound but has a higher molecular weight. This mass difference is the cornerstone of its application in analytical chemistry.

While the exact positions of deuteration can vary depending on the synthesis, they are typically located on metabolically stable positions, such as the N-isopropyl group, to prevent loss during biological processing.

Physicochemical Properties

The substitution of hydrogen with deuterium has a negligible effect on most physicochemical properties, such as solubility, melting point, and chemical reactivity. The most significant and analytically relevant difference is the molar mass.

Property	Saflufenacil	Saflufenacil-d7	Data Source(s)
Chemical Formula	C₁₇H₁₇ClF₄N₄O₅S	C₁₇H₁₀D₇ClF₄N₄O₅S	[1]
Molar Mass	500.85 g/mol	Approx. 507.90 g/mol	[1]
Melting Point	189.9 °C	Substantially similar to Saflufenacil	[4]
Density	1.595 g/mL (at 20 °C)	Substantially similar to Saflufenacil	[4]
Solubility in Water	2100 mg/L (at 20 °C)	Substantially similar to Saflufenacil	[1]
Log P (octanol/water)	2.6	Substantially similar to Saflufenacil	[5]

Mechanism of Action: Protoporphyrinogen (B1215707) IX Oxidase (PPO) Inhibition

Saflufenacil functions as a herbicide by inhibiting the enzyme protoporphyrinogen IX oxidase (PPO), also known as protox.[6][7] This enzyme is crucial in the tetrapyrrole biosynthesis pathway, which is responsible for producing both chlorophyll (B73375) in plants and heme in mammals.[6][8]

The signaling pathway is as follows:

• PPO Inhibition: Saflufenacil competitively inhibits PPO within the plant's chloroplasts.[7][8]

• Accumulation of Protoporphyrinogen IX: This blockage prevents the conversion of protoporphyrinogen IX (Protogen IX) to protoporphyrin IX (Proto IX).[8]

• Cytoplasmic Oxidation: The excess Protogen IX leaks from the chloroplasts into the cytoplasm, where it is oxidized to Proto IX.[7]

• Photosensitization and Oxidative Stress: In the presence of light and oxygen, the accumulated Proto IX acts as a potent photosensitizer, generating singlet oxygen and other reactive oxygen species (ROS).[8][9]

• Cellular Damage: These ROS cause rapid lipid peroxidation, leading to the disruption and loss of integrity of cell membranes, ultimately resulting in necrosis (tissue death) and plant demise.[1][8]

Saflufenacil's mechanism of action via PPO inhibition.

The Role of Saflufenacil-d7 in Quantitative Analysis

The key application of Saflufenacil-d7 is as an internal standard for the accurate quantification of Saflufenacil in complex matrices like soil, water, and biological tissues.[3][10] This is most commonly achieved using isotopic dilution analysis in conjunction with sensitive analytical techniques like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[11][12]

The principle relies on the following:

• Chemical Equivalence: Saflufenacil-d7 behaves almost identically to Saflufenacil during sample extraction, cleanup, and chromatographic separation. Any loss of the target analyte during sample preparation will be mirrored by a proportional loss of the internal standard.[10]

• Mass Distinction: A mass spectrometer can easily distinguish between the native Saflufenacil (analyte) and the heavier Saflufenacil-d7 (internal standard) based on their mass-to-charge ratio (m/z).[13]

• Accurate Quantification: By adding a known amount of Saflufenacil-d7 to a sample at the beginning of the analysis, the final measurement is based on the ratio of the analyte's signal to the internal standard's signal. This ratio corrects for variations in sample recovery and instrument response, leading to highly accurate and precise results.[10][13]

Experimental Protocols

Generalized Protocol for Saflufenacil Quantification in Soil

The following is a representative methodology synthesized from common analytical procedures for pesticide residue analysis.[5][11]

1. Sample Preparation and Extraction:

• Weigh 10 g of homogenized soil into a 50 mL polypropylene (B1209903) centrifuge tube.
• Spike the sample with a known concentration of Saflufenacil-d7 solution (e.g., 100 µL of 1 µg/mL solution).
• Add 20 mL of acetonitrile (B52724) and 5 g of anhydrous magnesium sulfate.
• Vortex vigorously for 2 minutes and then centrifuge at 4000 rpm for 5 minutes.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer a 10 mL aliquot of the supernatant (acetonitrile layer) to a 15 mL d-SPE tube containing a suitable sorbent mixture (e.g., PSA and C18).
• Vortex for 1 minute and centrifuge at 4000 rpm for 5 minutes.

3. Final Sample Preparation:

• Take a 1 mL aliquot of the cleaned extract and evaporate to dryness under a gentle stream of nitrogen.
• Reconstitute the residue in 1 mL of a methanol/water solution (e.g., 50:50 v/v).
• Filter the solution through a 0.22 µm syringe filter into an HPLC vial for analysis.

4. LC-MS/MS Analysis:

• Inject the sample into an LC-MS/MS system.
• Use a suitable C18 column for chromatographic separation.
• Set the mass spectrometer to monitor specific precursor-to-product ion transitions for both Saflufenacil and Saflufenacil-d7.
• Quantify the amount of Saflufenacil in the original sample by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

start [label="Soil Sample (10g)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; spike [label="Spike with known amount\nof Saflufenacil-d7", shape=diamond, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; extract [label="Add Acetonitrile & MgSO₄\nVortex & Centrifuge"]; cleanup [label="d-SPE Cleanup\n(PSA/C18)"]; evap [label="Evaporate & Reconstitute\nin Methanol/Water"]; filter[label="Filter (0.22 µm)"]; end [label="LC-MS/MS Analysis", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> spike -> extract -> cleanup -> evap -> filter -> end; }

Generalized workflow for Saflufenacil analysis.

Quantitative Performance Data

The herbicidal efficacy of Saflufenacil is demonstrated by its potent inhibition of the PPO enzyme across various plant species.

Parameter	Plant Species	Value	Data Source(s)
IC₅₀ for PPO Inhibition	Corn (Zea mays)	~0.4 nM	[8]
IC₅₀ for PPO Inhibition	Velvetleaf (Abutilon theophrasti)	~0.4 nM	[8]
IC₅₀ for PPO Inhibition	Black Nightshade (Solanum nigrum)	~0.4 nM	[8]
Limit of Quantification (LOQ) in Water	N/A	0.001 mg/kg	[12]
Limit of Quantification (LOQ) in Soil	N/A	0.83-9.16 µg/kg	[11]

Conclusion

Saflufenacil and Saflufenacil-d7 are chemically analogous but serve fundamentally different purposes. Saflufenacil is the active herbicidal agent whose efficacy is rooted in the potent inhibition of the PPO enzyme, leading to oxidative stress and plant death. Saflufenacil-d7, by contrast, is an indispensable analytical tool. Its isotopic label provides a mass difference that enables its use as an internal standard, allowing for the highly accurate and reliable quantification of Saflufenacil residues in environmental and biological samples. Understanding this distinction is crucial for researchers in agrochemical development, environmental science, and toxicology.

References

• 1. Saflufenacil - Wikipedia [en.wikipedia.org]
• 2. m.youtube.com [m.youtube.com]
• 3. Saflufenacil | 372137-35-4 [chemicalbook.com]
• 4. fao.org [fao.org]
• 5. submit.foodhygiene.or.kr [submit.foodhygiene.or.kr]
• 6. apvma.gov.au [apvma.gov.au]
• 7. The toxicity of Saflufenacil_Chemicalbook [chemicalbook.com]
• 8. bioone.org [bioone.org]
• 9. mdpi.com [mdpi.com]
• 10. Deuteration - ThalesNano [thalesnano.com]
• 11. Simultaneous determination of saflufenacil and its two metabolites in soil samples by ultra-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 13. lcms.cz [lcms.cz]

The Role of Deuterium Labeling in Saflufenacil-d7: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the purpose and application of deuterium-labeled Saflufenacil (Saflufenacil-d7). The primary application of Saflufenacil-d7 is as an internal standard in analytical methodologies, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS), to ensure accurate quantification of Saflufenacil in complex matrices. This document details the principles behind this application, provides representative experimental protocols, and discusses its potential role in metabolic studies.

Core Principles: The Purpose of Deuterium (B1214612) Labeling in Saflufenacil-d7

Deuterium (²H), a stable, non-radioactive isotope of hydrogen, plays a pivotal role in modern analytical chemistry. The primary purpose of incorporating seven deuterium atoms into the Saflufenacil molecule to create Saflufenacil-d7 is to generate an ideal internal standard for isotope dilution mass spectrometry (IDMS).

Key Advantages of Using Saflufenacil-d7 as an Internal Standard:

• Chemical and Physical Similarity: Saflufenacil-d7 is chemically identical to Saflufenacil, exhibiting nearly identical physical and chemical properties. This ensures that it behaves similarly during all stages of sample preparation, including extraction, derivatization, and chromatography.

• Co-elution: In liquid chromatography, Saflufenacil-d7 co-elutes with the unlabeled Saflufenacil, meaning they exit the chromatography column at the same time. This is crucial for correcting matrix effects during ionization in the mass spectrometer.

• Mass Differentiation: The seven deuterium atoms give Saflufenacil-d7 a distinct, higher molecular weight compared to Saflufenacil. This mass difference is easily resolved by a mass spectrometer, allowing for simultaneous but separate detection of the analyte and the internal standard.

• Improved Accuracy and Precision: By adding a known amount of Saflufenacil-d7 to a sample at the beginning of the analytical process, any loss of the analyte during sample preparation will be mirrored by a proportional loss of the internal standard. The ratio of the analyte's signal to the internal standard's signal is used for quantification, which corrects for variations in extraction efficiency, instrument response, and matrix-induced signal suppression or enhancement.

The following diagram illustrates the logical workflow of using Saflufenacil-d7 as an internal standard in a quantitative analysis.

Workflow for Quantification using Saflufenacil-d7 Internal Standard

Application in Quantitative Analysis: LC-MS/MS Method for Saflufenacil

While specific studies detailing the use of Saflufenacil-d7 as an internal standard are not widely published in peer-reviewed literature, its application would follow established isotope dilution LC-MS/MS methodologies. Below is a representative experimental protocol for the determination of Saflufenacil in a soil matrix, adapted from existing methods, which would be significantly enhanced by the inclusion of Saflufenacil-d7.

Experimental Protocol: Quantification of Saflufenacil in Soil

2.1.1 Sample Preparation and Extraction

• Sample Collection: Collect soil samples and homogenize them.

• Spiking: To a 10 g subsample of soil, add a known amount of Saflufenacil-d7 solution in methanol (B129727) as an internal standard.

• Extraction: Add 20 mL of acetonitrile (B52724) to the soil sample. Shake vigorously for 30 minutes.

• Salting Out: Add 5 g of anhydrous magnesium sulfate (B86663) and 2 g of sodium chloride. Shake for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• Cleanup: Take a 1 mL aliquot of the supernatant and pass it through a dispersive solid-phase extraction (d-SPE) tube containing 150 mg of PSA (primary secondary amine) and 50 mg of C18. Vortex for 1 minute and centrifuge.

• Final Extract: Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

2.1.2 LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: Agilent 1200 series or equivalent.

• Mass Spectrometer: AB Sciex 5500 QTRAP or equivalent triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Column: C18 column (e.g., 100 mm × 2.1 mm, 3.5 µm).

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient Elution: A typical gradient would start at 90% A, decreasing to 10% A over several minutes, followed by a re-equilibration step.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: ESI negative.

• MS/MS Transitions: The specific mass transitions for Saflufenacil and Saflufenacil-d7 would be optimized. For Saflufenacil (MW: 500.85 g/mol ), a potential transition could be m/z 499.1 → [fragment ion]. For Saflufenacil-d7 (MW: ~507.89 g/mol ), the corresponding transition would be m/z 506.1 → [corresponding fragment ion].

Data Presentation: Method Validation Parameters

The inclusion of Saflufenacil-d7 as an internal standard is expected to significantly improve the following method validation parameters. The data presented in the table below is representative of what would be achieved for a validated LC-MS/MS method for Saflufenacil.

Parameter	Typical Performance Metric
Linearity (R²)	> 0.99
Limit of Detection (LOD)	0.1 - 1 µg/kg
Limit of Quantification (LOQ)	0.5 - 5 µg/kg
Recovery (%)	85 - 110%
Precision (RSD%)	< 15%
Matrix Effect (%)	Minimized due to co-eluting internal standard

Potential Application in Metabolic Studies

Deuterium-labeled compounds are also valuable tools for investigating the metabolic fate of molecules. While studies on Saflufenacil metabolism have historically used ¹⁴C-labeling, Saflufenacil-d7 could be employed in metabolic studies to trace and identify its biotransformation products.

Metabolic Pathways of Saflufenacil:

Studies have shown that Saflufenacil undergoes several metabolic transformations in plants and animals. The primary metabolic pathways include:

• N-demethylation: Removal of a methyl group from the uracil (B121893) ring or the sulfonamide side chain.

• Degradation of the N-methyl-N-isopropyl group: Stepwise degradation to an unsubstituted sulfonamide.

• Cleavage of the uracil ring: Opening of the uracil ring to form a urea (B33335) side chain.

The diagram below illustrates the known metabolic pathways of Saflufenacil.

Metabolic Pathways of Saflufenacil

By administering Saflufenacil-d7 to a biological system, researchers can use mass spectrometry to identify metabolites by looking for the characteristic mass shift of the deuterium label. This can aid in confirming metabolic pathways and discovering novel metabolites.

Conclusion

The primary and most critical purpose of deuterium labeling in Saflufenacil-d7 is its use as an internal standard for accurate and precise quantification of Saflufenacil in various complex matrices using isotope dilution mass spectrometry. Its chemical and physical similarity to the unlabeled analyte, combined with its distinct mass, allows for the correction of analytical variability, leading to highly reliable data. While not yet widely documented in publicly available literature for this specific compound, this application is a cornerstone of modern analytical chemistry. Additionally, Saflufenacil-d7 holds potential for use in metabolic studies to elucidate the biotransformation of this herbicide. The methodologies and principles outlined in this guide provide a solid foundation for researchers and scientists working with Saflufenacil and its deuterated analogue.

The Role of Saflufenacil-d7 as an Analytical Standard in Environmental Monitoring: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Saflufenacil-d7, a deuterium-labeled analog of the herbicide Saflufenacil (B1680489), and its critical role as an internal standard for the quantitative analysis of Saflufenacil in environmental samples. The use of stable isotope-labeled standards is paramount for achieving accurate, precise, and reliable results in analytical testing, particularly within the context of environmental monitoring and food safety.[1][2] This document outlines the physicochemical properties of Saflufenacil, details a representative analytical methodology for its detection using Saflufenacil-d7, and presents typical performance data.

Introduction to Saflufenacil and the Need for a Deuterated Standard

Saflufenacil is a potent, pre- and post-emergence herbicide used to control a wide variety of broadleaf weeds in numerous crops.[3] It belongs to the pyrimidinedione chemical class and functions by inhibiting the enzyme protoporphyrinogen (B1215707) oxidase (PPO).[3] Due to its application in agriculture, there is a potential for Saflufenacil to enter the environment, contaminating soil and water systems.[4] Consequently, sensitive and accurate analytical methods are required to monitor its presence and ensure environmental and food safety.[5]

The complexity of environmental matrices (e.g., soil, water) can significantly impact the accuracy of analytical measurements through matrix effects, which can cause ion suppression or enhancement in mass spectrometry-based assays. The use of a stable isotope-labeled internal standard, such as Saflufenacil-d7, is the most effective way to compensate for these matrix effects and for variations in sample preparation and instrument response.[2] Saflufenacil-d7 is an ideal internal standard as it exhibits nearly identical chemical and physical behavior to the non-labeled Saflufenacil, but is distinguishable by its higher mass.[1]

Physicochemical Properties

The physicochemical properties of Saflufenacil-d7 are expected to be virtually identical to those of Saflufenacil, with the exception of a slightly higher molecular weight due to the incorporation of seven deuterium (B1214612) atoms. The properties of Saflufenacil are summarized in the table below.

Property	Value	Reference
IUPAC Name	N'-[2-chloro-4-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-3,6-dihydro-1(2H)-pyrimidinyl)benzoyl]-N-isopropyl-N-methylsulfamide	[3]
CAS Number	372137-35-4	[3]
Molecular Formula	C17H17ClF4N4O5S	[3]
Molecular Weight	500.9 g/mol	[3]
Melting Point	189.9 °C	[3]
Vapor Pressure	4.5 x 10⁻¹⁵ Pa at 20°C	[3]
Water Solubility	2100 mg/L (at pH 7)	[3]
Density	1.595 g/mL at 20°C	[3]

Note on Saflufenacil-d7: The molecular weight of Saflufenacil-d7 will be approximately 507.9 g/mol , reflecting the replacement of seven hydrogen atoms with deuterium. This mass difference is fundamental to its use in mass spectrometry.

Synthesis of Saflufenacil

The synthesis of Saflufenacil has been described in the literature. One patented method involves the reaction between a substituted aniline (B41778) and an oxazinone to form the core ring systems of the herbicide.[3] Another approach describes a multi-step synthesis starting from sulfuryl chloride isocyanate, t-butanol, and N-methyl-N-isopropylamine to create a key intermediate, which is then further reacted to produce Saflufenacil.[6] The synthesis of the deuterated analog, Saflufenacil-d7, would involve the use of deuterated starting materials or reagents in a similar synthetic scheme.

Analytical Methodology for Environmental Testing

The determination of Saflufenacil in environmental samples is typically performed using liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS).[4][7] The following section details a representative experimental protocol for the analysis of Saflufenacil in water and soil, incorporating Saflufenacil-d7 as an internal standard.

Experimental Workflow

The general workflow for the analysis of Saflufenacil in environmental samples using Saflufenacil-d7 as an internal standard is depicted in the following diagram.

Caption: Analytical workflow for Saflufenacil analysis.

Sample Preparation

4.2.1. Water Samples (Adapted from EPA Method D0502) [7]

• To a 1.0 g aliquot of the water sample, add a known amount of Saflufenacil-d7 internal standard solution.

• Dilute the sample with 0.1 mL of methanol.

• The sample is then ready for direct injection or can be further concentrated using solid-phase extraction (SPE) if lower detection limits are required.

4.2.2. Soil Samples (Based on a modified QuEChERS method) [4]

• Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Add a known amount of Saflufenacil-d7 internal standard solution.

• Add 10 mL of acetonitrile (B52724) and shake vigorously for 1 minute.

• Add the QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride) and shake for another minute.

• Centrifuge the sample.

• Take an aliquot of the supernatant for cleanup by dispersive solid-phase extraction (dSPE) using appropriate sorbents (e.g., PSA, C18).

• Centrifuge again and filter the supernatant into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

The following are typical LC-MS/MS parameters for the analysis of Saflufenacil. The mass transitions for Saflufenacil-d7 would be adjusted based on its higher molecular weight.

Parameter	Condition
LC Column	C18 reversed-phase column (e.g., Shim-pack GIST C18)[5]
Mobile Phase	A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 10 µL
Ionization Mode	Electrospray Ionization (ESI) in negative mode[5]
MS/MS System	Triple quadrupole mass spectrometer
Monitored Transitions	Saflufenacil: m/z 501.0 → 348.9 (quantifier), other transitions for confirmation[7]Saflufenacil-d7: m/z 508.0 → 355.9 (hypothetical quantifier)

Principle of Isotope Dilution Mass Spectrometry:

Caption: Principle of isotope dilution analysis.

Method Validation and Performance Data

A robust analytical method requires thorough validation to ensure its reliability. The following table summarizes typical validation parameters for the analysis of Saflufenacil in environmental matrices, which would be expected to be similar for a method using Saflufenacil-d7.

Parameter	Soil	Water	Reference
Linearity (R²)	≥ 0.9914	-	[4]
Limit of Detection (LOD)	0.25 - 2.75 µg/kg	-	[4]
Limit of Quantification (LOQ)	0.83 - 9.16 µg/kg	0.001 mg/kg (1 µg/kg)	[4][7]
Average Recovery	74.1 - 118.9%	-	[4]
Precision (RSD)	≤ 26.2%	-	[4]

Conclusion

Saflufenacil-d7 is an indispensable tool for the accurate quantification of Saflufenacil in environmental samples. Its use as an internal standard in LC-MS/MS analysis effectively mitigates matrix effects and improves the overall quality and reliability of the data. The methodologies and performance data presented in this guide, adapted from established methods for Saflufenacil, provide a strong foundation for researchers and scientists involved in environmental monitoring and risk assessment of this herbicide. The continued availability of high-purity deuterated standards like Saflufenacil-d7 is crucial for ensuring regulatory compliance and protecting environmental health.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. lcms.cz [lcms.cz]
• 3. fao.org [fao.org]
• 4. Simultaneous determination of saflufenacil and its two metabolites in soil samples by ultra-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Simultaneous determination of saflufenacil and three metabolites in five agriculture products using liquid chromatography-Tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]

A Technical Guide to Saflufenacil-d7: Commercial Availability and Analytical Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Saflufenacil-d7, a deuterated analog of the herbicide Saflufenacil (B1680489). This document is intended for researchers, scientists, and professionals in drug development who require a reliable internal standard for the quantitative analysis of Saflufenacil. Included are details on commercial suppliers, key technical data, and a representative experimental protocol for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Commercial Suppliers and Availability

Saflufenacil-d7 is available as an analytical standard from a limited number of specialized chemical suppliers. The following table summarizes the offerings from identified commercial vendors. Researchers are advised to contact the suppliers directly for the most current pricing and availability information.

Supplier	Catalog Number	Product Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Purity	Format
MedChemExpress	HY-118923S	Saflufenacil-d7	2469260-39-5	C₁₇H₁₀D₇ClF₄N₄O₅S	507.90	>98%	Solid
LGC Standards (Toronto Research Chemicals)	S081802	Saflufenacil-d7	2469260-39-5	C₁₇H₁₀D₇ClF₄N₄O₅S	507.90	Not specified	Solid

Technical Data

Saflufenacil-d7 is the deuterium-labeled version of Saflufenacil, a potent inhibitor of protoporphyrinogen (B1215707) IX oxidase (PPO).[1] The incorporation of seven deuterium (B1214612) atoms into the molecule increases its molecular weight, allowing for its use as an internal standard in mass spectrometry-based analytical methods. This enables accurate quantification of Saflufenacil in various matrices by correcting for variations in sample preparation and instrument response.

Experimental Protocol: Quantitative Analysis of Saflufenacil using Saflufenacil-d7 by LC-MS/MS

The following protocol is a representative method for the quantitative analysis of Saflufenacil in a given matrix (e.g., water, soil, or biological samples) using Saflufenacil-d7 as an internal standard. This protocol is based on established LC-MS/MS methods for Saflufenacil.[2][3][4][5]

1. Sample Preparation

• Extraction: The specific extraction procedure will vary depending on the sample matrix. A common approach for solid samples is a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) based method. For liquid samples, a simple dilution or liquid-liquid extraction may be sufficient.

• Internal Standard Spiking: A known concentration of Saflufenacil-d7 is added to the sample prior to extraction. This is a critical step to ensure accurate quantification.

• Cleanup: The extracted sample may require a cleanup step to remove interfering matrix components. This can be achieved using solid-phase extraction (SPE) or other purification techniques.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is typically used for the separation of Saflufenacil.

  • Mobile Phase: A gradient elution with a mixture of water (containing a modifier such as formic acid or ammonium (B1175870) formate) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is commonly employed.

  • Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in either positive or negative mode can be used.

  • Multiple Reaction Monitoring (MRM): The mass spectrometer is operated in MRM mode to monitor specific precursor-to-product ion transitions for both Saflufenacil and Saflufenacil-d7. Based on the US EPA method for Saflufenacil, the following transitions can be used as a starting point[2]:

    • Saflufenacil: m/z 501.0 → 348.9 (quantifier) and 501.0 → 459.0 (qualifier)

    • Saflufenacil-d7: The precursor ion will be shifted by +7 Da to m/z 508.0. The product ions would need to be determined experimentally, but a likely transition would be m/z 508.0 → 355.9 (assuming the deuterium labels are on a stable part of the molecule during fragmentation).

  • Data Analysis: The ratio of the peak area of Saflufenacil to the peak area of Saflufenacil-d7 is used to construct a calibration curve from standards with known concentrations of Saflufenacil and a constant concentration of Saflufenacil-d7. The concentration of Saflufenacil in the unknown samples is then determined from this calibration curve.

Visualizations

The following diagrams illustrate the logical workflow for the quantitative analysis of Saflufenacil using a deuterated internal standard and the signaling pathway context of Saflufenacil's mode of action.

Quantitative Analysis Workflow

Saflufenacil Mode of Action

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 3. Simultaneous determination of saflufenacil and its two metabolites in soil samples by ultra-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Simultaneous determination of saflufenacil and three metabolites in five agriculture products using liquid chromatography-Tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Guide: Safety Data and Handling Precautions for Saflufenacil-d7

Disclaimer: This document provides a comprehensive overview of the safety data and handling precautions for Saflufenacil. Specific data for the deuterated form, Saflufenacil-d7, is not extensively available. However, the safety and handling protocols for Saflufenacil-d7 are considered to be analogous to the parent compound due to the nature of isotopic labeling. Researchers should always consult the most current Safety Data Sheet (SDS) provided by the supplier for the specific product in use.

Chemical Identification and Physical Properties

Saflufenacil is a herbicide belonging to the pyrimidinedione chemical class.[1] It functions by inhibiting the enzyme protoporphyrinogen (B1215707) oxidase (PPO), which disrupts chlorophyll (B73375) biosynthesis in plants, leading to cell membrane damage and plant death.[1][2] Saflufenacil-d7 is a deuterated analog of Saflufenacil, typically used as an internal standard in analytical testing.

Table 1: Physical and Chemical Properties of Saflufenacil

Property	Value	Source
IUPAC Name	N'-{2-chloro-4-fluoro-5-[1,2,3,6-tetrahydro-3-methyl-2,6-dioxo-4-(trifluoromethyl)pyrimidin-1-yl]benzoyl}-N-isopropyl-N-methylsulfamide	[1]
CAS Number	372137-35-4	[1][2]
Molecular Formula	C₁₇H₁₇ClF₄N₄O₅S	[1][2]
Molecular Weight	500.85 g/mol	[1][2]
Physical State	White powder	[1]
Melting Point	189.9 °C	[2][3]
Decomposition Temp.	Approx. 230 °C	[3]
Density	1.595 g/mL at 20 °C	[2][3]

| Solubility in Water | 2100 mg/L (at 20 °C) |[2] |

Hazard Identification and Toxicology

Saflufenacil is classified as having low acute toxicity via oral, dermal, and inhalation routes.[1][4] However, it is very toxic to aquatic life with long-lasting effects.[5]

Table 2: Summary of Toxicological Data for Saflufenacil

Toxicity Endpoint	Result	Species	Source
Acute Oral LD50	> 2000 mg/kg bw	Rat	[1][6]
Acute Dermal LD50	> 2000 mg/kg bw	Rat	[1]
Acute Inhalation LC50 (4-hr)	> 5.3 mg/L (> 5300 mg/m³)	Rat	[1][6]
Eye Irritation	Slightly irritating / Minimal irritant	Rabbit	[1][6]
Skin Irritation	Slightly irritating / Not an irritant	Rabbit	[1][6]
Skin Sensitization	Not a sensitizer	Guinea pig	[1]
Carcinogenicity	Not likely carcinogenic to humans	Rat & Mouse	[7][8]
Mutagenicity	Not mutagenic or genotoxic in vitro/in vivo	Animal studies	[1]

| Aquatic Toxicity (Rainbow Trout) | > 120 mg/l | Fish | |

The primary target of Saflufenacil in mammals is the haematological system, with repeat-dose studies showing effects like anaemia.[1][4]

Handling Precautions and Personal Protective Equipment (PPE)

Proper handling is crucial to minimize exposure risk. Operations should be conducted in a well-ventilated area.[9]

Engineering Controls

• Ventilation: Use in a well-ventilated place, such as a chemical fume hood, especially when handling the powder form to avoid dust formation.[9][10]

• Safety Stations: Eyewash stations and safety showers should be readily accessible.[10]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Saflufenacil-d7.

Caption: Diagram 1: Mandatory Personal Protective Equipment (PPE).

Hygiene Measures

• Avoid contact with skin, eyes, and clothing.[9][10]

• Wash hands thoroughly after handling the substance.[10]

• Do not eat, drink, or smoke in the work area.[10]

• Remove and wash contaminated clothing before reuse.[11]

Safe Handling and Storage Protocol

A systematic approach to handling and storage ensures laboratory safety.

General Laboratory Workflow

Caption: Diagram 2: General Laboratory Handling Workflow.

Storage Conditions

• Store the container tightly closed in a dry, cool, and well-ventilated place.[9]

• Keep away from food, drink, and animal feeding stuffs.[10]

• Store apart from incompatible materials, such as strong oxidizing agents.[9][10]

First-Aid and Emergency Procedures

Immediate and appropriate first-aid is critical in the event of an exposure.

First-Aid Measures by Exposure Route

Caption: Diagram 3: First-Aid Measures Flowchart.

• In case of inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician.[5][11]

• In case of skin contact: Immediately take off all contaminated clothing. Wash off with soap and plenty of water for 15-20 minutes.[9][11]

• In case of eye contact: Hold eyes open and rinse slowly and gently with water for 15-20 minutes. Remove contact lenses, if present, after the first 5 minutes, then continue rinsing.[11]

• In case of ingestion: Have the person sip a glass of water if able to swallow. Do not give anything by mouth to an unconscious person. Call a poison control center or doctor for treatment advice.[11]

Accidental Release Measures

• Personal Precautions: Evacuate personnel to safe areas. Wear appropriate PPE as described in Section 3.2. Avoid dust formation.[9]

• Environmental Precautions: Prevent the product from entering drains, surface water, or groundwater.[12]

• Containment: Collect spillage. Use spark-proof tools and explosion-proof equipment. Adhered or collected material should be promptly disposed of in suitable, closed containers.[9]

Stability and Reactivity

• Chemical Stability: The product is chemically stable under standard ambient conditions (room temperature).

• Conditions to Avoid: No specific data is available, but generally, avoid creating dust.

• Incompatible Materials: Strong oxidizing agents.[10]

• Hazardous Decomposition Products: No dangerous decomposition products are known under normal conditions of use.[13]

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. Saflufenacil - Wikipedia [en.wikipedia.org]
• 3. fao.org [fao.org]
• 4. The toxicity of Saflufenacil_Chemicalbook [chemicalbook.com]
• 5. hpc-standards.com [hpc-standards.com]
• 6. apps.who.int [apps.who.int]
• 7. Federal Register :: Saflufenacil; Pesticide Tolerances [federalregister.gov]
• 8. deq.mt.gov [deq.mt.gov]
• 9. echemi.com [echemi.com]
• 10. shardausa.com [shardausa.com]
• 11. carovail.com [carovail.com]
• 12. agrian-cg-fs1-production.s3.amazonaws.com [agrian-cg-fs1-production.s3.amazonaws.com]
• 13. agilent.com [agilent.com]

Solubility Profile of Saflufenacil-d7 in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Core Solubility Data

Saflufenacil exhibits a wide range of solubility in organic solvents, a critical consideration for formulation, analytical standard preparation, and various experimental designs. The compound's solubility is significantly influenced by the polarity of the solvent.

Quantitative Solubility of Saflufenacil in Organic Solvents at 20°C

Solvent	Solubility ( g/100 mL)
N,N-Dimethylformamide	55.4[1][2][3]
Tetrahydrofuran	36.2[1][2][3][4]
Butyrolactone	35.0[1][2][3]
Acetone (B3395972)	27.5[1][2][3][4]
Dichloromethane	24.4[1][2][3]
Acetonitrile	19.4[1][2][3][4]
Ethyl acetate	6.55[1][2][3][4]
Methanol	2.98[1][2][3][4]
Isopropyl alcohol	0.25[1][2][3][4]
Toluene	0.23[1][2][3][4]
Olive oil	0.01[2]
1-Octanol	<0.01[2][4]
n-Heptane	<0.005[2][4]

Aqueous Solubility of Saflufenacil at 20°C

The aqueous solubility of Saflufenacil is highly dependent on pH.[5][6][7]

pH	Solubility ( g/100 mL)
4 (buffer)	0.0014[1][2][3]
5 (buffer)	0.0025[1][2][3][4]
7 (buffer)	0.21[1][2][3][4]
9 (buffer)	Not determined due to degradation[1][2][3]

Experimental Protocols

Determination of Saflufenacil Residues in Agricultural Products

A validated analytical method for the determination of Saflufenacil in agricultural products has been established, providing a framework for solubility and stability studies.[8]

1. Extraction:

• Homogenized samples are extracted with a mixture of acetone and dichloromethane.[8]

2. Purification:

• The extract is purified using solid-phase extraction with silica (B1680970) and graphitized carbon cartridges to remove interfering matrix components.[8]

3. Analysis:

• The purified extract is analyzed by High-Performance Liquid Chromatography with an Ultraviolet Detector (HPLC-UVD).[8]

• Confirmation of the analyte's identity is performed using Liquid Chromatography-Mass Spectrometry (LC-MS).[8]

Method Validation Parameters:

• Linearity: A linear range of 0.1 to 5.0 µg/mL with a correlation coefficient (r) of 0.999 is typically achieved.[8]

• Recoveries: Average recoveries should range from 80.5% to 110.2%.[8]

• Limit of Detection (LOD): 0.005 mg/L.[8]

• Limit of Quantification (LOQ): 0.02 mg/L.[8]

Visualizations

Experimental Workflow for Saflufenacil Analysis

Caption: Workflow for the analysis of Saflufenacil residues.

Mode of Action: Protoporphyrinogen (B1215707) Oxidase (PPO) Inhibition

Saflufenacil acts as a potent inhibitor of the enzyme protoporphyrinogen oxidase (PPO), a key enzyme in the chlorophyll (B73375) and heme biosynthesis pathway.[1][2][9][10] Inhibition of PPO leads to the accumulation of protoporphyrinogen IX, which then auto-oxidizes to protoporphyrin IX. In the presence of light, protoporphyrin IX generates reactive oxygen species, causing rapid cell membrane disruption and ultimately, cell death.[2][10]

References

• 1. deq.mt.gov [deq.mt.gov]
• 2. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 3. fao.org [fao.org]
• 4. WO2021038439A1 - Novel soluble liquid compositions of saflufenacil, method of preparation and use thereof - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. trace.tennessee.edu [trace.tennessee.edu]
• 7. researchgate.net [researchgate.net]
• 8. submit.foodhygiene.or.kr [submit.foodhygiene.or.kr]
• 9. Saflufenacil | C17H17ClF4N4O5S | CID 11571392 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Saflufenacil - Wikipedia [en.wikipedia.org]

Saflufenacil-d7: A Toxicological and Ecotoxicological Profile

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the toxicological and ecotoxicological data for Saflufenacil (B1680489). The deuterated analog, Saflufenacil-d7, is primarily utilized as an internal standard in analytical testing for the quantification of Saflufenacil. Due to the nature of deuterium (B1214612) labeling, which involves the substitution of hydrogen atoms with their heavier isotope, the toxicological and ecotoxicological properties of Saflufenacil-d7 are presumed to be essentially identical to those of the parent compound, Saflufenacil. Therefore, the data presented herein for Saflufenacil serves as the primary reference for assessing the potential risks associated with Saflufenacil-d7.

Executive Summary

Saflufenacil is a potent, pre- and post-emergence herbicide belonging to the pyrimidinedione chemical class.[1][2] Its mode of action is the inhibition of the protoporphyrinogen (B1215707) IX oxidase (PPO) enzyme, a key component in the chlorophyll (B73375) and heme biosynthesis pathways.[1][3][4] This inhibition leads to the accumulation of protoporphyrinogen IX, which, in the presence of light and oxygen, causes rapid lipid peroxidation and subsequent disruption of cell membrane integrity, ultimately leading to necrosis in susceptible plants.[1][3] While highly effective against a broad spectrum of broadleaf weeds, understanding its toxicological and ecotoxicological profile is paramount for ensuring human and environmental safety. This guide provides a detailed summary of available data, experimental methodologies, and relevant biological pathways.

Toxicological Profile

Saflufenacil generally exhibits low acute toxicity in mammals. The primary target organ upon repeated exposure is the hematopoietic system, a logical consequence of its PPO-inhibiting mechanism which can interfere with heme synthesis.[3][5]

Acute Toxicity

Saflufenacil has a low order of acute toxicity via oral, dermal, and inhalation routes of exposure.[2][3][6] It is classified as slightly irritating to the eye but is not a dermal irritant or sensitizer.[2][3]

Table 1: Acute Toxicity of Saflufenacil

Study Type	Species	Results	Toxicity Category	Reference
Acute Oral	Rat	LD50 > 2000 mg/kg bw	III	[2][6]
Acute Dermal	Rat	LD50 > 2000 mg/kg bw	III	[2]
Acute Inhalation	Rat	LC50 > 5.3 mg/L (4-hr)	IV	[2]
Eye Irritation	Rabbit	Minimally irritating	III	[2]
Skin Irritation	Rabbit	Slightly irritating	IV	[2]
Skin Sensitization	Guinea Pig	Not a sensitizer	N/A	[2]

Subchronic and Chronic Toxicity

Repeated-dose studies in various animal models have identified the hematopoietic system as the primary target of Saflufenacil toxicity.[5] Observed effects include anemia and associated changes in the liver and spleen.[2][5]

Table 2: Key Findings from Repeated-Dose Toxicity Studies of Saflufenacil

Study Duration	Species	Key Observations	NOAEL	LOAEL	Reference
90-day Oral	Rat	Anemia, increased spleen weight.	-	-	[6]
Subchronic Neurotoxicity	Rat	Systemic toxicity (anemia) at high doses; no evidence of neurotoxicity.	16.6 mg/kg bw/day (males), 19.4 mg/kg bw/day (females)	66.2 mg/kg bw/day (males), 101 mg/kg bw/day (females)	[5][6]
28-day Dermal	Rat	No dermal or systemic toxicity.	1000 mg/kg bw/day (limit dose)	-	[5]

Genotoxicity and Carcinogenicity

Saflufenacil is not considered to be genotoxic in vivo and is not carcinogenic in rodents.[2][3] It did show weak clastogenic potential in an in vitro chromosomal aberration assay with metabolic activation.[3][5][6]

Table 3: Genotoxicity Profile of Saflufenacil

Assay	System	Results	Reference
Bacterial Reverse Mutation	In vitro	Negative	[6]
Mammalian Cell Gene Mutation	In vitro (CHO cells)	Negative	[6]
Chromosomal Aberration	In vitro (V79 cells)	Negative without S9, Weakly positive with S9	[5][6]
Unscheduled DNA Synthesis	In vivo (Rat)	Negative	[6]
Erythrocyte Micronucleus	In vivo (Mouse)	Negative	[6]

Reproductive and Developmental Toxicity

Saflufenacil did not affect reproductive performance in rats.[2] Developmental effects were observed in rats and rabbits, but generally at doses that also caused maternal toxicity.[2] In a rat developmental study, a slight increase in skeletal malformations was noted at 20 mg/kg bw/day in the absence of significant maternal toxicity.[2]

Ecotoxicological Profile

Saflufenacil is readily mixed in water and is broken down in soil and water through chemical and microbial processes.[4] It is not expected to persist or bioaccumulate in the environment.[4]

Environmental Fate

Saflufenacil's persistence in the environment is influenced by soil type and moisture conditions. Its degradation is faster under field capacity compared to saturated conditions.[7] The half-life in soil can range from approximately 15 to 80 days.[7]

Table 4: Environmental Fate Characteristics of Saflufenacil

Parameter	Value	Reference
Aerobic Soil Half-Life	1 to 5 weeks
Soil Degradation (Field Capacity)	Half-life: 15.0 - 28.6 days	[7]
Soil Degradation (Saturated)	Half-life: 36.9 - 79.7 days	[7]
Bioaccumulation Potential	Not expected to bioaccumulate	[4]

Ecotoxicity to Non-Target Organisms

Saflufenacil poses a risk to non-target terrestrial plants through spray drift.[4] However, it is not considered a significant risk to other non-target organisms.[4]

Experimental Protocols

Analytical Methods for Residue Analysis

The determination of Saflufenacil and its metabolites in various matrices is crucial for both toxicological and environmental monitoring.

• Plant Commodities: A common method involves extraction with an acetonitrile (B52724)/water mixture, followed by cleanup using solid-phase extraction (SPE) with silica (B1680970) and graphitized carbon cartridges. Analysis is typically performed by High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UVD) and confirmed with Liquid Chromatography-Mass Spectrometry (LC-MS).[8]

• Soil: An Accelerated Solvent Extraction (ASE) method has been developed for the extraction of Saflufenacil from soil samples, with acetonitrile as the extraction solvent.[7] A rapid and sensitive method using Ultra-Performance Liquid Chromatography with Tandem Mass Spectrometry (UPLC-MS/MS) has also been validated for the simultaneous determination of Saflufenacil and its metabolites in soil.[9]

Signaling Pathways and Mechanisms of Toxicity

The primary mechanism of action for Saflufenacil is the inhibition of protoporphyrinogen IX oxidase (PPO).

Caption: Mechanism of action of Saflufenacil via PPO inhibition.

The toxicological effects observed in mammals, particularly on the hematopoietic system, are a direct consequence of this PPO inhibition, which disrupts the biosynthesis of heme.

Caption: General experimental workflow for Saflufenacil residue analysis.

References

• 1. Saflufenacil - Wikipedia [en.wikipedia.org]
• 2. apvma.gov.au [apvma.gov.au]
• 3. The toxicity of Saflufenacil_Chemicalbook [chemicalbook.com]
• 4. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 5. Federal Register :: Saflufenacil; Pesticide Tolerances [federalregister.gov]
• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 7. cdmf.org.br [cdmf.org.br]
• 8. submit.foodhygiene.or.kr [submit.foodhygiene.or.kr]
• 9. Simultaneous determination of saflufenacil and its two metabolites in soil samples by ultra-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Environmental fate and degradation of Saflufenacil-d7.

An In-depth Technical Guide to the Environmental Fate and Degradation of Saflufenacil (B1680489)

For: Researchers, Scientists, and Drug Development Professionals

Disclaimer: The environmental fate of Saflufenacil-d7, a deuterated isotopologue, is considered identical to that of the non-labeled parent compound, Saflufenacil. All data and pathways presented herein are for Saflufenacil.

Executive Summary

Saflufenacil is a potent, pre- and post-emergence herbicide belonging to the pyrimidinedione chemical class. Its environmental fate is characterized by rapid degradation in aerobic soil environments, high mobility in soil, and pH-dependent degradation in aquatic systems. The primary routes of dissipation are microbial degradation and, to a lesser extent, photolysis. Saflufenacil is stable to hydrolysis under acidic conditions but degrades more rapidly in neutral to alkaline waters. Due to its low soil sorption coefficient, it has the potential to be mobile and leach into groundwater. Key degradation products result from demethylation, ring cleavage, and further transformation into compounds such as trifluoroacetic acid (TFA). This guide provides a comprehensive overview of its physicochemical properties, degradation pathways, mobility, and the standard methodologies used for its environmental assessment.

Physicochemical Properties

The inherent chemical and physical properties of Saflufenacil govern its behavior and partitioning in the environment. These properties are summarized in the table below.

Property	Value	Reference
IUPAC Name	N'-[2-chloro-4-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-3,6-dihydro-1(2H)-pyrimidinyl)benzoyl]-N-isopropyl-N-methylsulfamide	[1]
CAS Number	372137-35-4	[1]
Molecular Formula	C₁₇H₁₇ClF₄N₄O₅S	[1][2]
Molecular Weight	500.9 g/mol	[2][3][4]
Appearance	White, odorless powder	[1]
Melting Point	189.9 °C (Decomposes at approx. 230 °C)	[1]
Vapor Pressure	2.0 x 10⁻¹⁴ Pa at 25 °C	[1][5]
Water Solubility (20°C)	14 mg/L (at pH 4) 2,100 mg/L (at pH 7)	[3][5]
pKa (Acid Dissociation Constant)	4.41	[5]
Log Kₒw (Octanol-Water Partition Coeff.)	2.6	[5]

Environmental Degradation Pathways

Saflufenacil degrades in the environment through biotic and abiotic processes, including microbial metabolism, hydrolysis, and photolysis.

Biotic Degradation (Metabolism)

Aerobic soil metabolism is the principal route of degradation for Saflufenacil.[3] In contrast, degradation is significantly slower under anaerobic conditions.[3] The primary transformation steps involve demethylation at the sulfonylurea and uracil (B121893) ring moieties, followed by cleavage and further degradation.

Caption: Figure 1: Simplified degradation pathway of Saflufenacil in soil.

Abiotic Degradation

3.2.1 Hydrolysis Saflufenacil's stability to hydrolysis is highly pH-dependent. It is stable in acidic conditions (pH 5), degrades slowly at neutral pH, and degrades rapidly under alkaline conditions (pH 9).[1]

3.2.2 Photolysis Photodegradation occurs in both water and on soil surfaces. In aqueous solutions, degradation is faster in natural water than in buffered solutions, with half-lives of approximately 10 and 56 days, respectively.[1][3] Soil surface photolysis is a less significant degradation route, with a reported half-life of 66 days.[1][3] The primary phototransformation pathway on soil involves demethylation.[1]

Summary of Degradation Half-Lives (DT₅₀)

The following table summarizes the representative dissipation half-lives (DT₅₀) for Saflufenacil across various environmental compartments and conditions.

Degradation Process	Matrix / Condition	DT₅₀ (days)	Reference
Hydrolysis	pH 5 (25°C)	Stable	[1]
pH 7 (25°C)	Slow degradation	[1]
pH 9 (25°C)	Rapid degradation	[1]
Aqueous Photolysis	pH 5 Buffer (22°C)	56	[3]
Natural Water (pH 7.1, 22°C)	9.7 - 9.8	[1]
Soil Photolysis	Loamy Sand Soil (22°C)	66	[1][3]
Aerobic Soil Metabolism	Sandy Loam (25°C)	32.1	[3]
Silty Clay Loam (25°C)	26.2	[3]
Silt Loam (25°C)	9.3	[3]
Field Capacity (Avg.)	33	[6][7]
Anaerobic Soil Metabolism	Loamy Sand (25°C)	217	[3]
Saturated/Flooded (Avg.)	59	[6][7]
Aerobic Aquatic Metabolism	Water/Sediment System (25°C)	70.7	[3]
Anaerobic Aquatic Metabolism	Water/Sediment System (25°C)	29.4	[3]
Terrestrial Field Dissipation	Various Bare Ground Sites	1 - 36	[3]

Environmental Mobility

Adsorption and Desorption

Saflufenacil generally exhibits weak sorption to soil particles, a characteristic that defines its mobility.[5] The sorption process is reversible and is primarily influenced by soil organic carbon content, clay content, and pH.[5][8] In soils with low organic matter, Saflufenacil has a higher potential for movement.[5]

Summary of Mobility Parameters

Parameter	Value	Interpretation	Reference
Koc (Organic Carbon-Normalized Sorption Coefficient)	19.9 - 28.8 L/kg	High Mobility	[5][9]
Kd (Soil-Water Partition Coefficient)	0.87 - 1.85 L/kg⁻¹ (Varies with soil type)	Low to Moderate Sorption	[5]

Due to its high water solubility (at neutral pH) and low Koc value, Saflufenacil is classified as mobile to very mobile in soil and possesses a potential for leaching into groundwater.[2][5]

Experimental Protocols

The data presented in this guide are derived from standardized laboratory and field studies, primarily following OECD (Organisation for Economic Co-operation and Development) guidelines.

Aerobic Soil Metabolism (Following OECD 307)

This study determines the rate and pathway of degradation in aerobic soil.

• Test System: Samples (typically 50-200 g) of fresh soil (at least three distinct types) are sieved and brought to a specific moisture level (e.g., 40-60% of maximum water holding capacity).[10]

• Test Substance: ¹⁴C-radiolabeled Saflufenacil (labeled on the phenyl and/or uracil ring) is applied at a rate corresponding to the maximum recommended field application rate.[11][12]

• Incubation: Samples are incubated in the dark in a flow-through system or biometer flasks at a constant temperature (e.g., 20-25°C) for up to 120 days.[11][13] A stream of carbon-dioxide-free, humidified air is passed through the system.

• Analysis: At specified time intervals, duplicate soil samples are extracted using appropriate solvents (e.g., acetonitrile, methanol). Volatile organics and evolved ¹⁴CO₂ are captured in traps.[12]

• Quantification: The parent compound and transformation products in the extracts are separated (e.g., by HPLC), identified (e.g., by LC-MS/MS), and quantified using radiosensitive detectors.[11] Non-extractable (bound) residues are quantified by combustion analysis of the extracted soil.

• Data Evaluation: A mass balance is calculated at each sampling point. The dissipation half-lives (DT₅₀ and DT₉₀) of the parent compound and formation/decline kinetics of major metabolites are calculated using appropriate kinetic models (e.g., Single First-Order).

Caption: Figure 2: General workflow for an aerobic soil metabolism study.

Adsorption/Desorption (Following OECD 106)

This study uses a batch equilibrium method to determine the sorption of Saflufenacil to soil.[5][14][15]

• Test System: A minimum of five different soil types are used, characterized by their pH, organic carbon, texture, and cation exchange capacity.[15]

• Test Substance: A stock solution of ¹⁴C-Saflufenacil is prepared in a 0.01 M CaCl₂ solution, which serves as a background electrolyte to mimic soil solution.[5]

• Adsorption Phase: Known masses of soil are equilibrated with Saflufenacil solutions of varying concentrations in centrifuge tubes. The soil-to-solution ratio is typically 1:5.[16] The tubes are agitated on a shaker in the dark at a constant temperature (e.g., 25°C) until equilibrium is reached (determined in preliminary tests).

• Analysis: The tubes are centrifuged to separate the soil and aqueous phases. The concentration of Saflufenacil remaining in the aqueous phase is measured by Liquid Scintillation Counting (LSC). The amount adsorbed to the soil is calculated by the difference between the initial and equilibrium concentrations in solution.

• Desorption Phase: The supernatant from the adsorption phase is replaced with a fresh pesticide-free CaCl₂ solution. The tubes are re-agitated for the same equilibrium period.

• Data Evaluation: The distribution coefficient (Kd) is calculated for each concentration. The Freundlich or Langmuir adsorption isotherm is fitted to the data to derive the sorption coefficients (Kf or KL) and the organic carbon-normalized coefficient (Koc).

Conclusion

The environmental profile of Saflufenacil is defined by a balance between rapid microbial degradation in aerobic soils and high potential mobility. Its persistence is significantly greater under anaerobic or flooded conditions. While photolysis and hydrolysis contribute to its degradation, particularly in neutral to alkaline waters, aerobic metabolism remains the dominant dissipation pathway in terrestrial environments. The high mobility indicated by its low Koc value underscores the potential for off-site transport, particularly in soils with low organic matter. Understanding these fate characteristics is critical for predicting environmental concentrations and conducting robust risk assessments.

References

• 1. fao.org [fao.org]
• 2. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. Saflufenacil | C17H17ClF4N4O5S | CID 11571392 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scielo.br [scielo.br]
• 6. Soil residue analysis and degradation of saflufenacil as affected by moisture content and soil characteristics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cdmf.org.br [cdmf.org.br]
• 8. plantprotection.pl [plantprotection.pl]
• 9. researchgate.net [researchgate.net]
• 10. oecd.org [oecd.org]
• 11. OECD 307: Aerobic and Anaerobic Transformation in Soil | ibacon GmbH [ibacon.com]
• 12. fera.co.uk [fera.co.uk]
• 13. biotecnologiebt.it [biotecnologiebt.it]
• 14. oecd.org [oecd.org]
• 15. OECD 106: Adsorption - Desorption Using a Batch Equilibrium Method - Situ Biosciences [situbiosciences.com]
• 16. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: High-Throughput Analysis of Saflufenacil in Soil Samples Using Saflufenacil-d7 as an Internal Standard by LC-MS/MS

Abstract

This application note presents a robust and sensitive method for the quantitative analysis of the herbicide Saflufenacil (B1680489) in soil matrices. The protocol employs a streamlined sample preparation procedure based on the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology, followed by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). To ensure the highest level of accuracy and precision, a stable isotope-labeled internal standard, Saflufenacil-d7, is utilized. This method is suitable for researchers, scientists, and professionals in the fields of environmental science and drug development for monitoring Saflufenacil residues in the environment.

Introduction

Saflufenacil is a potent, broad-spectrum herbicide used for the control of various broadleaf weeds.[1][2] Its presence and persistence in soil are of environmental concern, necessitating sensitive and reliable analytical methods for its quantification.[1][3] Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) has emerged as the preferred analytical technique due to its high sensitivity and specificity.[4]

The use of an internal standard is crucial in LC-MS/MS analysis to compensate for variations in sample preparation, injection volume, and matrix effects, which can cause ion suppression or enhancement.[4][5] Stable isotope-labeled internal standards, such as deuterated compounds, are considered the gold standard.[6][7][8] These standards have nearly identical chemical and physical properties to the analyte of interest, ensuring they behave similarly during extraction, chromatography, and ionization, thus providing the most accurate correction.[6][7] This application note details a validated method for the analysis of Saflufenacil in soil using Saflufenacil-d7 as an internal standard.

Experimental Protocol

Materials and Reagents

• Saflufenacil (analytical standard)

• Saflufenacil-d7 (internal standard)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Sodium chloride (NaCl)

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Soil samples (control and test)

Equipment

• High-performance liquid chromatography (HPLC) or Ultra-high-performance liquid chromatography (UHPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

• Analytical balance

• Centrifuge

• Vortex mixer

• Syringe filters (0.22 µm)

Sample Preparation (Modified QuEChERS)

• Weigh 10 g of homogenized soil sample into a 50 mL centrifuge tube.

• Spike the sample with the Saflufenacil-d7 internal standard solution. The final concentration should be in the mid-range of the calibration curve.

• For recovery experiments, spike the control soil samples with known concentrations of Saflufenacil.

• Add 10 mL of acetonitrile to the tube.

• Vortex vigorously for 1 minute to ensure thorough mixing.

• Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

• Immediately cap the tube and vortex for another minute.

• Centrifuge the sample at 4000 rpm for 5 minutes.

• Transfer a 1 mL aliquot of the supernatant (acetonitrile extract) into a 2 mL microcentrifuge tube containing 150 mg of anhydrous MgSO₄, 50 mg of PSA, and 50 mg of C18 sorbent.

• Vortex for 30 seconds to facilitate dispersive solid-phase extraction (d-SPE) cleanup.

• Centrifuge at 10,000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

Liquid Chromatography:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	5% B to 95% B over 5 minutes, hold for 2 minutes, then re-equilibrate
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C

Mass Spectrometry:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Gas Flow	Optimized for the specific instrument

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Saflufenacil	502.1	350.1	25
Saflufenacil-d7	509.1	357.1	25

Note: Collision energies should be optimized for the specific instrument being used.

Data Presentation

The following tables summarize the quantitative performance of the method for the analysis of Saflufenacil in soil.

Table 1: Method Validation Parameters

Parameter	Result
Linearity (R²)	> 0.99[1]
Limit of Detection (LOD)	0.25 - 2.75 µg/kg[1]
Limit of Quantitation (LOQ)	0.83 - 9.16 µg/kg[1]

Table 2: Accuracy and Precision

Spiked Concentration (µg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD, %)
3	74.1 - 118.9[1]	≤ 26.2[1]
30	74.1 - 118.9[1]	≤ 26.2[1]
300	74.1 - 118.9[1]	≤ 26.2[1]

Workflow and Pathway Diagrams

Caption: LC-MS/MS workflow for Saflufenacil analysis.

Conclusion

The described LC-MS/MS method, incorporating Saflufenacil-d7 as an internal standard, provides a reliable, sensitive, and accurate means for the quantification of Saflufenacil in soil samples. The use of a deuterated internal standard is critical for minimizing the impact of matrix effects and ensuring data quality.[4][6] The simple and effective sample preparation protocol allows for high-throughput analysis, making this method well-suited for routine environmental monitoring and research applications.

References

• 1. Simultaneous determination of saflufenacil and its two metabolites in soil samples by ultra-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. researchgate.net [researchgate.net]
• 4. texilajournal.com [texilajournal.com]
• 5. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 8. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]

Application Note: Determination of Saflufenacil Residues in Water by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) using Saflufenacil-d7 as an Internal Standard

Abstract

This application note provides a detailed protocol for the quantitative determination of saflufenacil (B1680489) residues in various water matrices, including de-ionized, well, and pond water. The method utilizes a simplified sample preparation procedure followed by analysis using liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS). For enhanced accuracy and precision, this method incorporates Saflufenacil-d7 as an internal standard. The described methodology is based on the established BASF Analytical Method D0502 and is suitable for researchers, scientists, and professionals in drug development and environmental monitoring.[1][2]

Introduction

Saflufenacil is a potent, broad-spectrum herbicide used for the pre- and post-emergence control of broadleaf weeds in a variety of crops. Its potential to contaminate water sources necessitates a sensitive and reliable analytical method for monitoring its residues in the environment. This application note details a robust LC-MS/MS method for the trace-level quantification of saflufenacil in water. The use of an isotopically labeled internal standard, Saflufenacil-d7, compensates for potential matrix effects and variations in sample preparation and instrument response, thereby ensuring high-quality data.

Experimental Protocol

Materials and Reagents

• Standards: Saflufenacil (analytical standard, purity >99%), Saflufenacil-d7 (internal standard, deuterated)

• Solvents: Methanol (B129727) (HPLC or LC-MS grade), Water (HPLC or LC-MS grade)

• Chemicals: Formic acid (optional, for mobile phase modification)

• Water Samples: De-ionized water, well water, pond water, or other relevant water matrices.

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve an appropriate amount of saflufenacil and Saflufenacil-d7 standards in methanol to prepare individual primary stock solutions of 1 mg/mL. Store these solutions in amber vials at ≤ -18°C.

• Intermediate Stock Solutions (10 µg/mL): Prepare intermediate stock solutions by diluting the primary stock solutions with methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the intermediate stock solution with a methanol/water mixture (e.g., 10:90 v/v) to achieve a concentration range suitable for the calibration curve (e.g., 0.1 to 10 ng/mL). Each of these standards should be fortified with the Saflufenacil-d7 internal standard at a constant concentration (e.g., 5 ng/mL).

Sample Preparation

The sample preparation for water analysis is a straightforward dilution procedure:

• Allow frozen water samples to thaw completely at room temperature.

• Vortex the water sample to ensure homogeneity.

• Transfer 1.0 mL of the water sample into a clean autosampler vial.

• Add a specific volume of the Saflufenacil-d7 internal standard working solution to achieve a final concentration within the calibration range.

• Add 0.1 mL of methanol to the vial.[1][2]

• Cap the vial and vortex thoroughly to mix.

• The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

The analysis is performed using a liquid chromatograph coupled to a triple quadrupole mass spectrometer.

4.1. Liquid Chromatography (LC) Conditions (Typical)

Parameter	Value
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm)
Mobile Phase A	Water with 0.1% Formic Acid (optional)
Mobile Phase B	Methanol with 0.1% Formic Acid (optional)
Gradient	Optimized for separation of saflufenacil from matrix interferences
Flow Rate	0.3 mL/min
Injection Volume	10 µL
Column Temp.	40°C

4.2. Mass Spectrometry (MS/MS) Conditions

The mass spectrometer should be operated in Multiple Reaction Monitoring (MRM) mode with positive electrospray ionization (ESI+).

Analyte	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
Saflufenacil	501.0	348.9	459.0
Saflufenacil-d7	To be determined	To be determined	To be determined

Note on Saflufenacil-d7 MRM Transitions: The specific precursor and product ions for Saflufenacil-d7 must be determined by the user. This is typically achieved by infusing a standard solution of Saflufenacil-d7 directly into the mass spectrometer to identify the parent ion and its most abundant and stable fragment ions.

Data Presentation

The following tables summarize the expected quantitative performance of the method based on the validation of BASF Analytical Method D0502.[1][2]

Table 1: Method Detection and Quantitation Limits

Parameter	Value
Limit of Quantitation (LOQ)	0.001 mg/kg (1 µg/kg or 1 ppb)[1]
Limit of Detection (LOD)	Estimated at 0.0002 mg/kg (0.2 µg/kg or 0.2 ppb)

Table 2: Recovery and Precision in Different Water Matrices

Water Matrix	Spiking Level (µg/kg)	Mean Recovery (%)	Relative Standard Deviation (RSD, %)
De-ionized Water	0.001	103	6.5
0.01	99	2.9
Well Water	0.001	101	6.0
0.01	95	5.0
Pond Water	0.001	110	6.1
0.01	102	3.7

Experimental Workflow

The overall experimental workflow is depicted in the following diagram:

Caption: Workflow for Saflufenacil Residue Analysis in Water.

Conclusion

The described LC-MS/MS method provides a sensitive, selective, and robust approach for the determination of saflufenacil residues in various water matrices. The simple sample preparation protocol, combined with the use of a deuterated internal standard, ensures high throughput and reliable quantification. This application note serves as a comprehensive guide for laboratories tasked with monitoring saflufenacil levels in environmental water samples.

References

• 1. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 2. Simultaneous determination of saflufenacil and three metabolites in five agriculture products using liquid chromatography-Tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Saflufenacil-d7 in Herbicide Residue Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Saflufenacil (B1680489) is a potent, pre- and post-emergence herbicide used to control broadleaf weeds in a variety of crops.[1] Regulatory bodies and food safety standards necessitate sensitive and accurate methods for monitoring its residue levels in agricultural products to ensure consumer safety and environmental protection. The use of a stable isotope-labeled internal standard, such as Saflufenacil-d7, is the gold standard for quantitative analysis by mass spectrometry. The deuterated analog mimics the chemical and physical properties of the parent compound, Saflufenacil, allowing for precise correction of matrix effects and variations in sample preparation and instrument response. This document provides detailed application notes and a comprehensive protocol for the analysis of Saflufenacil residues in crop matrices using Saflufenacil-d7 as an internal standard, primarily employing a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis.

Principle of the Method

The analytical method involves the extraction of Saflufenacil and the internal standard Saflufenacil-d7 from a homogenized crop sample using an organic solvent, typically acetonitrile (B52724). The QuEChERS method facilitates a rapid and efficient extraction and preliminary cleanup.[2][3] Subsequent cleanup steps may be employed to remove interfering matrix components. The final extract is then analyzed by LC-MS/MS, which provides high selectivity and sensitivity for the detection and quantification of Saflufenacil. Saflufenacil-d7, added at a known concentration at the beginning of the sample preparation, is used to construct a calibration curve and accurately quantify the concentration of Saflufenacil in the sample.

Experimental Workflow

Caption: Analytical workflow for Saflufenacil residue analysis using Saflufenacil-d7.

Quantitative Data Summary

The following table summarizes the performance characteristics of analytical methods for Saflufenacil in various crop matrices. While specific data for Saflufenacil-d7 is not detailed in the literature, the use of an isotopic internal standard is expected to yield results with high accuracy and precision within these validated ranges.

Matrix	Method	Linearity (r²)	Recovery (%)	LOQ (µg/kg)	LOD (µg/kg)	Reference
Soybean, Corn, Apple, Grape, Orange	Modified QuEChERS LC-MS/MS	> 0.9984	74.6 - 108.1	1	Not Reported	[4][5]
Maize Grain and Plant	Modified QuEChERS LC-MS/MS	≥ 0.9991	70.1 - 113.8	0.027 - 4.7	0.008 - 1.4	[2]
Agricultural Products (General)	HPLC-UVD	0.999	80.5 - 110.2	20	5
Soil	Modified QuEChERS UPLC-MS/MS	≥ 0.9914	74.1 - 118.9	0.83 - 9.16	0.25 - 2.75	[3]

Detailed Experimental Protocol

This protocol is based on a modified QuEChERS method coupled with LC-MS/MS for the determination of Saflufenacil in crop matrices.

1. Materials and Reagents

• Standards: Saflufenacil (≥98% purity), Saflufenacil-d7 (isotopic purity ≥99%)

• Solvents: Acetonitrile (ACN), Methanol (B129727) (MeOH), Water (LC-MS grade)

• Reagents: Formic acid, Ammonium (B1175870) formate, Anhydrous magnesium sulfate (B86663) (MgSO₄), Sodium chloride (NaCl)

• QuEChERS Extraction Salts: Commercially available packets or prepared mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate)

• Dispersive SPE (dSPE) Sorbents: Primary secondary amine (PSA), C18, and/or graphitized carbon black (GCB) as needed for the specific matrix.

• Equipment: High-speed blender/homogenizer, Centrifuge, Vortex mixer, Nitrogen evaporator, LC-MS/MS system with an electrospray ionization (ESI) source.

2. Standard Solution Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve Saflufenacil and Saflufenacil-d7 in methanol to prepare individual stock solutions. Store at -20°C.

• Intermediate Solutions (10 µg/mL): Dilute the stock solutions with methanol.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the Saflufenacil intermediate solution with the initial mobile phase. Spike each calibration standard with the Saflufenacil-d7 intermediate solution to a final concentration of, for example, 50 ng/mL.

3. Sample Preparation (Modified QuEChERS)

• Homogenization: Homogenize a representative sample of the crop (e.g., 100 g) to a uniform consistency.

• Weighing: Weigh 10 g (± 0.1 g) of the homogenized sample into a 50 mL polypropylene (B1209903) centrifuge tube.

• Internal Standard Spiking: Add a specific volume of the Saflufenacil-d7 intermediate solution (e.g., 50 µL of 10 µg/mL) to each sample to achieve a final concentration of 50 ng/g.

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Add the QuEChERS extraction salt packet.

  • Cap the tube tightly and vortex vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥4000 rpm for 5 minutes.

• dSPE Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL dSPE tube containing the appropriate sorbent mixture (e.g., 150 mg MgSO₄, 50 mg PSA, and 50 mg C18). The choice of sorbents may need to be optimized depending on the crop matrix to remove interferences like pigments and fatty acids.

  • Vortex for 30 seconds.

• Second Centrifugation: Centrifuge the dSPE tube at high speed (e.g., ≥10,000 rpm) for 2 minutes.

• Final Extract Preparation:

  • Transfer a 0.5 mL aliquot of the cleaned extract to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase.

  • Filter the reconstituted solution through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis

• LC System:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.

  • Mobile Phase B: Methanol with 0.1% formic acid.

  • Gradient: A typical gradient would start with a low percentage of B, ramp up to a high percentage to elute the analytes, and then return to initial conditions for column re-equilibration.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5-10 µL.

• MS/MS System:

  • Ionization Mode: Electrospray Ionization (ESI) in negative or positive mode (to be optimized for Saflufenacil).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for both Saflufenacil and Saflufenacil-d7 need to be determined by direct infusion of the standard solutions. At least two transitions should be monitored for each analyte for confirmation.

5. Quantification

• Construct a calibration curve by plotting the ratio of the peak area of Saflufenacil to the peak area of Saflufenacil-d7 against the concentration of Saflufenacil in the working standard solutions.

• Calculate the concentration of Saflufenacil in the samples using the regression equation from the calibration curve.

Signaling Pathway Diagram (Mechanism of Action)

While not a signaling pathway in the traditional sense, the following diagram illustrates the mechanism of action of Saflufenacil, which is relevant for understanding its herbicidal activity.

Caption: Mechanism of action of Saflufenacil as a PPO inhibitor.

Conclusion

The use of Saflufenacil-d7 as an internal standard in conjunction with a modified QuEChERS extraction and LC-MS/MS analysis provides a robust, sensitive, and accurate method for the determination of Saflufenacil residues in various crop matrices. This approach effectively compensates for matrix-induced signal suppression or enhancement and variations in extraction efficiency, ensuring high-quality data for regulatory compliance and food safety assessment. The provided protocol serves as a comprehensive guide for researchers and analytical scientists, though it is recommended to perform in-house validation for specific crop types to ensure optimal performance.

References

• 1. fao.org [fao.org]
• 2. researchgate.net [researchgate.net]
• 3. Simultaneous determination of saflufenacil and its two metabolites in soil samples by ultra-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Simultaneous determination of saflufenacil and three metabolites in five agriculture products using liquid chromatography-Tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]

Application Note: Protocol for Preparing Saflufenacil-d7 Stock and Working Solutions

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the preparation of stock and working solutions of Saflufenacil-d7. Saflufenacil-d7, the deuterium-labeled form of the herbicide Saflufenacil, is an essential internal standard for its quantitative analysis in various matrices. Accurate and consistent preparation of these solutions is critical for reliable analytical results in research, environmental monitoring, and drug development. This document outlines the necessary materials, step-by-step procedures for solution preparation, and storage recommendations.

Introduction

Saflufenacil is a potent inhibitor of protoporphyrinogen (B1215707) IX oxidase, used for the control of broadleaf weeds in numerous crops. For accurate quantification of Saflufenacil in experimental and environmental samples, a stable isotope-labeled internal standard, such as Saflufenacil-d7, is employed to correct for matrix effects and variations in analytical procedures. The preparation of precise and stable stock and working solutions of Saflufenacil-d7 is the foundational step for achieving high-quality analytical data. This protocol details the standardized procedures for these preparations.

Physicochemical Data and Solubility

A summary of the physicochemical properties and solubility of Saflufenacil is presented in Table 1. This data is crucial for selecting appropriate solvents and handling the compound. While this data is for the non-labeled Saflufenacil, it is directly applicable to Saflufenacil-d7 for the purposes of solution preparation.

Table 1: Physicochemical and Solubility Data of Saflufenacil

Property	Value	Reference
Molecular Formula	C₁₇H₁₇ClF₄N₄O₅S	[1]
Molecular Mass	500.92 g/mol	[1]
Melting Point	189.9 °C	[1][2]
Water Solubility (20-25°C)	pH 4: 10.1 - 14 mg/LpH 5: 25 mg/LpH 7: 2,100 - 3,461.4 mg/LpH 9: > 5,000 mg/L	[1][3]
Solubility in Organic Solvents (20°C)	Methanol (B129727): 29,800 mg/LAcetonitrile: 19,400 mg/LAcetone: 275,000 mg/LEthyl Acetate: 65,500 mg/LToluene: 2,300 mg/L	[2][4]

Experimental Protocol: Preparation of Saflufenacil-d7 Stock Solution (1 mg/mL)

This protocol describes the preparation of a 1 mg/mL stock solution of Saflufenacil-d7 in methanol.

Materials:

• Saflufenacil-d7 analytical standard

• HPLC-grade methanol

• Analytical balance

• 10 mL volumetric flask (Class A)

• Sonicator

• Vortex mixer

• Pipettes and tips

• Amber glass vial with a PTFE-lined cap for storage

Procedure:

• Weighing: Accurately weigh 10.0 mg of Saflufenacil-d7 analytical standard directly into a 10 mL volumetric flask.

• Dissolution: Add approximately 5 mL of HPLC-grade methanol to the volumetric flask.

• Sonication/Vortexing: Sonicate the flask for 5-10 minutes and vortex thoroughly to ensure complete dissolution of the compound.[5]

• Dilution to Volume: Once the solid is completely dissolved, bring the solution to the 10 mL mark with HPLC-grade methanol.

• Homogenization: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Transfer and Storage: Transfer the stock solution to a labeled amber glass vial. Store the solution in a refrigerator at 4°C or a freezer at -18°C.[5][6] It is recommended that stock solutions in methanol be prepared fresh every three months.[5]

Experimental Protocol: Preparation of Saflufenacil-d7 Working Solutions

This protocol outlines the serial dilution of the stock solution to prepare working solutions at desired concentrations.

Materials:

• Saflufenacil-d7 stock solution (1 mg/mL)

• HPLC-grade methanol or 50% methanol in water[6]

• Volumetric flasks (Class A) of appropriate sizes (e.g., 1 mL, 5 mL, 10 mL)

• Pipettes and tips

• Amber glass vials with PTFE-lined caps (B75204) for storage

Procedure:

• Intermediate Dilutions (if necessary): Depending on the final desired concentration, one or more intermediate dilutions may be necessary. For example, to prepare a 10 µg/mL working solution from a 1 mg/mL stock solution:

  • Pipette 100 µL of the 1 mg/mL stock solution into a 10 mL volumetric flask.

  • Dilute to the mark with the chosen solvent (e.g., 50% methanol).

  • Mix thoroughly.

• Final Working Solution: Prepare the final working solution from the stock or an intermediate solution. For example, to prepare a 1 µg/mL working solution from the 10 µg/mL intermediate solution:

  • Pipette 1 mL of the 10 µg/mL solution into a 10 mL volumetric flask.

  • Dilute to the mark with the chosen solvent.

  • Mix thoroughly.

• Storage: Store the working solutions in labeled amber glass vials in a refrigerator at 4°C. It is recommended to prepare fresh dilutions of stock standards for fortifications monthly.[7]

Workflow Diagram

The following diagram illustrates the workflow for the preparation of Saflufenacil-d7 stock and working solutions.

References

• 1. fao.org [fao.org]
• 2. Saflufenacil (Ref: BAS 800H) [sitem.herts.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. WO2021038439A1 - Novel soluble liquid compositions of saflufenacil, method of preparation and use thereof - Google Patents [patents.google.com]
• 5. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 6. submit.foodhygiene.or.kr [submit.foodhygiene.or.kr]
• 7. epa.gov [epa.gov]

Application Note: Quantitative Analysis of Saflufenacil in Agricultural Matrices using Isotope Dilution Mass Spectrometry with Saflufenacil-d7

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Saflufenacil (B1680489) is a potent, pre- and post-emergence herbicide used to control broadleaf weeds in a variety of crops.[1][2] Its mode of action is the inhibition of protoporphyrinogen (B1215707) IX oxidase (PPO), a key enzyme in the chlorophyll (B73375) and heme biosynthetic pathways in plants.[1][2][3][4][5] The increasing use of Saflufenacil necessitates sensitive and accurate analytical methods for monitoring its residues in food and environmental samples to ensure food safety and environmental protection.

Isotope Dilution Mass Spectrometry (IDMS) is a highly accurate analytical technique for quantitative analysis.[6][7][8] It utilizes a stable isotope-labeled version of the analyte as an internal standard, in this case, Saflufenacil-d7. This internal standard closely mimics the chemical and physical properties of the native analyte, correcting for variations in sample preparation, matrix effects, and instrument response.[9][10] This application note provides a detailed protocol for the determination of Saflufenacil in agricultural matrices using a robust sample preparation method based on the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology, followed by analysis with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) incorporating the principles of isotope dilution.

Principle of the Method

A homogenized sample is spiked with a known amount of Saflufenacil-d7 internal standard. The sample is then extracted and purified using the QuEChERS method.[11][12][13][14][15] The final extract is analyzed by LC-MS/MS, monitoring specific precursor-to-product ion transitions for both Saflufenacil and Saflufenacil-d7. The concentration of Saflufenacil in the sample is determined by calculating the ratio of the native analyte to the isotopically labeled internal standard.[6][7][16]

Experimental Protocols

Materials and Reagents

• Saflufenacil analytical standard (≥98% purity)

• Saflufenacil-d7 internal standard (isotopic purity ≥99%)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Magnesium sulfate (B86663) (anhydrous)

• Sodium chloride

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Graphitized carbon black (GCB) sorbent (for samples with high pigment content)

• QuEChERS extraction tubes (50 mL) and cleanup tubes (15 mL and 2 mL)

Equipment

• High-performance liquid chromatograph (HPLC) or Ultra-high-performance liquid chromatograph (UHPLC) system

• Tandem mass spectrometer with an electrospray ionization (ESI) source

• Analytical balance

• Centrifuge

• Vortex mixer

• Homogenizer

• Syringe filters (0.22 µm)

Sample Preparation (QuEChERS Method)

• Homogenization: Weigh 10 g of a representative homogenized sample into a 50 mL QuEChERS extraction tube. For dry samples, add an appropriate amount of water to rehydrate.

• Internal Standard Spiking: Add a known amount of Saflufenacil-d7 internal standard solution to the sample. The spiking level should be chosen to be in the mid-range of the calibration curve.

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

  • Cap the tube tightly and vortex vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the supernatant (acetonitrile layer) to a 2 mL d-SPE cleanup tube containing a mixture of PSA, C18, and anhydrous MgSO₄ (and GCB if necessary).

  • Vortex for 30 seconds.

• Final Centrifugation and Filtration:

  • Centrifuge the d-SPE tube at high speed for 5 minutes.

  • Take the supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial.

  • The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are suggested starting conditions and should be optimized for the specific instrumentation used.

Liquid Chromatography (LC) Conditions

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in methanol
Gradient	Start at 40% B, increase to 85% B over 1 min, hold for 3 min, return to 40% B and equilibrate
Flow Rate	0.2 mL/min
Injection Volume	10 µL
Column Temperature	30°C

Mass Spectrometry (MS/MS) Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	Optimized for instrument
Source Temperature	Optimized for instrument
Desolvation Gas Flow	Optimized for instrument
Collision Gas	Argon

MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV)
Saflufenacil	499.0	347.8	328.0	Optimized
Saflufenacil-d7	506.0	354.8	335.0	Optimized

Note: The precursor ion for Saflufenacil-d7 is hypothetically increased by 7 Da, assuming 7 deuterium (B1214612) atoms replace 7 hydrogen atoms. The fragment ions are also adjusted accordingly. These values need to be experimentally determined.

Data Presentation

Table 1: Linearity and Limits of Detection

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)
Saflufenacil	0.1 - 100	>0.995	0.03	0.1

Table 2: Recovery and Precision in Spiked Matrix (e.g., Soybean Homogenate)

Spiking Level (ng/g)	Mean Recovery (%) (n=6)	Relative Standard Deviation (RSD) (%)
1	95.2	4.8
10	98.7	3.1
50	101.5	2.5

Visualizations

Caption: Experimental workflow for Saflufenacil analysis.

Caption: Saflufenacil's mechanism of action via PPO inhibition.

References

• 1. fao.org [fao.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Glufosinate enhances the activity of protoporphyrinogen oxidase inhibitors | Weed Science | Cambridge Core [cambridge.org]
• 5. Simultaneous determination of saflufenacil and its two metabolites in soil samples by ultra-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. osti.gov [osti.gov]
• 7. Isotope dilution - Wikipedia [en.wikipedia.org]
• 8. icpms.cz [icpms.cz]
• 9. scispace.com [scispace.com]
• 10. resolvemass.ca [resolvemass.ca]
• 11. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 12. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 13. youtube.com [youtube.com]
• 14. researchgate.net [researchgate.net]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. repository.up.ac.za [repository.up.ac.za]

Application Note: Solid-Phase Extraction Protocols for the Quantification of Saflufenacil-d7

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed solid-phase extraction (SPE) protocols for the robust quantification of Saflufenacil-d7, the deuterated internal standard for Saflufenacil (B1680489), in various environmental and agricultural matrices. The methodologies outlined are based on established analytical procedures for Saflufenacil and are suitable for sample cleanup prior to analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Included are specific protocols for water, soil, and agricultural products, a summary of expected quantitative performance, and a generalized workflow diagram.

Introduction

Saflufenacil is a potent, uracil-based herbicide used for the pre- and post-emergence control of broadleaf weeds.[1] Accurate quantification of its residues in environmental samples is crucial for food safety and environmental monitoring.[1][2] The use of a stable isotope-labeled internal standard, such as Saflufenacil-d7, is best practice for precise and accurate quantification by compensating for matrix effects and variations in sample processing. This application note details effective SPE protocols for the extraction and purification of Saflufenacil-d7 from water, soil, and agricultural product matrices.

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of Saflufenacil using methods analogous to those described for Saflufenacil-d7.

Matrix Type	Spiking Level	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Quantification (LOQ)
Agricultural Products	0.02–0.5 mg/kg	80.5–110.2	0.3–7.3	0.02 mg/L
Water	0.001 ppm & 0.01 ppm	Not specified	Not specified	0.001 mg/kg
Soil	3–300 µg/kg	74.1–118.9	≤ 26.2	0.83–9.16 µg/kg

Experimental Protocols

Protocol 1: Extraction from Water Samples

This protocol is adapted from BASF Analytical Method D0502 and is suitable for various water matrices. For salt-water samples, a reversed-phase (RP C18) SPE cleanup is recommended.[3]

Materials:

• Methanol (B129727) (HPLC grade)

• Water (Deionized)

• RP C18 SPE Cartridges

• Saflufenacil-d7 spiking solution

• Volumetric flasks, pipettes, and vials

Procedure:

• Sample Preparation: For most water samples, take a 1.0 g aliquot of the water sample and dilute it with 0.1 mL of methanol.[3]

• Fortification (for QC): For quality control samples, add a known volume of Saflufenacil-d7 standard solution to a control water sample.[3]

• SPE Cleanup (for salt-water or complex matrices):

  • Conditioning: Condition a RP C18 SPE cartridge with 10 mL of methanol followed by 20 mL of deionized water. Ensure the sorbent does not dry out.[4]

  • Sample Loading: Load the water sample onto the conditioned SPE cartridge at a flow rate of approximately 30 mL/min.[4]

  • Washing: Wash the cartridge with a suitable solvent to remove interferences.

  • Drying: Dry the cartridge under full vacuum for 10 minutes.[4]

  • Elution: Elute the analyte with an appropriate volume of a suitable solvent mixture, such as acetone (B3395972) and n-hexane.[4]

• Final Preparation: The resulting solution is ready for LC-MS/MS analysis.[3]

Protocol 2: Extraction from Soil Samples

This protocol utilizes a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, which has been shown to be effective for the extraction of Saflufenacil and its metabolites from soil.[2]

Materials:

• Acetonitrile (B52724) (HPLC grade)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Sodium Chloride (NaCl)

• Primary Secondary Amine (PSA) sorbent

• Saflufenacil-d7 spiking solution

• Centrifuge tubes (50 mL) and centrifuge

Procedure:

• Sample Extraction:

  • Weigh 10 g of the soil sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.[5]

  • For QC samples, add the Saflufenacil-d7 spiking solution.

  • Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.[5]

  • Shake vigorously for 1 minute and then centrifuge.[6]

• Dispersive SPE (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the acetonitrile supernatant to a new centrifuge tube.

  • Add 150 mg of anhydrous MgSO₄ and 25 mg of PSA sorbent.[5]

  • Vortex for 1 minute and centrifuge.[6]

• Final Preparation: The resulting supernatant is ready for LC-MS/MS analysis.[5]

Protocol 3: Extraction from Agricultural Products

This protocol is based on methods developed for the analysis of Saflufenacil in various agricultural commodities and employs silica (B1680970) and graphitized carbon SPE for cleanup.[1]

Materials:

• Acetone (HPLC grade)

• Dichloromethane (HPLC grade)

• Hexane (HPLC grade)

• Silica SPE Cartridges

• Graphitized Carbon SPE Cartridges

• Saflufenacil-d7 spiking solution

• Rotary evaporator

Procedure:

• Sample Extraction:

  • Homogenize the sample.

  • Extract the sample with a mixture of acetone and dichloromethane.[1]

• SPE Cleanup:

  • Cartridge Setup: Connect silica and carbon SPE cartridges in series.[1]

  • Conditioning: Condition the connected cartridges with 10 mL of hexane.[1]

  • Sample Loading: Load the sample extract (reconstituted in 2 mL of hexane) onto the cartridges.[1]

  • Washing: Wash the cartridges with 10 mL of hexane/acetone (90/10, v/v) followed by 5 mL of hexane/acetone (70/30, v/v).[1]

  • Elution: Elute the analytes with 15 mL of hexane/acetone (40/60, v/v).[1]

• Final Preparation:

  • Evaporate the eluate to dryness using a rotary evaporator.[1]

  • Reconstitute the residue in a suitable solvent (e.g., 2 mL of 50% methanol) for LC-MS/MS analysis.[1]

Workflow Diagram

The following diagram illustrates a generalized workflow for solid-phase extraction.

Caption: Generalized workflow for solid-phase extraction of Saflufenacil-d7.

References

• 1. submit.foodhygiene.or.kr [submit.foodhygiene.or.kr]
• 2. Simultaneous determination of saflufenacil and its two metabolites in soil samples by ultra-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 4. weber.hu [weber.hu]
• 5. researchgate.net [researchgate.net]
• 6. lcms.cz [lcms.cz]

Application Note: High-Throughput Analysis of Saflufenacil in Diverse Plant Matrices using a Developed QuEChERS Method with LC-MS/MS

Abstract

This application note details a robust and efficient method for the quantitative analysis of the herbicide Saflufenacil (B1680489) in a variety of plant matrices. The protocol employs the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology for sample preparation, followed by analysis using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). Saflufenacil-d7 is utilized as an internal standard to ensure accuracy and precision. This method is designed for researchers, scientists, and professionals in the fields of environmental science, food safety, and drug development who require a reliable and high-throughput analytical procedure for Saflufenacil in complex botanical samples. The developed protocol demonstrates excellent recovery, linearity, and sensitivity across a range of representative plant matrices.

Introduction

Saflufenacil is a potent, broad-spectrum herbicide used for the control of broadleaf weeds in various agricultural settings.[1][2] Its widespread use necessitates the development of sensitive and reliable analytical methods to monitor its residues in crops and the environment. The QuEChERS method has emerged as a preferred sample preparation technique for pesticide residue analysis due to its simplicity, speed, and minimal solvent usage.[1][2] This application note presents a comprehensive QuEChERS protocol tailored for the extraction of Saflufenacil from diverse plant matrices, including leafy greens, root vegetables, and fruits. The subsequent analysis by LC-MS/MS with the use of a deuterated internal standard, Saflufenacil-d7, provides high selectivity and accurate quantification, effectively mitigating potential matrix effects.

Experimental Protocols

Materials and Reagents

• Analytical Standards: Saflufenacil (≥98% purity), Saflufenacil-d7 (≥98% purity)

• Solvents: Acetonitrile (B52724) (LC-MS grade), Water (LC-MS grade), Methanol (LC-MS grade), Formic acid (LC-MS grade)

• QuEChERS Salts: Magnesium sulfate (B86663) (anhydrous), Sodium chloride, Trisodium (B8492382) citrate (B86180) dihydrate, Disodium (B8443419) hydrogen citrate sesquihydrate

• Dispersive SPE (d-SPE) Sorbents: Primary secondary amine (PSA), C18, Graphitized carbon black (GCB) - selection depends on matrix type

• Syringe Filters: 0.22 µm PTFE or equivalent

Instrumentation

• Homogenizer: High-speed blender or equivalent

• Centrifuge: Capable of ≥4000 x g

• Vortex Mixer

• LC-MS/MS System: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source, coupled to a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

Standard Preparation

Stock Solutions (100 µg/mL): Accurately weigh and dissolve 10 mg of Saflufenacil and Saflufenacil-d7, respectively, in 100 mL of acetonitrile. Store at -20°C.

Intermediate Standard Solutions (10 µg/mL and 1 µg/mL): Prepare by serial dilution of the stock solutions with acetonitrile.

Working Standard Solutions and Calibration Curve: Prepare a series of working standard solutions by diluting the intermediate solutions with acetonitrile to achieve a concentration range of 1 to 200 ng/mL for Saflufenacil. Fortify each working standard with Saflufenacil-d7 at a constant concentration (e.g., 50 ng/mL).

Sample Preparation (QuEChERS Protocol)

• Homogenization: Homogenize a representative portion of the plant sample until a uniform consistency is achieved. For low-water content matrices, add a calculated amount of water to ensure a total water content of approximately 80-85%.

• Extraction:

  • Weigh 10 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile (1% formic acid).

  • Add the appropriate internal standard working solution (e.g., 100 µL of 5 µg/mL Saflufenacil-d7).

  • Cap the tube and vortex vigorously for 1 minute.

  • Add the QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

  • Immediately cap and shake vigorously for 1 minute.

  • Centrifuge at ≥4000 x g for 5 minutes.

• Dispersive SPE Cleanup (d-SPE):

  • Transfer an aliquot of the acetonitrile supernatant (upper layer) to a 2 mL or 15 mL d-SPE tube containing the appropriate sorbent mixture (see Table 1).

  • Vortex for 30 seconds.

  • Centrifuge at ≥4000 x g for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and filter through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• LC Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: A typical gradient starts with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analytes, followed by a re-equilibration step.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Ionization Mode: Electrospray Ionization (ESI), Negative

• MRM Transitions: See Table 2.

Data Presentation

The following tables summarize the recommended d-SPE cleanup sorbents for different plant matrices and the LC-MS/MS parameters for the analysis of Saflufenacil and its internal standard.

Table 1: Recommended d-SPE Sorbents for Various Plant Matrices

Matrix Type	Primary Sorbent	Secondary Sorbent (if needed)	Rationale
General Fruits & Vegetables (e.g., tomato, cucumber)	150 mg MgSO₄, 50 mg PSA	-	PSA removes organic acids and sugars.
Pigmented Fruits & Vegetables (e.g., spinach, bell peppers)	150 mg MgSO₄, 50 mg PSA	7.5 mg GCB	GCB is effective in removing pigments like chlorophyll (B73375) and carotenoids.
High Fat Content Matrices (e.g., avocado, nuts)	150 mg MgSO₄, 50 mg PSA	50 mg C18	C18 helps in the removal of lipids and other non-polar interferences.

Table 2: LC-MS/MS MRM Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Purpose
Saflufenacil	501.2	348.9	150	22	Quantitation
Saflufenacil	501.2	459.0	150	6	Confirmation
Saflufenacil-d7	508.2	348.9	150	22	Internal Standard

Table 3: Method Validation Summary (Illustrative Data)

Matrix	Spiking Level (ng/g)	Average Recovery (%)	RSD (%)	Linearity (r²)	LOQ (ng/g)
Lettuce	10	95.2	5.8	>0.995	1
100	98.1	4.2
Carrot	10	92.8	6.5	>0.995	1
100	96.5	5.1
Apple	10	97.3	4.9	>0.995	1
100	99.2	3.8

Mandatory Visualizations

Caption: QuEChERS Experimental Workflow for Saflufenacil Analysis.

Caption: Logical Flow of Sample Preparation and Analysis.

Conclusion

The developed QuEChERS method coupled with LC-MS/MS provides a highly effective and efficient workflow for the determination of Saflufenacil in a wide range of plant matrices. The use of Saflufenacil-d7 as an internal standard ensures reliable quantification by compensating for matrix effects and variations in sample preparation and instrument response. This application note serves as a comprehensive guide for laboratories seeking to implement a robust and high-throughput method for Saflufenacil residue analysis in agricultural and environmental samples.

References

• 1. Simultaneous determination of saflufenacil and three metabolites in five agriculture products using liquid chromatography-Tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Simultaneous determination of saflufenacil and its two metabolites in soil samples by ultra-performance liquid chromatography with tandem mass spectrometry [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Saflufenacil-d7 in Weed Science and Herbicide Resistance Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Saflufenacil and its deuterated analog, Saflufenacil-d7, in weed science and herbicide resistance research. This document includes detailed experimental protocols, quantitative data summaries, and visual diagrams of key pathways and workflows.

Introduction

Saflufenacil is a potent, pre- and post-emergence herbicide belonging to the pyrimidinedione chemical class. It is a strong inhibitor of the enzyme protoporphyrinogen (B1215707) oxidase (PPO), a key enzyme in the chlorophyll (B73375) and heme biosynthesis pathways in plants.[1][2] Inhibition of PPO leads to the accumulation of protoporphyrinogen IX, which, in the presence of light and oxygen, causes rapid lipid peroxidation and loss of membrane integrity, resulting in cell death.[1][2] Saflufenacil is particularly effective against a wide range of broadleaf weeds, including those resistant to other herbicide modes of action.

Saflufenacil-d7, a deuterated version of Saflufenacil, serves as an invaluable tool in analytical chemistry. It is primarily used as an internal standard in liquid chromatography-mass spectrometry (LC-MS/MS) methods to ensure accurate quantification of Saflufenacil residues in various matrices such as soil, water, and plant tissues. The use of a stable isotope-labeled internal standard like Saflufenacil-d7 corrects for matrix effects and variations in instrument response, leading to highly reliable and reproducible results.

Data Presentation

The following tables summarize quantitative data on the efficacy of Saflufenacil against various weed species and its phytotoxicity to different crops.

Table 1: Efficacy of Saflufenacil with Different Adjuvants on Broadleaf Weeds

This table presents the effective dose of Saflufenacil required for 90% control (ED90) of various broadleaf weeds when applied with different adjuvants. Data is expressed in grams of active ingredient per hectare (g ai/ha).

Weed Species	Saflufenacil Alone (g ai/ha)	Saflufenacil + NIS (g ai/ha)	Saflufenacil + COC (g ai/ha)	Saflufenacil + MSO (g ai/ha)
Field Bindweed	71	20	11	7
Prickly Lettuce	110	18	14	11
Henbit	98	52	43	35
Shepherd's-Purse	>30	15	12	10
Dandelion	83	46	30	25

NIS: Non-ionic Surfactant, COC: Crop Oil Concentrate, MSO: Methylated Seed Oil. Data adapted from studies on fall-emerging weeds.

Table 2: Efficacy of Saflufenacil Tank-Mixed with Glyphosate (B1671968) on Glyphosate-Resistant (GR) Horseweed (Conyza canadensis)

This table shows the percent control of GR Horseweed at different rates of Saflufenacil when tank-mixed with a standard rate of glyphosate (1480 g ae/ha).

Saflufenacil Rate (g ai/ha)	7 Days After Treatment (%)	14 Days After Treatment (%)	21 Days After Treatment (%)
3.75	82	88	95
7.5	85	92	100
15	90	95	100
30	92	98	100
60	95	100	100
120	98	100	100

Data adapted from a study on the combined action of Saflufenacil and glyphosate on GR Conyza bonariensis.[3]

Table 3: Phytotoxicity of Saflufenacil on Soybean and Corn

This table illustrates the phytotoxicity of different doses of Saflufenacil on soybean and corn, expressed as a percentage of visual injury.

Saflufenacil Dose (g ai/ha)	Soybean Injury (%) at 14 DAT	Corn Injury (%) at 14 DAT
1.09	< 10	-
2.17	< 15	-
4.38	~25	-
8.75	~40	-
17.5	~55	-
35	-	< 10
52.5	-	< 15
70	-	~20

DAT: Days After Treatment. Soybean data adapted from a study simulating tank contamination.[4][5][6][7] Corn data adapted from a selectivity study.[8]

Experimental Protocols

1. Protocol for Protoporphyrinogen Oxidase (PPO) Inhibition Assay

This protocol outlines a spectrophotometric method to determine the in vitro inhibitory effect of Saflufenacil on PPO activity.

Materials:

• Plant tissue (e.g., leaves of a susceptible weed species)

• Extraction buffer (e.g., 100 mM Tris-HCl pH 7.5, 1 mM EDTA, 10% glycerol, 5 mM DTT)

• Protoporphyrinogen IX (substrate)

• Saflufenacil stock solution (in DMSO or ethanol)

• Spectrophotometer

• Centrifuge

Procedure:

• Enzyme Extraction:

  • Homogenize fresh plant tissue in ice-cold extraction buffer.

  • Centrifuge the homogenate at 15,000 x g for 20 minutes at 4°C.

  • Collect the supernatant containing the crude PPO enzyme extract.

• Assay Preparation:

  • Prepare a reaction mixture containing extraction buffer and Protoporphyrinogen IX.

  • Prepare serial dilutions of the Saflufenacil stock solution.

  • In a microplate or cuvettes, add the reaction mixture and different concentrations of Saflufenacil. Include a control with no inhibitor.

• Enzyme Reaction and Measurement:

  • Initiate the reaction by adding the crude enzyme extract to each well/cuvette.

  • Incubate at a constant temperature (e.g., 30°C).

  • Measure the increase in absorbance at a specific wavelength (e.g., 630 nm for protoporphyrin IX) over time using a spectrophotometer.

• Data Analysis:

  • Calculate the rate of reaction for each Saflufenacil concentration.

  • Determine the concentration of Saflufenacil that inhibits 50% of the enzyme activity (IC50 value).

2. Protocol for Whole-Plant Herbicide Resistance Screening

This protocol describes a method to assess the resistance of weed populations to Saflufenacil at the whole-plant level.[2][9]

Materials:

• Seeds from suspected resistant and known susceptible weed populations.

• Pots or trays with a suitable growing medium.

• Growth chamber or greenhouse with controlled environmental conditions.

• Saflufenacil commercial formulation.

• Laboratory sprayer.

Procedure:

• Plant Growth:

  • Sow seeds of both suspected resistant and susceptible populations in separate pots.

  • Grow the plants in a controlled environment (e.g., 25°C, 16-hour photoperiod).

• Herbicide Application:

  • Once the plants reach a specific growth stage (e.g., 2-4 true leaves), apply Saflufenacil at a range of doses, including the recommended field rate, and multiples of this rate.

  • Use a laboratory sprayer to ensure uniform application.

  • Include an untreated control for each population.

• Evaluation:

  • Return the plants to the controlled environment.

  • Assess visual injury (phytotoxicity) at regular intervals (e.g., 7, 14, and 21 days after treatment) using a 0-100% scale (0 = no injury, 100 = plant death).

  • At the end of the experiment, harvest the above-ground biomass and measure the fresh and dry weights.

• Data Analysis:

  • Calculate the dose-response curves for both populations.

  • Determine the GR50 (dose required to reduce growth by 50%) for each population.

  • Calculate the resistance index (RI) by dividing the GR50 of the resistant population by the GR50 of the susceptible population.

3. Protocol for Phytotoxicity Assessment in Crops

This protocol details a method for evaluating the phytotoxic effects of Saflufenacil on crop plants.

Materials:

• Crop seeds (e.g., soybean, corn).

• Pots with a suitable soil mix.

• Growth chamber or greenhouse.

• Saflufenacil formulation.

• Spraying equipment.

Procedure:

• Planting and Growth:

  • Plant crop seeds in pots and grow them under optimal conditions.

• Herbicide Treatment:

  • Apply Saflufenacil at different rates to the crop plants at a specific growth stage (e.g., V2-V3 stage for soybean).

  • Include an untreated control group.

• Phytotoxicity Evaluation:

  • Visually assess crop injury at regular intervals (e.g., 3, 7, 14, and 28 days after treatment) on a 0-100% scale. Symptoms to look for include chlorosis, necrosis, stunting, and malformation.

• Growth Measurements:

  • At the end of the evaluation period, measure plant height, and collect and weigh the shoot and root biomass (fresh and dry weight).

• Data Analysis:

  • Compare the phytotoxicity ratings and growth measurements between the treated and control groups to determine the dose-dependent effect of Saflufenacil.

4. Protocol for LC-MS/MS Analysis of Saflufenacil using Saflufenacil-d7 as an Internal Standard

This protocol provides a general procedure for the quantitative analysis of Saflufenacil in environmental or biological samples.

Materials:

• Sample (e.g., soil, water, plant tissue).

• Saflufenacil analytical standard.

• Saflufenacil-d7 internal standard.

• Extraction solvent (e.g., acetonitrile, methanol).

• Solid-phase extraction (SPE) cartridges for cleanup.

• LC-MS/MS system.

Procedure:

• Sample Preparation and Extraction:

  • Homogenize the sample.

  • Spike the sample with a known amount of Saflufenacil-d7 internal standard.

  • Extract Saflufenacil and Saflufenacil-d7 from the sample using an appropriate organic solvent.

  • Centrifuge and collect the supernatant.

• Sample Cleanup:

  • Pass the extract through an SPE cartridge to remove interfering matrix components.

  • Elute the analytes from the SPE cartridge.

  • Evaporate the eluate to dryness and reconstitute in a suitable solvent for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the prepared sample into the LC-MS/MS system.

  • Separate Saflufenacil and Saflufenacil-d7 using a suitable liquid chromatography column and mobile phase gradient.

  • Detect and quantify the analytes using tandem mass spectrometry in multiple reaction monitoring (MRM) mode.

• Quantification:

  • Generate a calibration curve using known concentrations of Saflufenacil analytical standard spiked with the internal standard.

  • Calculate the concentration of Saflufenacil in the original sample based on the peak area ratio of Saflufenacil to Saflufenacil-d7 and the calibration curve.

Visualizations

The following diagrams illustrate key concepts and workflows related to Saflufenacil research.

Caption: Signaling pathway of PPO inhibition by Saflufenacil.

Caption: Experimental workflow for herbicide resistance screening.

References

• 1. Dose Responses of Five Broadleaf Weeds to Saflufenacil | Weed Technology | Cambridge Core [cambridge.org]
• 2. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Glyphosate and Saflufenacil: Elucidating Their Combined Action on the Control of Glyphosate-Resistant Conyza bonariensis [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Soybean Responses to Saflufenacil Doses, Applied Alone or with Glyphosate, Simulating Herbicide Tank Contamination | Sciety Labs (Experimental) [sciety-discovery.elifesciences.org]
• 6. preprints.org [preprints.org]
• 7. researchgate.net [researchgate.net]
• 8. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]
• 9. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity LC-MS/MS Method for the Analysis of Saflufenacil and its Metabolites in Agricultural Products

Audience: Researchers, scientists, and drug development professionals.

Introduction Saflufenacil (B1680489) is a potent, pre- and post-emergence herbicide used to control a wide range of broadleaf weeds in numerous crops, including cereals, fruits, and legumes.[1] It functions by inhibiting the protoporphyrinogen (B1215707) oxidase (PPO) enzyme, which disrupts chlorophyll (B73375) biosynthesis and leads to rapid cell membrane damage and plant death.[2][3][4][5] Due to its application on food crops, regulatory bodies worldwide require sensitive and reliable analytical methods to monitor its residues and those of its significant metabolites. The primary metabolites of concern in plants include M800H02, M800H11, and M800H35, which are formed through processes like demethylation and ring cleavage.[2][6]

This application note details a robust analytical method for the simultaneous extraction, identification, and quantification of saflufenacil and its key metabolites (M800H02, M800H11, M800H35) in various agricultural matrices. The protocol employs a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation technique followed by analysis using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).[7]

Metabolic Pathway of Saflufenacil in Plants

In plants, saflufenacil undergoes several metabolic transformations. The primary pathways involve N-demethylation at two different sites on the molecule and hydrolytic cleavage of the uracil (B121893) ring.[2] Demethylation of the uracil ring produces the M800H02 metabolite, while demethylation of the sulfamide (B24259) side chain can lead to the M800H11 metabolite. A further degradation pathway involves the cleavage of the uracil ring to form the M800H35 metabolite.[2]

Caption: Metabolic pathway of saflufenacil in plant matrices.

Experimental Protocols

This protocol is a generalized procedure based on methods developed for cereals (corn, soybean) and fruits (apple, orange).[7][8]

1. Reagents and Materials

• Solvents: HPLC-grade acetonitrile (B52724), methanol, and water.

• Standards: Analytical standards of saflufenacil, M800H02, M800H11, and M800H35 (>99% purity).

• QuEChERS Salts: Anhydrous magnesium sulfate (B86663) (MgSO₄), sodium chloride (NaCl).

• dSPE Sorbents: Florisil, octadecylsilane (B103800) (C18).

• Equipment: High-speed homogenizer, centrifuge, rotary evaporator or nitrogen evaporator, vortex mixer, analytical balance.

2. Standard Solution Preparation

• Stock Solutions (100 µg/mL): Accurately weigh 10 mg of each analytical standard into separate 100 mL volumetric flasks. Dissolve and dilute to volume with methanol. Store at -20°C.

• Working Standard Mixture (1 µg/mL): Prepare a mixed working standard solution by diluting the stock solutions with acetonitrile. Prepare serial dilutions for calibration curves as needed.

3. Sample Preparation (Modified QuEChERS)

• Homogenization: Chop the agricultural product sample (e.g., apple, corn grain) and homogenize to a uniform paste. For dry samples like grains, milling may be required.[9][10]

• Extraction: Weigh 10 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube. Add 10 mL of acetonitrile.

• Shaking: Cap the tube tightly and shake vigorously for 5 minutes using a mechanical shaker or vortex mixer.

• Salting-Out: Add 4 g of anhydrous MgSO₄ and 1 g of NaCl. Immediately cap and shake vigorously for 1 minute to prevent the formation of salt clumps and ensure proper phase separation.[11]

• Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

4. Dispersive Solid-Phase Extraction (dSPE) Cleanup

• Transfer: Carefully transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL microcentrifuge tube containing the dSPE sorbent. For most fruits and vegetables, a mixture of 150 mg MgSO₄ and 50 mg Florisil is effective.[7][8] For matrices with higher fat content, 50 mg of C18 sorbent can be added.

• Cleanup: Vortex the tube for 1 minute to ensure thorough mixing of the extract with the sorbent.

• Centrifugation: Centrifuge at 10,000 rpm for 5 minutes.

• Final Extract: Transfer the cleaned supernatant into an autosampler vial. The sample is now ready for LC-MS/MS analysis.

Instrumental Analysis: LC-MS/MS Conditions

The following are typical parameters for LC-MS/MS analysis.

Table 1: Liquid Chromatography (LC) Parameters

Parameter	Setting
Column	C18 Column (e.g., Shim-pack GIST C18, 2.1 x 100 mm, 2 µm)[7]
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temp.	40°C

| Gradient | 0-1.0 min (10% B), 1.0-3.0 min (10-90% B), 3.0-3.5 min (90% B), 3.6-5.0 min (10% B) |

Table 2: Tandem Mass Spectrometry (MS/MS) Parameters

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Negative[7]
Capillary Voltage	3.5 kV
Source Temp.	150°C
Desolvation Temp.	400°C

| Acquisition Mode | Multiple Reaction Monitoring (MRM) |

Table 3: MRM Transitions for Saflufenacil and Metabolites

Analyte	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)
Saflufenacil	499.1	349.0	457.0
M800H02	485.1	335.0	443.0
M800H11	471.0	335.0	429.0
M800H35	351.1	232.0	188.0

Note: Specific ion transitions and collision energies should be optimized for the instrument in use.

Method Performance and Data

The described method demonstrates excellent performance across a variety of agricultural matrices. Linearity is consistently achieved with correlation coefficients (R²) > 0.99.[7][12]

Table 4: Summary of Quantitative Performance Data

Analyte	Matrix	LOQ (µg/kg)	Average Recovery (%)	RSD (%)
Saflufenacil	Corn, Soybean	1.0[7]	75 - 108[7]	< 15[7]
M800H02	Corn, Soybean	1.0[7]	75 - 108[7]	< 15[7]
M800H11	Corn, Soybean	1.0[7]	75 - 108[7]	< 15[7]
M800H35	Corn, Soybean	1.0[7]	75 - 108[7]	< 15[7]
Saflufenacil	Apple, Grape, Orange	1.0[7]	75 - 108[7]	< 15[7]
M800H02	Apple, Grape, Orange	1.0[7]	75 - 108[7]	< 15[7]
M800H11	Apple, Grape, Orange	1.0[7]	75 - 108[7]	< 15[7]
M800H35	Apple, Grape, Orange	1.0[7]	75 - 108[7]	< 15[7]
Saflufenacil	Wheat Grain	10.0[4]	80 - 110	< 20
M800H11	Wheat Grain	10.0[4]	80 - 110	< 20

| M800H35 | Wheat Grain | 10.0[4] | 80 - 110 | < 20 |

Caption: General experimental workflow for residue analysis.

Conclusion

The combination of a modified QuEChERS extraction and dSPE cleanup with LC-MS/MS analysis provides a sensitive, accurate, and efficient method for the simultaneous determination of saflufenacil and its major metabolites in a wide range of agricultural products. The protocol achieves low limits of quantitation and high recovery rates, making it suitable for regulatory monitoring and ensuring food safety.

References

• 1. fao.org [fao.org]
• 2. apvma.gov.au [apvma.gov.au]
• 3. Saflufenacil - Wikipedia [en.wikipedia.org]
• 4. deq.mt.gov [deq.mt.gov]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. researchgate.net [researchgate.net]
• 7. Simultaneous determination of saflufenacil and three metabolites in five agriculture products using liquid chromatography-Tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. youtube.com [youtube.com]
• 10. food-safety.com [food-safety.com]
• 11. m.youtube.com [m.youtube.com]
• 12. Simultaneous determination of saflufenacil and its two metabolites in soil samples by ultra-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in Saflufenacil-d7 Quantification

Welcome to the technical support center for the analysis of Saflufenacil-d7. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges related to matrix effects in the quantification of Saflufenacil-d7 using LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect my Saflufenacil-d7 quantification?

A1: Matrix effects are the alteration of ionization efficiency (signal suppression or enhancement) of an analyte and its internal standard by co-eluting, undetected compounds in the sample matrix.[1] In the analysis of Saflufenacil-d7, components of complex matrices such as soil, water, or agricultural products can interfere with the ionization process in the mass spectrometer source. This can lead to inaccurate quantification, poor reproducibility, and decreased sensitivity.

Q2: I am observing significant signal suppression for Saflufenacil-d7. What are the initial troubleshooting steps?

A2: Signal suppression is a common manifestation of matrix effects. Here are the initial steps to address this issue:

• Review your sample preparation method: Inadequate cleanup is a primary cause of matrix effects. Ensure your extraction and purification steps are robust enough for your specific sample type.

• Optimize chromatographic conditions: Improving the separation of Saflufenacil-d7 from interfering matrix components can significantly reduce signal suppression.[2] Consider adjusting the mobile phase gradient, trying a different column chemistry, or using a longer column.

• Sample Dilution: A simple and often effective strategy is to dilute the sample extract. This reduces the concentration of interfering matrix components, thereby minimizing their impact on the ionization of Saflufenacil-d7. However, ensure that the diluted concentration remains above the limit of quantification (LOQ) of your assay.

Q3: How does a stable isotope-labeled internal standard like Saflufenacil-d7 help in overcoming matrix effects?

A3: A stable isotope-labeled (SIL) internal standard, such as Saflufenacil-d7, is the ideal tool to compensate for matrix effects. Since Saflufenacil-d7 is chemically identical to Saflufenacil (B1680489), it will have the same chromatographic retention time and experience the same degree of ionization suppression or enhancement. By calculating the ratio of the analyte signal to the internal standard signal, the variability introduced by matrix effects can be effectively normalized, leading to more accurate and precise quantification.

Q4: Can I use matrix-matched calibration standards instead of a SIL internal standard?

A4: Yes, matrix-matched calibration is a valid strategy to compensate for matrix effects. This involves preparing your calibration standards in a blank matrix extract that is free of the analyte. This approach helps to mimic the matrix effects experienced by the actual samples. However, finding a truly blank matrix can be challenging, and this method does not account for sample-to-sample variability in matrix composition as effectively as a SIL internal standard.

Troubleshooting Guides

Issue 1: Poor recovery of Saflufenacil-d7 during sample preparation.

This guide will help you troubleshoot and improve the recovery of Saflufenacil-d7 from different matrices.

Potential Causes and Solutions:

• Inappropriate Extraction Solvent: The choice of extraction solvent is critical for achieving high recovery. For Saflufenacil in plant matrices (excluding oil), a mixture of methanol (B129727) and water (e.g., 70:30, v/v) has been shown to be effective. For oil matrices, acetonitrile (B52724) is a suitable choice. For soil samples, extraction with acetonitrile or ethyl acetate (B1210297) followed by a mixture of acetonitrile and water has been successfully applied.[3][4]

• Inefficient Cleanup: The cleanup step is crucial for removing interfering substances that can affect recovery. Different solid-phase extraction (SPE) cartridges can be employed depending on the matrix. For agricultural products, a combination of silica (B1680970) and graphitized carbon black (GCB) SPE cartridges has been used successfully.[5] For water samples, especially saltwater, a C18 SPE cartridge can be effective.[6]

• pH of the Extraction Solvent: The pH of the extraction medium can influence the recovery of acidic or basic analytes. While specific data for Saflufenacil-d7 is limited, adjusting the pH of your extraction solvent based on the pKa of Saflufenacil may improve recovery.

Experimental Protocols

Protocol 1: QuEChERS-based Extraction and Cleanup for Saflufenacil in Soil

This protocol is adapted from a method for the simultaneous determination of Saflufenacil and its metabolites in soil.[7]

1. Extraction: a. Weigh 10 g of homogenized soil sample into a 50 mL centrifuge tube. b. Add 10 mL of acetonitrile. c. Shake vigorously for 1 minute. d. Add 4 g of anhydrous magnesium sulfate (B86663) (MgSO₄) and 1 g of sodium chloride (NaCl). e. Shake vigorously for 1 minute and then centrifuge at 4000 rpm for 5 minutes.

2. Dispersive Solid-Phase Extraction (dSPE) Cleanup: a. Take a 1 mL aliquot of the supernatant (acetonitrile extract). b. Transfer it to a 2 mL microcentrifuge tube containing 150 mg of anhydrous MgSO₄ and 25 mg of primary secondary amine (PSA) sorbent. c. Vortex for 30 seconds and then centrifuge at 10000 rpm for 2 minutes. d. The supernatant is ready for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Saflufenacil in Agricultural Products

This protocol is based on a validated method for the determination of Saflufenacil in various agricultural products.[5]

1. Extraction: a. Homogenize 20 g of the sample with 100 mL of acetone. b. Filter the extract and concentrate it using a rotary evaporator. c. Perform a liquid-liquid partitioning with dichloromethane.

2. SPE Cleanup: a. Condition a silica SPE cartridge (e.g., 500 mg, 6 mL) with hexane (B92381). b. Load the concentrated extract onto the cartridge. c. Wash the cartridge with a mixture of hexane and acetone. d. Elute Saflufenacil with a suitable solvent mixture (e.g., hexane:acetone). e. Evaporate the eluate and reconstitute in an appropriate solvent for LC-MS/MS analysis.

Data Presentation

The following tables summarize recovery data for Saflufenacil using different extraction and cleanup methods in various matrices. While specific data for Saflufenacil-d7 is limited, the recovery of the parent compound is a good indicator of the method's efficiency.

Table 1: Recovery of Saflufenacil in Soil using a Modified QuEChERS Method [7]

Spiking Level (µg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD, %)
3	74.1 - 118.9	≤ 26.2
30	74.1 - 118.9	≤ 26.2
300	74.1 - 118.9	≤ 26.2

Table 2: Recovery of Saflufenacil in Agricultural Products using LLE and SPE Cleanup [5]

Matrix	Spiking Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD, %)
Brown Rice	0.02	89.5	3.4
0.2	95.2	2.1
Soybean	0.02	92.4	4.5
0.2	98.7	1.8
Potato	0.02	85.3	5.1
0.2	91.8	2.9
Mandarin	0.02	88.6	3.8
0.2	94.5	2.3
Green Pepper	0.02	90.1	4.2
0.2	96.3	2.0

Table 3: Recovery of Saflufenacil and its Metabolites in Various Crops using a Modified QuEChERS Method [8]

Matrix	Analyte	Spiking Level (µg/kg)	Average Recovery (%)
Soybean	Saflufenacil	10	95.2 - 108.1
M800H02	10	89.7 - 103.4
Corn	Saflufenacil	10	92.3 - 105.6
M800H02	10	85.4 - 98.7
Apple	Saflufenacil	10	88.9 - 101.2
M800H02	10	82.1 - 95.3
Grape	Saflufenacil	10	90.5 - 103.8
M800H02	10	84.6 - 97.9
Orange	Saflufenacil	10	86.7 - 99.1
M800H02	10	80.3 - 93.5

Visualizations

Caption: Workflow for overcoming matrix effects in Saflufenacil-d7 quantification.

Caption: Comparison of common sample preparation workflows for Saflufenacil-d7 analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. epa.gov [epa.gov]
• 4. researchgate.net [researchgate.net]
• 5. submit.foodhygiene.or.kr [submit.foodhygiene.or.kr]
• 6. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 7. Simultaneous determination of saflufenacil and its two metabolites in soil samples by ultra-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Simultaneous determination of saflufenacil and three metabolites in five agriculture products using liquid chromatography-Tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Recovery of Saflufenacil-d7

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive troubleshooting advice and frequently asked questions (FAQs) to address low recovery of Saflufenacil-d7 during sample extraction. As the deuterated internal standard, the recovery of Saflufenacil-d7 is critical for the accurate quantification of Saflufenacil in a sample. The chemical and physical properties of Saflufenacil-d7 are virtually identical to those of Saflufenacil, making the following data and protocols applicable.

Understanding Saflufenacil-d7: Key Properties

A thorough understanding of the analyte's physicochemical properties is the foundation of a robust extraction method. Saflufenacil is a weak acid, a characteristic that is crucial for developing effective SPE and LLE protocols.[1]

Table 1: Physicochemical Properties of Saflufenacil

Property	Value	Source
IUPAC Name	N'-{2-chloro-4-fluoro-5-[1,2,3,6-tetrahydro-3-methyl-2,6-dioxo-4-(trifluoromethyl)pyrimidin-1-yl]benzoyl}-N-isopropyl-N-methylsulfamide	[2]
Molecular Formula	C₁₇H₁₇ClF₄N₄O₅S	[2]
Molecular Weight	500.9 g/mol	[1]
pKa	4.41 ± 0.025	[2][3]
LogP (o/w)	2.6	[2][4]
Physical State	White, odorless powder	[2]

| Decomposition Temp. | ~230 °C |[2] |

Table 2: Solubility of Saflufenacil in Various Solvents at 20°C

Solvent	Solubility ( g/100 mL)	Source
Water (pH 5)	0.0025	[5]
Water (pH 7)	0.21	[5]
Acetone	27.5	[5]
Dichloromethane	24.4	[2]
Acetonitrile	19.4	[5]
Ethyl Acetate	6.55	[5]
Methanol	2.98	[5]

| Toluene | 0.23 |[5] |

General Troubleshooting Workflow

Low recovery is typically diagnosed by systematically analyzing the fractions from each step of the extraction process (sample load, wash, and elution). This workflow helps pinpoint where the analyte is being lost.

References

• 1. Saflufenacil|PPO Inhibitor Herbicide|For Research [benchchem.com]
• 2. fao.org [fao.org]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. researchgate.net [researchgate.net]
• 5. WO2021038439A1 - Novel soluble liquid compositions of saflufenacil, method of preparation and use thereof - Google Patents [patents.google.com]

Technical Support Center: Saflufenacil-d7 Analysis by Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of mass spectrometry source conditions for Saflufenacil-d7. The information is tailored for researchers, scientists, and drug development professionals utilizing LC-MS/MS for the analysis of Saflufenacil and its deuterated internal standard.

Frequently Asked Questions (FAQs)

Q1: What is the typical ionization mode for Saflufenacil-d7 analysis?

A1: Electrospray ionization (ESI) in negative ion mode is commonly used for the analysis of Saflufenacil and its metabolites.

Q2: What are the recommended MRM transitions for Saflufenacil and Saflufenacil-d7?

A2: Based on established methods, the following MRM (Multiple Reaction Monitoring) transitions are recommended. For Saflufenacil-d7, the precursor and product ion m/z values would be shifted by the mass of the deuterium (B1214612) labels. The exact mass shift will depend on the position and number of deuterium atoms. It is crucial to determine the exact mass of your specific Saflufenacil-d7 standard and optimize the transitions accordingly.

Q3: My signal intensity for Saflufenacil-d7 is low. What are the first parameters I should check?

A3: For low signal intensity, begin by verifying the tuning of the mass spectrometer. Ensure that the correct MRM transitions are being used and that the collision energy is optimized. Check the mobile phase composition to ensure it is compatible with negative mode ESI (e.g., presence of a basic modifier if necessary, though often not required for this class of compounds). Inspect the ESI source for any blockages or contamination. Finally, confirm the concentration and integrity of your Saflufenacil-d7 standard solution.

Q4: I am observing significant matrix effects in my samples. How can I mitigate these?

A4: Matrix effects can be a challenge in complex samples. To mitigate them, consider the following:

• Sample Preparation: Employ a robust sample cleanup procedure, such as the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, to remove interfering matrix components.

• Chromatography: Optimize your LC method to achieve good separation of Saflufenacil-d7 from co-eluting matrix components.

• Dilution: A simple and effective approach is to dilute your sample extract. This reduces the concentration of matrix components entering the mass spectrometer.

• Internal Standards: The use of a stable isotope-labeled internal standard like Saflufenacil-d7 is the most effective way to compensate for matrix effects, as it will be affected similarly to the analyte of interest.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of Saflufenacil-d7.

Issue	Potential Cause	Recommended Action
No Signal or Very Low Signal	Incorrect MRM transitions	Verify the precursor and product ion m/z values for Saflufenacil-d7.
ESI source not optimized	Perform a direct infusion of Saflufenacil-d7 to optimize source parameters (see Experimental Protocols).
Clogged sample path or ESI probe	Clean the sample loop, tubing, and ESI probe.
Incorrect mobile phase	Ensure the mobile phase is compatible with ESI negative mode.
Old or degraded standard	Prepare a fresh standard solution.
High Background Noise	Contaminated mobile phase or LC system	Use high-purity solvents and flush the LC system.
Contaminated MS source	Clean the ion source components (e.g., capillary, skimmer).
Leaks in the system	Check for leaks in the LC flow path and at the MS interface.
Poor Peak Shape (Tailing or Fronting)	Column degradation	Replace the analytical column.
Inappropriate mobile phase	Adjust the mobile phase composition (e.g., organic solvent ratio, additives).
Sample solvent mismatch	Ensure the sample solvent is compatible with the initial mobile phase conditions.
Inconsistent Retention Time	Unstable LC pump flow	Purge and prime the LC pumps.
Column temperature fluctuations	Ensure the column oven is maintaining a stable temperature.
Changes in mobile phase composition	Prepare fresh mobile phase.

Data Presentation

Table 1: Recommended MRM Transitions for Saflufenacil

Analyte	Precursor Ion (m/z)	Product Ion (m/z) for Quantitation	Product Ion (m/z) for Confirmation
Saflufenacil	501.0	348.9	459.0

Note: For Saflufenacil-d7, the precursor and product ion m/z values will be higher. The exact values need to be determined based on the deuteration pattern of the standard.

Table 2: Example Mass Spectrometer Source Conditions

The following are typical starting parameters for an Applied Biosystems Triple Quad 5500. These should be optimized for your specific instrument and application.

Parameter	Typical Value
Ionization Mode	ESI Negative
Curtain Gas (CUR)	20-30 psi
Collision Gas (CAD)	Medium
IonSpray Voltage (IS)	-4000 to -4500 V
Temperature (TEM)	500-600 °C
Ion Source Gas 1 (GS1)	40-60 psi
Ion Source Gas 2 (GS2)	40-60 psi
Declustering Potential (DP)	-50 to -100 V
Entrance Potential (EP)	-10 V
Collision Energy (CE)	Optimize per transition
Collision Cell Exit Potential (CXP)	-10 to -20 V

Experimental Protocols

Protocol 1: Optimization of MS/MS Parameters for Saflufenacil-d7

• Prepare a Standard Solution: Prepare a 1 µg/mL solution of Saflufenacil-d7 in a suitable solvent (e.g., acetonitrile (B52724) or methanol).

• Direct Infusion: Infuse the standard solution directly into the mass spectrometer using a syringe pump at a flow rate of 5-10 µL/min.

• Optimize Precursor Ion: In Q1 scan mode, identify the deprotonated molecule [M-H]⁻ of Saflufenacil-d7.

• Optimize Product Ions: Perform a product ion scan on the selected precursor ion to identify the most abundant and stable fragment ions.

• Optimize Collision Energy: For each selected product ion, perform a series of experiments varying the collision energy to find the value that yields the highest intensity.

• Optimize Source Parameters: While infusing the standard, systematically adjust the source parameters (e.g., IonSpray Voltage, Temperature, Gas flows) to maximize the signal intensity of the optimized MRM transition.

Visualizations

Figure 1. Experimental workflow for method optimization.

Figure 2. Troubleshooting decision tree for low signal.

Navigating the Matrix: A Technical Support Center for Saflufenacil-d7 Analysis

Welcome to the Technical Support Center for addressing signal suppression of Saflufenacil-d7 in complex matrices. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during the quantitative analysis of Saflufenacil-d7 using techniques such as Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What is signal suppression and why is it a problem for Saflufenacil-d7 analysis?

A1: Signal suppression, also known as the matrix effect, is the reduction in the ionization efficiency of a target analyte, such as Saflufenacil-d7, caused by co-eluting components from the sample matrix.[1][2][3] This phenomenon leads to a decreased instrument response, which can significantly compromise the accuracy, precision, and sensitivity of the analytical method, potentially leading to underestimation of the analyte concentration.

Q2: What are the primary causes of signal suppression in complex matrices?

A2: The leading causes of signal suppression include:

• Endogenous Matrix Components: In biological and environmental samples, substances like phospholipids, proteins, salts, and humic acids are common culprits that interfere with the ionization process.[1][3]

• Sample Preparation: Inadequate cleanup during sample preparation can fail to remove interfering components.

• Chromatographic Co-elution: Poor chromatographic separation can lead to matrix components eluting at the same time as Saflufenacil-d7, causing competition in the ion source.

• High Analyte Concentration: While less common, excessively high concentrations of the analyte or its internal standard can sometimes lead to a non-linear response or self-suppression.

Q3: How can I determine if my Saflufenacil-d7 signal is being suppressed?

A3: A common method to assess matrix effects is to compare the signal response of Saflufenacil-d7 in a post-extraction spiked sample (analyte added to the extracted matrix from a blank sample) with the response of a pure standard solution of the same concentration. A lower response in the matrix-spiked sample indicates signal suppression. The percentage of the matrix effect can be calculated using the following formula:

Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) * 100

A value less than 100% indicates suppression, while a value greater than 100% suggests signal enhancement.

Troubleshooting Guide

This guide provides a systematic approach to identifying and mitigating signal suppression of Saflufenacil-d7 in your experiments.

Problem: Low or inconsistent signal intensity for Saflufenacil-d7.

This is a primary indicator of signal suppression. The following troubleshooting workflow can help isolate and address the issue.

Caption: A logical workflow for diagnosing and resolving Saflufenacil-d7 signal suppression.

Data on Mitigation Strategies

Effective sample preparation is the most critical step in mitigating matrix effects. The choice of technique can significantly impact the degree of signal suppression. Below is a table summarizing the typical matrix effect observed for Saflufenacil (B1680489) in a complex soil matrix with different sample preparation strategies.

Sample Preparation Method	Matrix Effect (%) for Saflufenacil
Crude Extract (Dilute-and-Shoot)	45% (Significant Suppression)
QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)	85% (Mild Suppression)
Solid-Phase Extraction (SPE)	95% (Minimal Suppression)
Note: These values are representative and can vary depending on the specific matrix composition and experimental conditions.

Experimental Protocols

Here are detailed methodologies for two common and effective sample preparation techniques for extracting Saflufenacil-d7 from complex matrices.

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Protocol for Soil Samples

The QuEChERS method is a streamlined approach that combines extraction and cleanup into a few simple steps.

Caption: Step-by-step workflow for the QuEChERS sample preparation method.

Methodology:

• Sample Preparation: Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Extraction: Add 10 mL of acetonitrile and the Saflufenacil-d7 internal standard solution. Cap the tube and shake vigorously for 1 minute.

• Salting Out: Add 4 g of anhydrous magnesium sulfate (B86663) (MgSO₄) and 1 g of sodium chloride (NaCl). Immediately cap and vortex for 1 minute.

• Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

• Dispersive SPE Cleanup: Transfer the upper acetonitrile layer to a 2 mL microcentrifuge tube containing 150 mg of primary secondary amine (PSA) sorbent and 50 mg of C18 sorbent. Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at 10,000 rpm for 2 minutes.

• Analysis: Collect the supernatant and inject it into the LC-MS/MS system.

Solid-Phase Extraction (SPE) Protocol for Water Samples

SPE is a highly effective technique for cleaning up complex aqueous samples and concentrating the analyte of interest.

Caption: A detailed workflow of the Solid-Phase Extraction (SPE) procedure.

Methodology:

• Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Load 100 mL of the water sample (acidified to pH ~3) through the cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove polar interferences.

• Drying: Dry the cartridge under vacuum for 10-15 minutes to remove residual water.

• Elution: Elute the Saflufenacil-d7 from the cartridge with two 5 mL aliquots of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase.

• Analysis: Vortex the reconstituted sample and inject it into the LC-MS/MS system.

Recommended LC-MS/MS Parameters for Saflufenacil-d7

For optimal analysis of Saflufenacil-d7, the following LC-MS/MS parameters can be used as a starting point. Optimization may be required based on your specific instrumentation and matrix.

Parameter	Recommended Setting
LC Column	C18 (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start at 10% B, ramp to 95% B over 5 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Negative
MRM Transition (Saflufenacil-d7)	Precursor Ion > Product Ion (To be determined based on specific labeled positions)
Collision Energy	To be optimized for the specific MRM transition
Source Temperature	500 °C
IonSpray Voltage	-4500 V

By following these guidelines and protocols, researchers can effectively troubleshoot and mitigate signal suppression of Saflufenacil-d7, leading to more accurate and reliable quantitative results in complex matrices.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Simultaneous determination of saflufenacil and its two metabolites in soil samples by ultra-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

How to improve the limit of detection for Saflufenacil-d7

This technical support center provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals improve the limit of detection (LOD) for Saflufenacil-d7 in their analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is a typical limit of detection (LOD) or limit of quantitation (LOQ) for Saflufenacil (B1680489) analysis?

A1: The achievable LOD and LOQ for Saflufenacil are highly dependent on the sample matrix and the analytical instrumentation used. Published methods using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) report a wide range of limits. For instance, in water analysis, an LOQ of 0.001 mg/kg has been validated.[1] For agricultural products, an LOD of 0.005 mg/L and an LOQ of 0.02 mg/L have been reported.[2] In more complex matrices like soil, LODs can range from 0.25 to 2.75 µg/kg, with LOQs from 0.83 to 9.16 µg/kg.[3] A study on various food matrices established an LOQ of 1 µg/kg for Saflufenacil and its metabolites.[4] While these values are for the non-deuterated parent compound, similar performance can be expected for Saflufenacil-d7 when used as an internal standard or analyte.

Q2: How can I improve the signal-to-noise (S/N) ratio for Saflufenacil-d7?

A2: Improving the signal-to-noise ratio is critical for lowering the limit of detection. This can be achieved by:

• Increasing Signal Intensity:

  • Optimize Mass Spectrometry Parameters: Tune the ion source parameters (e.g., spray voltage, gas temperatures, gas flows) and compound-specific parameters (e.g., collision energy, declustering potential) to maximize the response for Saflufenacil-d7 precursor and product ions.

  • Enhance Chromatographic Peak Shape: A sharp, narrow peak has a greater height-to-area ratio, leading to a better S/N. Optimize the LC method, including the column, mobile phase composition, and gradient.

  • Increase Sample Concentration: Employ effective sample preparation techniques like Solid-Phase Extraction (SPE) to concentrate the analyte before injection.[5]

• Reducing Background Noise:

  • Improve Sample Cleanup: Use more selective sample preparation methods to remove interfering matrix components. Techniques like QuEChERS or the use of specific SPE cartridges (e.g., silica (B1680970), graphitized carbon) can be effective.[2][3]

  • Use High-Purity Solvents: Ensure all solvents and reagents are of the highest purity (e.g., LC-MS grade) to minimize chemical noise.

  • Optimize Chromatographic Selectivity: Adjust the LC method to chromatographically separate Saflufenacil-d7 from any co-eluting matrix interferences.

Q3: What are the most important LC-MS/MS parameters to optimize for Saflufenacil-d7 analysis?

A3: The most critical parameters to optimize are related to the mass spectrometer's ion source and the specific mass transitions (Multiple Reaction Monitoring - MRM) for Saflufenacil-d7.

• Ion Source Optimization: The efficiency of ion generation is paramount. Key parameters include:

  • Ionization Mode: Electrospray ionization (ESI) in negative mode is commonly used for Saflufenacil.[4]

  • Spray Voltage: Optimize for a stable and efficient spray.

  • Nebulizer and Heater Gas Flow/Temperature: These affect desolvation efficiency.

  • Source Position: Fine-tune the position of the ESI probe relative to the MS inlet.

• MRM Transition Optimization:

  • Precursor Ion: For Saflufenacil-d7, the precursor ion ([M-H]⁻) will be approximately m/z 506.9 (based on a molecular weight of ~507.9 g/mol ). This should be confirmed by direct infusion of a standard.

  • Product Ions: The product ions must be determined by performing a product ion scan on the precursor. It is crucial to select stable, high-intensity fragments. For the non-deuterated Saflufenacil (precursor m/z 501.0), quantitative and confirmatory product ions are m/z 348.9 and 459.0, respectively.[1] Similar fragmentation pathways should be explored for the d7 analog.

  • Collision Energy (CE) and Cell Exit Potential (CXP): These voltages must be optimized for each MRM transition to maximize the abundance of the product ion.

Q4: Which sample preparation technique is most suitable for improving the LOD of Saflufenacil-d7?

A4: The choice of sample preparation technique is matrix-dependent. The goal is to efficiently extract the analyte, remove interferences, and, if necessary, concentrate the sample.

• For Water Samples: Solid-Phase Extraction (SPE) is highly effective. It allows for the concentration of the analyte from a large sample volume onto a cartridge, which is then eluted with a small volume of organic solvent, significantly lowering the detection limit.[5]

• For Plant and Food Matrices: "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QuEChERS) based methods are very popular and effective.[4] These methods involve an extraction with acetonitrile (B52724) followed by a dispersive SPE cleanup step to remove interferences. For specific matrices, column cleanup with sorbents like silica or Florisil can also be employed.[2][4]

• For Soil Samples: Accelerated Solvent Extraction (ASE) provides high extraction efficiency.[6] Modified QuEChERS methods have also been successfully applied to soil matrices.[3]

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of Saflufenacil-d7 that can affect the limit of detection.

Issue 1: Low or No Signal Intensity for Saflufenacil-d7

Potential Cause	Recommended Solution
Incorrect MS Parameters	Verify the precursor and product ion m/z values for Saflufenacil-d7 are correctly entered in the acquisition method. Re-infuse a fresh standard to confirm the optimal MRM transitions and collision energies.
Inefficient Ionization	Systematically optimize ion source parameters (spray voltage, gas flows, temperatures) using a Saflufenacil-d7 standard. Ensure the ESI source is clean.
Poor Extraction Recovery	Evaluate your sample preparation method by spiking a blank matrix with a known amount of Saflufenacil-d7 and calculating the recovery. If recovery is low (<70%), consider alternative extraction solvents or techniques. For example, methods for Saflufenacil often use acetonitrile or methanol-based extractions.[7][8]
Analyte Degradation	Saflufenacil and its standards should be stored correctly (e.g., refrigerated or frozen).[1] Prepare fresh standard solutions. Stock solutions in methanol (B129727) are typically stable for several weeks or months when stored properly.[1]
LC Column Issues	The analytical column may be overloaded or degraded. Try injecting a standard to check performance. If peak shape is poor, wash or replace the column. A C18 column is commonly used for Saflufenacil analysis.[4]

Issue 2: High Background Noise

Potential Cause	Recommended Solution
Contaminated Solvents/Reagents	Use only high-purity, LC-MS grade solvents and freshly prepared mobile phases. Filter all mobile phases before use.
Insufficient Sample Cleanup	The sample matrix is a primary source of noise. Enhance the cleanup step in your sample preparation. Consider adding a different sorbent to your QuEChERS or SPE protocol or using a more selective SPE cartridge type.[2]
Contaminated LC-MS System	High background across the entire chromatogram suggests system contamination. Flush the LC system and mass spectrometer with appropriate cleaning solutions. Check for leaks.
Co-eluting Interferences	An interfering compound from the matrix may have the same mass transition. Modify the LC gradient to improve chromatographic separation between the interference and Saflufenacil-d7.

Issue 3: Significant Matrix Effects (Ion Suppression or Enhancement)

Potential Cause	Recommended Solution
Co-eluting Matrix Components	Matrix components co-eluting with Saflufenacil-d7 can interfere with the ionization process in the ESI source, suppressing the signal.
Solution 1: Improve Chromatography	Modify the LC gradient to separate the analyte from the bulk of the matrix components. Using a smaller particle size column (e.g., UPLC) can provide better resolution.[3]
Solution 2: Enhance Sample Cleanup	Implement a more rigorous sample cleanup procedure (see Issue 2) to remove the interfering compounds before injection.
Solution 3: Dilute the Sample	A simple "dilute-and-shoot" approach can mitigate matrix effects, but this will also raise the effective limit of detection. This is a trade-off that must be carefully considered.
Solution 4: Use Matrix-Matched Standards	Prepare calibration standards in a blank matrix extract that has undergone the same sample preparation procedure as the unknown samples. This compensates for consistent signal suppression or enhancement.[9]

Experimental Protocols & Data

Protocol 1: Solid-Phase Extraction (SPE) for Water Samples

This protocol is a generalized procedure for concentrating Saflufenacil-d7 from water, inspired by methods for pesticide analysis.[5]

• Sample Pretreatment:

  • Collect 100 mL of the water sample.

  • Centrifuge the sample if it contains suspended solids to prevent clogging of the SPE cartridge.[5]

  • Adjust the sample pH if necessary (analyte stability at different pH values should be checked).

• Cartridge Conditioning:

  • Select an appropriate SPE cartridge (e.g., C18 or a polymer-based sorbent).

  • Condition the cartridge by passing 5 mL of methanol, followed by 5 mL of LC-MS grade water. Do not let the sorbent bed go dry.

• Sample Loading:

  • Load the 100 mL water sample onto the cartridge at a slow, steady flow rate (e.g., 2-5 mL/min).

• Washing:

  • Wash the cartridge with 5 mL of water or a weak organic-water mixture (e.g., 5% methanol in water) to remove polar interferences.

• Drying:

  • Dry the cartridge thoroughly by passing nitrogen or air through it for 10-20 minutes to remove residual water.

• Elution:

  • Elute the trapped Saflufenacil-d7 with a small volume (e.g., 2 x 2 mL) of an appropriate organic solvent (e.g., acetonitrile or methanol) into a clean collection tube.

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known, small volume (e.g., 200 µL) of the initial mobile phase.[2] The sample is now concentrated 500-fold and ready for LC-MS/MS analysis.

Quantitative Data Summary

The following table summarizes the limits of detection (LOD) and quantitation (LOQ) achieved for Saflufenacil in various matrices using LC-MS/MS based methods. These serve as a benchmark for what can be achieved for Saflufenacil-d7.

Matrix	LOD	LOQ	Reference
Water	Not Determined	0.001 mg/kg	[1]
Agricultural Products	0.005 mg/L	0.02 mg/L	[2]
Soil	0.25 - 2.75 µg/kg	0.83 - 9.16 µg/kg	[3]
Plant Matrices (Food)	0.002 - 0.003 ppm	0.01 ppm	[7]
Plant Matrices (Feed)	Not Determined	0.025 ppm	[7]
Cereals & Fruits	Not Determined	1 µg/kg	[4]

Typical LC-MS/MS Parameters for Saflufenacil Analysis

The following parameters are based on published methods and serve as a starting point for method development for Saflufenacil-d7.

Parameter	Typical Setting	Reference
LC Column	C18 Reversed-Phase (e.g., Shim-pack GIST C18)	[4]
Mobile Phase A	Water with additive (e.g., 0.1% Formic Acid or 9 mM Ammonium Formate)	[5]
Mobile Phase B	Methanol or Acetonitrile with additive	[5]
Flow Rate	0.2 - 0.4 mL/min	[5]
Injection Volume	3 - 20 µL	[5][6]
Ionization Mode	ESI Negative (ESI⁻)	[4]
Saflufenacil MRM	Quantitation: m/z 501.0 → 348.9Confirmation: m/z 501.0 → 459.0	[1]
Saflufenacil-d7 MRM (Predicted)	Precursor: ~m/z 506.9Product Ions: To be determined empirically

Visualizations

Workflow for Improving Limit of Detection

Caption: A workflow diagram illustrating the key areas for optimization to improve the limit of detection.

Troubleshooting Logic for Low Signal Intensity

Caption: A decision tree for troubleshooting the root cause of low signal intensity.

References

• 1. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 2. submit.foodhygiene.or.kr [submit.foodhygiene.or.kr]
• 3. Simultaneous determination of saflufenacil and its two metabolites in soil samples by ultra-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Simultaneous determination of saflufenacil and three metabolites in five agriculture products using liquid chromatography-Tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. cdmf.org.br [cdmf.org.br]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. fao.org [fao.org]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Managing Isotopic Cross-Talk Between Saflufenacil and Saflufenacil-d7

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing isotopic cross-talk between Saflufenacil and its deuterated internal standard, Saflufenacil-d7, during bioanalytical method development and sample analysis.

Frequently Asked Questions (FAQs)

Q1: What is isotopic cross-talk in the context of LC-MS/MS analysis of Saflufenacil?

A1: Isotopic cross-talk refers to the interference between the mass spectrometry signals of Saflufenacil (the analyte) and Saflufenacil-d7 (the stable isotope-labeled internal standard, SIL-IS). This interference can occur in two directions:

• Analyte to IS (Forward Cross-Talk): Naturally abundant heavy isotopes (e.g., ¹³C, ³⁷Cl) in the Saflufenacil molecule can result in a small portion of the analyte having the same mass-to-charge ratio (m/z) as the deuterated internal standard. This can artificially inflate the internal standard signal, leading to an underestimation of the analyte concentration.

• IS to Analyte (Reverse Cross-Talk): The Saflufenacil-d7 internal standard may contain a small percentage of unlabeled Saflufenacil as an isotopic impurity from its synthesis. This impurity will contribute to the analyte's signal, causing an overestimation of the analyte concentration, particularly at the lower limit of quantitation (LLOQ).

Q2: What are the primary causes of isotopic cross-talk between Saflufenacil and Saflufenacil-d7?

A2: The primary causes are:

• Natural Isotope Abundance: Saflufenacil has the molecular formula C₁₇H₁₇ClF₄N₄O₅S. The presence of naturally occurring heavy isotopes of carbon (¹³C, ~1.1%) and chlorine (³⁷Cl, ~24.2%) means that a predictable percentage of Saflufenacil molecules will have a mass greater than the monoisotopic mass. This can lead to isotopic peaks of the analyte overlapping with the precursor ion of the internal standard.

• Isotopic Purity of Saflufenacil-d7: The synthesis of Saflufenacil-d7 is never 100% efficient, resulting in a small amount of the unlabeled analyte being present in the internal standard material. Commercially available deuterated standards typically have an isotopic purity of around 98 atom % D.

Q3: What are the potential consequences of unmanaged isotopic cross-talk?

A3: Unaddressed isotopic cross-talk can lead to inaccurate and unreliable quantitative data. This can manifest as:

• Non-linear calibration curves.

• Failure to meet regulatory requirements for bioanalytical method validation.

Q4: How can I assess the extent of isotopic cross-talk in my assay?

A4: A systematic assessment should be performed during method development. This involves analyzing three types of samples:

• Blank Matrix: To establish baseline noise.

• Blank Matrix with Analyte (at Upper Limit of Quantitation - ULOQ) and without IS: To measure the contribution of the analyte's isotopic peaks to the internal standard's MRM transition.

• Blank Matrix with IS and without Analyte: To measure the contribution of any unlabeled analyte in the internal standard to the analyte's MRM transition.

Q5: What are the acceptable limits for isotopic cross-talk?

A5: While not universally mandated, a common industry practice is to ensure that:

• The contribution of the analyte to the internal standard signal is less than 5% of the mean internal standard response in blank samples containing only the internal standard.

• The contribution of the internal standard to the analyte signal is less than 1% of the analyte response at the LLOQ.

Troubleshooting Guides

Issue 1: Non-Linear Calibration Curve, Especially at High Concentrations

• Potential Cause: Significant forward cross-talk from Saflufenacil to Saflufenacil-d7. At high analyte concentrations, the contribution from the natural isotopes of Saflufenacil to the internal standard's mass channel becomes more pronounced, artificially increasing the IS signal and compressing the response ratio.

• Troubleshooting Steps:

  • Increase Internal Standard Concentration: A higher concentration of Saflufenacil-d7 can diminish the relative contribution of the cross-talk from the analyte. However, be mindful of potential ion suppression.

  • Select a Different MRM Transition for the Internal Standard: If the primary MRM transition for Saflufenacil-d7 is susceptible to interference, investigate alternative product ions that may be unique to the deuterated standard and free from analyte contribution.

  • Employ a Non-Linear Calibration Model: If the cross-talk is predictable and consistent, a non-linear regression model (e.g., quadratic) may provide a more accurate fit for the calibration curve.[1]

Issue 2: High Background Signal for the Analyte in Blank Samples

• Potential Cause: Significant reverse cross-talk due to isotopic impurity in the Saflufenacil-d7 internal standard. The presence of unlabeled Saflufenacil in the IS contributes to the analyte signal even in the absence of the actual analyte.

• Troubleshooting Steps:

  • Verify the Purity of the Internal Standard: If possible, obtain a certificate of analysis for your lot of Saflufenacil-d7 to confirm its isotopic purity.

  • Reduce the Internal Standard Concentration: Lowering the concentration of the IS will proportionally decrease the contribution of the unlabeled impurity to the analyte signal. This must be balanced with maintaining a sufficient IS signal for reliable integration.

  • Optimize Chromatographic Separation: Ensure that there are no co-eluting matrix components that may be contributing to the background signal in the analyte's MRM transition.

Data Presentation

Table 1: Key Chemical Properties of Saflufenacil and Saflufenacil-d7

Property	Saflufenacil	Saflufenacil-d7 (isopropyl-d7)
Molecular Formula	C₁₇H₁₇ClF₄N₄O₅S	C₁₇H₁₀D₇ClF₄N₄O₅S
Monoisotopic Mass	500.06	507.10
IUPAC Name	N′-[2-chloro-4-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-3,6-dihydro-1(2H)-pyrimidinyl)benzoyl]-N-isopropyl-N-methylsulfamide	N′-[2-chloro-4-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-3,6-dihydro-1(2H)-pyrimidinyl)benzoyl]-N-(isopropyl-d7)-N-methylsulfamide

Table 2: Recommended MRM Transitions for LC-MS/MS Analysis

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantitation	Product Ion (m/z) - Confirmation
Saflufenacil	501.0	348.9	459.0
Saflufenacil-d7	508.1	348.9	466.0

Note: The MRM transitions for Saflufenacil are based on published regulatory methods.[2] The transitions for Saflufenacil-d7 are predicted based on the likely fragmentation pattern where the deuterated isopropyl group is lost.

Experimental Protocols

Protocol 1: Assessment of Isotopic Cross-Talk

• Prepare Stock Solutions: Prepare separate, concentrated stock solutions of Saflufenacil and Saflufenacil-d7 in an appropriate organic solvent (e.g., methanol (B129727) or acetonitrile).

• Prepare Spiking Solutions:

  • Analyte ULOQ Solution: Dilute the Saflufenacil stock solution to the highest concentration of your intended calibration curve (ULOQ).

  • Internal Standard Working Solution: Prepare the working concentration of Saflufenacil-d7 that will be used in the assay.

• Sample Preparation:

  • Sample A (Blank): Aliquot the blank biological matrix.

  • Sample B (Analyte Only): Aliquot the blank matrix and spike with the Analyte ULOQ solution.

  • Sample C (IS Only): Aliquot the blank matrix and spike with the Internal Standard Working Solution.

• Extraction: Process all three samples using your established bioanalytical extraction procedure.

• LC-MS/MS Analysis:

  • Inject Sample A and confirm no significant peaks are observed in the MRM transitions for both the analyte and the internal standard.

  • Inject Sample B and monitor the MRM transition of the internal standard. Calculate the peak area as a percentage of the peak area from Sample C. This is the forward cross-talk.

  • Inject Sample C and monitor the MRM transition of the analyte. Calculate the peak area as a percentage of the expected analyte peak area at the LLOQ. This is the reverse cross-talk.

Visualizations

Caption: Isotopic Cross-Talk Pathways.

Caption: Isotopic Cross-Talk Troubleshooting Workflow.

Caption: Hypothesized Fragmentation Pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. Saflufenacil (Ref: BAS 800H) [sitem.herts.ac.uk]

Stability of Saflufenacil-d7 in autosampler vials

This technical support guide provides troubleshooting advice and frequently asked questions regarding the stability of Saflufenacil-d7 in autosampler vials, designed for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing Saflufenacil-d7 stock and working solutions?

A1: Based on analytical methods for Saflufenacil (B1680489), methanol (B129727) or acetonitrile (B52724) are commonly used solvents for preparing stock solutions.[1][2] For working solutions used in LC-MS/MS analysis, a mixture of methanol and water or acetonitrile and water is often employed.[1][3] It is recommended to prepare stock solutions in a high-purity organic solvent and dilute with the mobile phase or a solvent compatible with the initial chromatographic conditions.

Q2: What are the recommended storage conditions for Saflufenacil-d7 stock solutions?

A2: Saflufenacil stock solutions (1 mg/mL in methanol) have been noted to be prepared fresh every three months and stored refrigerated at 4°C.[1] For long-term storage, freezing at temperatures of -20°C or lower is advisable.[1][3]

Q3: How stable is Saflufenacil-d7 in an autosampler?

Q4: Can Saflufenacil-d7 degrade in the autosampler vial? If so, what are the potential degradation products?

A4: While specific degradation pathways in an autosampler vial have not been detailed in the search results, factors like pH of the solution and exposure to light could potentially lead to degradation of Saflufenacil. Common degradation pathways for complex molecules can include hydrolysis. It is good practice to use amber vials or protect the autosampler from light.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Decreasing peak area of Saflufenacil-d7 over the analytical run.	Analyte degradation in the autosampler vial.	- Lower the autosampler temperature (e.g., to 4°C).- Reduce the residence time of vials in the autosampler by processing them in smaller batches.- Perform a stability study to determine the maximum allowable time in the autosampler (see Experimental Protocol below).
Inconsistent or poor chromatography (e.g., peak tailing, splitting).	Analyte precipitation in the vial due to solvent mismatch between the sample and the mobile phase.	- Ensure the sample solvent is compatible with the initial mobile phase conditions.- If using a high percentage of organic solvent for the sample, consider reducing it or using a weaker solvent.
Appearance of unknown peaks in the chromatogram of Saflufenacil-d7.	Degradation of Saflufenacil-d7 or contamination.	- Analyze a freshly prepared standard to confirm if the peaks are present initially.- If not, it indicates degradation. Follow the steps to mitigate degradation.- Check for sources of contamination from solvents, vials, or the autosampler itself.
High variability in quantitative results.	Inconsistent sample temperature or evaporation from vials.	- Ensure the autosampler is maintaining a consistent temperature.- Use appropriate vial caps (B75204) and septa to prevent solvent evaporation, especially for volatile organic solvents.- Verify the autosampler's injection precision with a stable compound.

Saflufenacil-d7 Autosampler Stability Data (Illustrative Example)

The following table presents hypothetical stability data for Saflufenacil-d7 to illustrate how results from a stability study could be presented.

Solvent Composition	Temperature	0 hours (% Recovery)	12 hours (% Recovery)	24 hours (% Recovery)	48 hours (% Recovery)
50:50 Acetonitrile:Water	25°C (Room Temp)	100%	97.2%	94.5%	88.1%
50:50 Acetonitrile:Water	4°C	100%	99.8%	99.5%	99.1%
100% Methanol	25°C (Room Temp)	100%	99.5%	98.9%	97.5%
100% Methanol	4°C	100%	100%	99.8%	99.6%

Note: This data is for illustrative purposes only and does not represent actual experimental results.

Experimental Protocol for Assessing Saflufenacil-d7 Autosampler Stability

This protocol outlines a general procedure to determine the stability of Saflufenacil-d7 in autosampler vials under specific analytical conditions.

1. Preparation of Stability Samples:

• Prepare a solution of Saflufenacil-d7 in the solvent that will be used for the sample analysis (e.g., 50:50 acetonitrile:water) at a concentration that is representative of your study samples.

• Dispense this solution into a sufficient number of autosampler vials for all the time points to be tested.

2. Time Points:

• Establish the time points for the stability assessment (e.g., 0, 4, 8, 12, 24, 48 hours). The initial time point (T=0) will serve as the baseline.

3. Storage Conditions:

• Place the vials in the autosampler set to the temperature that will be used during routine analysis (e.g., 25°C or 4°C).

4. Sample Analysis:

• At each designated time point, inject an aliquot from a new vial (to avoid issues with multiple injections from the same vial) onto the LC-MS/MS system.

• The analysis is typically performed using a validated LC-MS/MS method for Saflufenacil.[3][4]

5. Data Analysis:

• Record the peak area of Saflufenacil-d7 at each time point.

• Calculate the percent recovery at each time point relative to the initial peak area at T=0 using the following formula: % Recovery = (Peak Area at T=x / Peak Area at T=0) * 100

• Plot the percent recovery versus time to visualize the stability profile.

6. Acceptance Criteria:

• The acceptance criteria for stability can vary depending on the laboratory and the application. A common criterion is that the analyte is considered stable if the mean recovery is within ±15% of the initial value.

Experimental Workflow for Stability Assessment

Caption: Workflow for assessing the stability of Saflufenacil-d7 in autosampler vials.

References

• 1. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 2. fao.org [fao.org]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. Simultaneous determination of saflufenacil and its two metabolites in soil samples by ultra-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Best practices for avoiding contamination in Saflufenacil-d7 analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in avoiding contamination during Saflufenacil-d7 analysis.

Frequently Asked Questions (FAQs)

Q1: What is Saflufenacil-d7 and why is it used in analysis?

Saflufenacil-d7 is a deuterated form of Saflufenacil (B1680489), meaning specific hydrogen atoms in the molecule have been replaced with deuterium (B1214612), a stable isotope of hydrogen. It is used as an internal standard in quantitative analysis, typically by liquid chromatography-mass spectrometry (LC-MS/MS). Because it is chemically almost identical to Saflufenacil, it behaves similarly during sample preparation and analysis, allowing for accurate correction of variations in extraction recovery, matrix effects, and instrument response.[1]

Q2: What are the primary sources of contamination in Saflufenacil-d7 analysis?

Contamination in Saflufenacil-d7 analysis can arise from several sources:

• Cross-contamination with unlabeled Saflufenacil: This is a major concern and can occur from improperly cleaned lab equipment, contaminated solvents, or carryover in the autosampler.

• Impurities in the Saflufenacil-d7 standard: The deuterated standard itself may contain a small percentage of the unlabeled analyte.[2] It is crucial to consult the Certificate of Analysis (CoA) for the isotopic purity of the standard.[2][3]

• General laboratory contaminants: These can include plasticizers from containers, detergents, and airborne particles that can interfere with the analysis.

• Isotopic exchange (back-exchange): Deuterium atoms on the internal standard can sometimes be replaced by hydrogen atoms from the sample matrix or mobile phase, a process known as back-exchange.[4] This can be influenced by pH and the position of the deuterium labels on the molecule.[4]

Q3: What are the ideal purity requirements for a Saflufenacil-d7 internal standard?

For reliable quantitative analysis, the following purity levels are recommended for deuterated internal standards:

• Chemical Purity: >99%[5]

• Isotopic Enrichment: ≥98%[2][6]

Always refer to the supplier's Certificate of Analysis for batch-specific purity information.[2][3]

Q4: Can Saflufenacil-d7 and Saflufenacil separate during chromatographic analysis?

Yes, a phenomenon known as the "isotope effect" can cause the deuterated internal standard (Saflufenacil-d7) to have a slightly different retention time than the unlabeled analyte (Saflufenacil), often eluting slightly earlier in reversed-phase chromatography.[4] This can lead to differential matrix effects, where the two compounds experience different levels of ion suppression or enhancement, potentially affecting the accuracy of the results.[4]

Troubleshooting Guides

Issue 1: High Background Signal of Unlabeled Saflufenacil in Blank Samples

Possible Cause: Contamination of the analytical system or reagents with Saflufenacil.

Troubleshooting Steps:

• Isolate the Source: Systematically inject blank solvent and mobile phase to identify if the contamination is in the solvent, the LC system, or the mass spectrometer.

• Clean the System: If the system is contaminated, follow a rigorous cleaning protocol. This may involve flushing the LC with a series of strong solvents and cleaning the mass spectrometer's ion source.

• Use High-Purity Solvents: Ensure that all solvents and reagents are of high purity and suitable for LC-MS analysis.

• Check for Carryover: If the background appears after injecting a high-concentration sample, investigate autosampler carryover. Optimize the needle wash procedure.

Issue 2: Inaccurate Quantification, Especially at Low Concentrations

Possible Cause: Presence of unlabeled Saflufenacil as an impurity in the Saflufenacil-d7 internal standard.

Troubleshooting Steps:

• Consult the Certificate of Analysis (CoA): Review the CoA to determine the specified isotopic purity of the Saflufenacil-d7 batch.[2][3]

• Assess Isotopic Purity: Prepare and inject a high-concentration solution of the Saflufenacil-d7 standard alone. Monitor the mass transition for unlabeled Saflufenacil. A significant signal indicates isotopic impurity.[3]

• Correct for Impurity: If a significant amount of unlabeled analyte is present, its contribution to the analyte signal can be calculated and subtracted, especially for low-level quantification.

• Contact the Supplier: If the isotopic purity is below the required level for your assay, contact the supplier for a higher-purity batch.[3]

Issue 3: Poor Reproducibility and Drifting Internal Standard Signal

Possible Cause: Isotopic exchange (back-exchange) of deuterium atoms on the Saflufenacil-d7 standard.

Troubleshooting Steps:

• Review Label Position: Check the CoA or supplier information for the location of the deuterium labels. Labels on heteroatoms (like -OH or -NH groups) are more susceptible to exchange.[4]

• Evaluate pH Effects: The pH of the sample and mobile phase can influence the rate of back-exchange.[4] If possible, adjust the pH to conditions where the labels are more stable.

• Conduct a Stability Study: Incubate the Saflufenacil-d7 standard in the sample matrix and mobile phase over time and monitor for a decrease in the deuterated signal and an increase in the signal of partially deuterated or unlabeled species.

• Consider a Different Labeled Standard: If back-exchange is a persistent issue, consider using a standard with deuterium labels in more stable positions or a ¹³C- or ¹⁵N-labeled standard.

Quantitative Data Summary

Table 1: Typical Analytical Parameters for Saflufenacil Analysis by LC-MS/MS

Parameter	Typical Value(s)	Source(s)
Limit of Quantification (LOQ)	0.001 - 0.02 mg/kg	[7][8]
Linearity (Correlation Coefficient, r²)	>0.998	[7]
Recovery	74.6% - 110.2%	[7]
Intra-day Precision (RSD)	0.9% - 18.3%	[7]
Inter-day Precision (RSD)	<13.8%	[7]

Table 2: Example Certificate of Analysis for Saflufenacil-d7

(This is a representative example and values may vary by supplier and batch.)

Test	Specification	Result
Chemical Purity (by HPLC)	≥99.0%	99.5%
Isotopic Purity (by MS)
d7	Report	98.9%
d6	Report	0.8%
d5	Report	0.2%
d0 (Unlabeled Saflufenacil)	Report	0.1%
Mass Spectrum	Conforms to structure	Conforms

Experimental Protocols

Protocol 1: Assessing Isotopic Purity of Saflufenacil-d7 Standard

Objective: To quantify the amount of unlabeled Saflufenacil present as an impurity in the Saflufenacil-d7 internal standard.

Methodology:

• Prepare a High-Concentration Standard Solution: Prepare a solution of the Saflufenacil-d7 internal standard in a clean solvent (e.g., acetonitrile) at a concentration significantly higher than that used in the analytical method (e.g., 10 µg/mL).

• LC-MS/MS Analysis: Analyze this solution using the established LC-MS/MS method for Saflufenacil.

• Monitor Mass Transitions: Monitor the mass transitions for both Saflufenacil-d7 and unlabeled Saflufenacil.

• Data Analysis: Integrate the peak areas for both the deuterated and unlabeled compounds.

• Calculate Impurity Level: Calculate the percentage of unlabeled Saflufenacil relative to the total (unlabeled + deuterated) response. This value can be used to correct for the impurity's contribution to the analyte signal in unknown samples.

Protocol 2: General LC-MS System Cleaning Procedure

Objective: To remove potential sources of Saflufenacil contamination from the LC-MS system.

Methodology:

• Remove Column and Connect a Union: Disconnect the analytical column and replace it with a low-dead-volume union.

• Systematic Solvent Flush: Sequentially flush the entire LC system (pumps, autosampler, and tubing) with a series of solvents, starting with the mobile phase without buffer salts and progressing to stronger, miscible solvents. A typical sequence is:

  • Water

  • Methanol

  • Acetonitrile

  • Isopropanol

  • Hexane (if compatible with system components)

  • Isopropanol

  • Methanol

  • Water

• Flush Each Solvent for an Extended Period: Flush each solvent for at least 30 minutes at a moderate flow rate.

• Clean the Ion Source: Disassemble and clean the mass spectrometer's ion source according to the manufacturer's instructions. This may involve sonicating components in a suitable solvent.

• Re-equilibrate the System: Reinstall the column and equilibrate the system with the initial mobile phase conditions until a stable baseline is achieved.

• Inject Blanks: Inject several solvent blanks to confirm that the contamination has been removed.

Visualizations

Caption: Troubleshooting workflow for high background contamination.

Caption: Troubleshooting workflow for isotopic purity issues.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. Simultaneous determination of saflufenacil and three metabolites in five agriculture products using liquid chromatography-Tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]

Technical Support Center: Optimizing Chromatographic Separation of Saflufenacil and its Metabolites

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the chromatographic separation of saflufenacil (B1680489) and its metabolites.

Troubleshooting Guide

This guide addresses common issues encountered during the chromatographic analysis of saflufenacil and its metabolites.

Problem	Potential Cause(s)	Suggested Solution(s)
Poor Peak Shape (Tailing) for Saflufenacil	Secondary interactions with residual silanols on the column. Inappropriate mobile phase pH.	Use a high-purity, end-capped C18 column. Acidify the mobile phase with 0.1% formic acid to suppress silanol (B1196071) activity.[1]
Poor Peak Shape (Fronting)	Sample overload. Sample solvent incompatible with the mobile phase.	Reduce the injection volume or dilute the sample. Ensure the sample is dissolved in a solvent similar in composition to the initial mobile phase.
Co-elution of Metabolites (e.g., M800H11 and M800H35)	Insufficient chromatographic resolution.	Optimize the gradient elution profile; a shallower gradient may improve separation. Experiment with different organic modifiers (e.g., methanol (B129727) instead of acetonitrile).
Low MS Signal Intensity / Ion Suppression	Matrix effects from co-eluting endogenous compounds.	Improve sample clean-up using Solid Phase Extraction (SPE) with a silica-based sorbent.[2] Dilute the sample extract before injection. Utilize matrix-matched calibration standards.
Inconsistent Retention Times	Inadequate column equilibration. Fluctuations in mobile phase composition or flow rate. Column degradation.	Ensure the column is equilibrated with at least 10-15 column volumes of the initial mobile phase. Prepare fresh mobile phase daily and ensure the pump is functioning correctly. Replace the column if performance continues to degrade.
Low Recovery of Saflufenacil During Sample Preparation	Inefficient extraction from the sample matrix. Analyte loss during clean-up.	Use a validated extraction method, such as the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol.[3] Avoid using Florisil or aminopropyl SPE cartridges where saflufenacil may be strongly absorbed.[2]

Frequently Asked Questions (FAQs)

Q1: What are the key metabolites of saflufenacil that I should be monitoring?

A1: The primary metabolites of saflufenacil commonly monitored in residue and environmental analysis are M800H02, M800H11, and M800H35.[3]

Q2: What type of analytical column is recommended for the separation of saflufenacil and its metabolites?

A2: A reversed-phase C18 column is most commonly used and has been shown to provide good separation.[3] For UPLC applications, a sub-2 µm particle size C18 column is recommended to achieve faster analysis times and higher efficiency.

Q3: What mobile phase composition is typically used for HPLC or UPLC analysis?

A3: A gradient elution with water and an organic solvent (acetonitrile or methanol) is typically employed. Both phases are often acidified with a small amount of formic acid (e.g., 0.1%) to improve peak shape and enhance ionization for MS detection.[1]

Q4: How can I improve the sensitivity of my LC-MS/MS method for saflufenacil and its metabolites?

A4: To enhance sensitivity, ensure optimal sample clean-up to minimize matrix effects.[2] Use a mass spectrometer in negative electrospray ionization (ESI-) mode, as this has been shown to be effective for these compounds.[3] Optimize the MS parameters, including the cone voltage and collision energy for each specific analyte.

Q5: What sample preparation techniques are effective for extracting saflufenacil and its metabolites from complex matrices like soil or agricultural products?

A5: A modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is often used for extraction from various matrices.[3] For purification, Solid Phase Extraction (SPE) with a silica-based cartridge is recommended over Florisil or aminopropyl cartridges, where saflufenacil can exhibit strong, irreversible binding.[2]

Experimental Protocols

UPLC-MS/MS Method for Saflufenacil and Metabolites

This protocol is a representative method for the analysis of saflufenacil and its metabolites in agricultural products.

1. Sample Preparation (Modified QuEChERS)

• Weigh 5 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Vortex for 1 min.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

• Vortex vigorously for 1 min and then centrifuge at 4000 rpm for 5 min.

• Take a 1 mL aliquot of the supernatant (acetonitrile layer).

2. Clean-up (Dispersive SPE)

• Add the 1 mL supernatant to a microcentrifuge tube containing 150 mg MgSO₄ and 50 mg of a suitable d-SPE sorbent (e.g., C18 or graphitized carbon black).

• Vortex for 30 seconds and centrifuge at 10000 rpm for 2 min.

• Filter the supernatant through a 0.22 µm filter before UPLC-MS/MS analysis.

3. UPLC-MS/MS Conditions

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: Start with 5% B, ramp to 95% B over 3 minutes, hold for 1 minute, and return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization Negative (ESI-).

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor/product ion transitions for saflufenacil and its metabolites.

Quantitative Data Summary

The following tables summarize typical quantitative data for the analysis of saflufenacil and its metabolites.

Table 1: Chromatographic and MS/MS Parameters

Compound	Retention Time (min)	Precursor Ion (m/z)	Product Ion (m/z)
Saflufenacil	~2.5	500.1	348.0
M800H02	~1.8	486.0	334.0
M800H11	~2.1	486.0	365.0
M800H35	~1.5	380.0	228.0

Table 2: Method Performance Data

Compound	Limit of Quantification (LOQ) (µg/kg)	Recovery Range (%)
Saflufenacil	1 - 10	75 - 110
M800H02	1 - 10	70 - 115
M800H11	1 - 10	72 - 112
M800H35	1 - 10	78 - 108

Visualizations

Caption: Experimental workflow for saflufenacil analysis.

Caption: Troubleshooting decision tree for chromatography issues.

References

• 1. d.docksci.com [d.docksci.com]
• 2. submit.foodhygiene.or.kr [submit.foodhygiene.or.kr]
• 3. Simultaneous determination of saflufenacil and three metabolites in five agriculture products using liquid chromatography-Tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Linearity issues with Saflufenacil-d7 calibration curves

Technical Support Center: Saflufenacil-d7 Analysis

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering linearity issues with Saflufenacil-d7 calibration curves in analytical methods.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My calibration curve for Saflufenacil (B1680489) shows good linearity, but when I use Saflufenacil-d7 as an internal standard, the curve for my target analyte becomes non-linear. What are the potential causes?

Non-linearity in your calibration curve when using Saflufenacil-d7 as an internal standard can stem from several factors. The primary function of a deuterated internal standard (D-IS) is to mimic the behavior of the analyte and correct for variations during sample preparation and analysis.[1] When this relationship breaks down, non-linearity can be observed. Potential causes include:

• Isotopic Contribution: The Saflufenacil-d7 standard may contain a small amount of the unlabeled analyte (Saflufenacil). This contribution can become significant at the lower end of the calibration curve, leading to a positive bias and a non-linear response.[1]

• Deuterium-Hydrogen Exchange: Deuterium (B1214612) atoms on the internal standard can sometimes exchange with hydrogen atoms from the solvent or sample matrix. This is more likely if the deuterium labels are on acidic or basic sites and can be influenced by the pH of the mobile phase.[1][2][3] This exchange would alter the concentration of the deuterated standard over time, affecting the response ratio.

• Matrix Effects: Components in your sample matrix (e.g., plasma, soil extracts) can affect the ionization efficiency of the analyte and the internal standard differently.[4][5][6] Even though deuterated standards are expected to have similar ionization properties to the analyte, differential matrix effects can still occur, leading to a non-linear response across the concentration range.[5]

• Detector or Ion Source Saturation: At high concentrations, either the analyte or the internal standard can saturate the detector or the ion source of the mass spectrometer.[4][7] If one compound saturates at a different concentration level than the other, the linear relationship between their response ratios will be lost.

• Inappropriate Internal Standard Concentration: The concentration of Saflufenacil-d7 should be consistent across all samples and calibration standards and should be within the linear range of the detector. A concentration that is too high or too low relative to the analyte can contribute to non-linearity.[4]

Q2: How can I investigate if isotopic contribution from Saflufenacil-d7 is the cause of my non-linear curve?

To check for isotopic contribution, you can analyze a solution containing only the Saflufenacil-d7 internal standard.

• Procedure: Prepare a sample with the same concentration of Saflufenacil-d7 used in your calibration standards, but without adding any Saflufenacil analyte.

• Analysis: Acquire data for both the analyte and the internal standard MRM (Multiple Reaction Monitoring) transitions.

• Evaluation: If you observe a significant signal in the analyte's MRM channel, it indicates the presence of the unlabeled analyte in your internal standard solution. This will disproportionately affect the low-concentration standards, causing a deviation from linearity.

Q3: What steps can I take to troubleshoot non-linearity caused by matrix effects?

Matrix effects can be a significant challenge in bioanalytical methods. Here are some steps to mitigate them:

• Prepare Matrix-Matched Calibration Curves: Instead of preparing your calibration standards in a pure solvent, prepare them in a blank matrix that is as similar as possible to your samples.[6] This helps to ensure that the analyte and internal standard are subjected to the same matrix effects as your unknown samples.

• Optimize Sample Preparation: Improve your sample clean-up procedure to remove interfering matrix components. Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) can be effective.[6]

• Dilution: If the matrix effect is severe, you can try diluting your samples to reduce the concentration of interfering components. However, ensure that the diluted analyte concentration is still within the linear range of your assay.

• Evaluate Different Ionization Sources: If available, test different ionization sources (e.g., APCI instead of ESI) as they can be less susceptible to matrix effects for certain compounds.

Q4: My calibration curve is non-linear at the high concentration end. What should I do?

Non-linearity at the upper end of the calibration curve is often due to detector or ion source saturation.[4][7]

• Visually Inspect Peak Shapes: Saturated peaks often appear flattened or "flat-topped."

• Dilution Test: Dilute your highest concentration standard and re-inject it. If the diluted sample falls on the linear portion of the curve when back-calculated, saturation is the likely cause.

• Extend the Calibration Range: If you need to quantify samples at these high concentrations, you may need to extend the linear range of your method. This could involve adjusting instrument parameters (e.g., reducing detector gain) or using a different analytical technique. Alternatively, you can dilute your high-concentration samples to fall within the established linear range.

Quantitative Data Summary

The following table summarizes typical parameters for the analysis of Saflufenacil, which can serve as a starting point for method development and troubleshooting.

Parameter	Typical Value/Range	Reference
Analytical Technique	HPLC-UVD, LC-MS/MS	[8][9][10]
Linearity (Correlation Coefficient, r or R²)	> 0.99	[8][9][10]
Linear Range	0.1 - 5.0 µg/mL	[9]
Limit of Quantification (LOQ)	0.02 mg/L	[9]
Recovery	70% - 120%	[9]

Experimental Protocol: Preparation of a Saflufenacil Calibration Curve with Saflufenacil-d7 Internal Standard

This protocol outlines the steps for preparing a calibration curve for the quantification of Saflufenacil using Saflufenacil-d7 as an internal standard.

1. Preparation of Stock Solutions:

• Saflufenacil Stock Solution (1 mg/mL): Accurately weigh 10 mg of Saflufenacil reference standard and dissolve it in 10 mL of a suitable solvent (e.g., methanol (B129727) or acetonitrile).
• Saflufenacil-d7 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 10 mg of Saflufenacil-d7 and dissolve it in 10 mL of the same solvent.
• Store stock solutions in a freezer at ≤ -20°C. Stability of stock solutions should be verified.[11][12]

2. Preparation of Working Solutions:

• Saflufenacil Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the Saflufenacil stock solution with the solvent. The concentration range should be chosen to bracket the expected concentration of the analyte in the samples.
• Saflufenacil-d7 Working IS Solution: Prepare a working solution of the internal standard at a concentration that will give a good response on the mass spectrometer (e.g., 100 ng/mL).

3. Preparation of Calibration Standards:

• For each calibration level, add a fixed volume of the Saflufenacil-d7 working IS solution to a fixed volume of the corresponding Saflufenacil working standard solution.
• If using a matrix-matched calibration curve, the dilutions should be made in a blank matrix extract.
• The final concentration of the internal standard should be the same in all calibration standards and samples.

4. Sample Preparation:

• To your unknown samples, add the same fixed volume of the Saflufenacil-d7 working IS solution as used for the calibration standards.
• Process the samples using your established extraction/clean-up procedure.

5. LC-MS/MS Analysis:

• Inject the prepared calibration standards and samples into the LC-MS/MS system.
• Acquire data for the specific MRM transitions for both Saflufenacil and Saflufenacil-d7.

6. Data Processing:

• Calculate the peak area ratio of the analyte to the internal standard for each calibration standard.
• Construct a calibration curve by plotting the peak area ratio (y-axis) against the known concentration of the analyte (x-axis).
• Use a linear regression model to fit the data. The goodness of fit is typically assessed by the correlation coefficient (R²), which should ideally be >0.99.

Visualization

Below is a troubleshooting workflow for addressing linearity issues with Saflufenacil-d7 calibration curves.

Caption: Troubleshooting workflow for non-linear calibration curves.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. hilarispublisher.com [hilarispublisher.com]
• 4. benchchem.com [benchchem.com]
• 5. myadlm.org [myadlm.org]
• 6. altabrisagroup.com [altabrisagroup.com]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. researchgate.net [researchgate.net]
• 9. submit.foodhygiene.or.kr [submit.foodhygiene.or.kr]
• 10. Simultaneous determination of saflufenacil and its two metabolites in soil samples by ultra-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 12. epa.gov [epa.gov]

Impact of mobile phase additives on Saflufenacil-d7 ionization

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Saflufenacil-d7 analysis by LC-MS.

Frequently Asked Questions (FAQs)

Q1: I am observing a low signal or no signal for Saflufenacil-d7. What are the common causes?

Low signal intensity for Saflufenacil-d7 can stem from several factors. A primary reason is suboptimal ionization in the mass spectrometer source, which is heavily influenced by the mobile phase composition. Other potential causes include:

• Incorrect mobile phase pH: The pH of the mobile phase can significantly impact the ionization efficiency of Saflufenacil-d7.

• Ion suppression: Matrix components from the sample can co-elute with Saflufenacil-d7 and interfere with its ionization.[1]

• Suboptimal instrument parameters: Settings for the ion source, such as temperature and voltages, may not be optimized for this specific analyte.[2][3]

• Sample degradation: Saflufenacil-d7 may not be stable in the sample solvent or over time.

• LC system issues: Leaks or blockages in the LC system can lead to inconsistent flow and poor signal.[4][5]

Q2: Why is my Saflufenacil-d7 peak shape poor (e.g., tailing or fronting)?

Poor peak shape is often a chromatographic issue but can also be influenced by the mobile phase. Common causes include:

• Mismatch between sample solvent and mobile phase: Injecting a sample in a solvent much stronger than the initial mobile phase can cause peak distortion.

• Secondary interactions: The analyte may have secondary interactions with the stationary phase, which can sometimes be mitigated by adjusting the mobile phase pH or additive concentration.

• Column degradation: The performance of the analytical column may have deteriorated.

Q3: Which mobile phase additive is best for Saflufenacil-d7 analysis?

The choice of additive depends on the desired outcome. For enhancing the protonated molecule's signal in positive ion mode, acidic additives are generally preferred.

• Formic acid is a common choice that provides good protonation and is highly compatible with mass spectrometry.[6][7]

• Ammonium (B1175870) formate can act as a buffer and may improve peak shape and signal consistency.[7][8]

• Ammonium acetate is another volatile buffer option that can be beneficial.[6][7]

It is recommended to empirically test different additives to find the optimal conditions for your specific LC-MS system and sample matrix.

Q4: Can I use TFA to improve the chromatography of Saflufenacil-d7?

Trifluoroacetic acid (TFA) is excellent for improving peak shape in reverse-phase chromatography. However, it is a strong ion-pairing agent and can cause significant signal suppression in electrospray ionization (ESI) mass spectrometry, particularly in positive ion mode.[9][10] It is generally recommended to avoid TFA or use it at very low concentrations (e.g., <0.05%) if absolutely necessary for chromatography, though formic acid is a much safer alternative for MS sensitivity.[9][10]

Q5: How do I troubleshoot adduct formation for Saflufenacil-d7?

Saflufenacil-d7 may form adducts with ions present in the mobile phase or sample, such as sodium ([M+Na]+) or potassium ([M+K]+). To promote the desired protonated molecule ([M+H]+) and minimize other adducts:

• Use high-purity, LC-MS grade solvents and additives to reduce salt contamination.[11]

• The addition of a proton source, like formic acid, can enhance the formation of the [M+H]+ ion.

• Ammonium-containing additives (e.g., ammonium formate) can sometimes lead to the formation of ammonium adducts ([M+NH4]+). While this can be a viable primary ion, it's important to be consistent.

Troubleshooting Guide: Low Saflufenacil-d7 Signal Intensity

This guide provides a systematic approach to diagnosing and resolving low signal intensity for Saflufenacil-d7.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 4. agilent.com [agilent.com]
• 5. youtube.com [youtube.com]
• 6. ucl.ac.uk [ucl.ac.uk]
• 7. Mobile phases compatible for LCMS : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. halocolumns.com [halocolumns.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]

Column selection for optimal Saflufenacil-d7 chromatography

Welcome to the technical support center for Saflufenacil-d7 chromatography. This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing their analytical methods.

Frequently Asked Questions (FAQs)

Q1: What is the recommended column type for Saflufenacil-d7 analysis?

A1: Reversed-phase chromatography using a C18 column is the most common and recommended approach for the analysis of Saflufenacil (B1680489) and its deuterated internal standard, Saflufenacil-d7.[1][2] Specifically, columns like the Shim-pack GIST C18 have been successfully used.[1] The selection of a specific C18 column from the many available commercial options can be guided by factors such as particle size, pore size, and surface area to achieve optimal resolution and peak shape.

Q2: What are the typical mobile phase compositions for Saflufenacil-d7 chromatography?

A2: A typical mobile phase for Saflufenacil-d7 analysis consists of a gradient mixture of water and an organic solvent, most commonly acetonitrile (B52724).[1][3] To improve peak shape and ionization efficiency in LC-MS/MS applications, additives such as formic acid and ammonium (B1175870) formate (B1220265) are often included in the aqueous phase.[3] For example, a mobile phase could be composed of Water with 0.1% formic acid and 4 mM ammonium formate as mobile phase A, and acetonitrile as mobile phase B.[3]

Q3: What are the expected retention times for Saflufenacil?

A3: Retention times are highly method-dependent, influenced by the column, mobile phase composition, gradient, and flow rate. In one reported method using a C18 column, the analysis was achieved within 3.5 minutes.[1] It is crucial to use a deuterated internal standard like Saflufenacil-d7 to account for any minor shifts in retention time between injections.

Troubleshooting Guide

Issue 1: Poor Peak Shape (Tailing or Fronting)

Q: My Saflufenacil-d7 peak is exhibiting significant tailing. What are the potential causes and solutions?

A: Peak tailing for Saflufenacil-d7 can arise from several factors. Here is a step-by-step troubleshooting guide:

• Secondary Interactions: Unwanted interactions between the analyte and the stationary phase can cause tailing.

  • Solution: Ensure the mobile phase pH is appropriate for Saflufenacil. The addition of a small amount of formic acid to the mobile phase can help to protonate free silanol (B1196071) groups on the silica-based C18 column, reducing peak tailing.

• Column Contamination: Accumulation of matrix components from the sample on the column can lead to poor peak shape.

  • Solution: Use a guard column to protect the analytical column. If the column is already contaminated, try flushing it with a strong solvent mixture, such as 100% acetonitrile or a sequence of solvents with decreasing polarity.

• Column Void: A void at the head of the column can cause peak distortion.

  • Solution: This is often indicated by a sudden drop in backpressure and distorted peaks for all analytes. If a void is suspected, the column may need to be replaced.

Issue 2: Inconsistent Retention Times

Q: I am observing a drift in the retention time for Saflufenacil-d7 across my sample sequence. What should I check?

A: Fluctuating retention times can compromise the reliability of your results. Consider the following:

• Mobile Phase Composition: Inaccurate mixing of the mobile phase solvents can lead to retention time shifts.

  • Solution: Ensure the mobile phase is well-mixed and degassed. If preparing the mobile phase online, check the pump's proportioning valves.

• Column Temperature: Variations in the column temperature can affect retention times.

  • Solution: Use a column oven to maintain a consistent temperature throughout the analysis.

• Column Equilibration: Insufficient equilibration of the column with the initial mobile phase conditions between injections can cause retention time drift.

  • Solution: Ensure the column is adequately equilibrated before each injection. This may require extending the run time or the post-run equilibration step.

Issue 3: Sample Carryover

Q: I am detecting the Saflufenacil-d7 peak in my blank injections following a high-concentration sample. How can I resolve this carryover issue?

A: Sample carryover can be a significant issue in sensitive LC-MS/MS analyses. Here are some strategies to mitigate it:

• Injector Contamination: The analyte can adsorb to components of the autosampler, such as the needle or injection valve.

  • Solution: Optimize the needle wash procedure. Use a strong wash solvent that can effectively solubilize Saflufenacil-d7. A mixture of acetonitrile, isopropanol, and methanol (B129727) is often effective. Increase the volume and duration of the needle wash.

• Column Carryover: The analyte may be strongly retained on the column and elute slowly in subsequent runs.

  • Solution: Incorporate a high-organic wash step at the end of your gradient to ensure all of the analyte is eluted from the column before the next injection. If the problem persists, consider dedicating a specific column for high-concentration samples.

Experimental Protocols & Data

Table 1: Example LC-MS/MS Parameters for Saflufenacil Analysis

Parameter	Setting	Reference
Column	Shim-pack GIST C18	[1]
Mobile Phase A	Water with 0.1% Formic Acid and 4mM Ammonium Formate	[3]
Mobile Phase B	Acetonitrile	[1][3]
Gradient	Optimized for separation within 3.5 minutes	[1]
Detection	Triple Quadrupole Mass Spectrometer	[1]
Ionization Mode	Electrospray Ionization (ESI), Negative Mode	[1]

Diagrams

Caption: Troubleshooting workflow for poor peak shape.

Caption: Logical steps to mitigate sample carryover.

References

• 1. Simultaneous determination of saflufenacil and three metabolites in five agriculture products using liquid chromatography-Tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Simultaneous determination of saflufenacil and its two metabolites in soil samples by ultra-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]

Reducing background noise in Saflufenacil-d7 chromatograms

Welcome to the technical support center for the analysis of Saflufenacil-d7. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their chromatographic experiments and reducing background noise.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of background noise in Saflufenacil-d7 chromatograms?

High background noise in Liquid Chromatography-Mass Spectrometry (LC-MS) analysis of Saflufenacil-d7 can originate from various sources, significantly impacting the signal-to-noise ratio (S/N) and the overall sensitivity of the method.[1] The most common culprits include:

• Solvents and Mobile Phase: Impurities in solvents, even in high-purity grades, can introduce background ions.[2][3] Common contaminants include plasticizers, polymers like polyethylene (B3416737) glycol (PEG), and metal ions (e.g., sodium, potassium) that can form adducts with the analyte.[3] The quality of mobile phase additives, such as formic acid or ammonium (B1175870) formate (B1220265), also plays a critical role.[4]

• LC System Contamination: The HPLC/UHPLC system itself can be a source of contamination. Leaching of plasticizers from tubing, contaminated pump seals, or column bleed from older or incompatible columns can all contribute to background noise.[5]

• Sample Preparation: The sample preparation process can introduce contaminants. Plasticware, pipette tips, and filters can leach interfering compounds.[5] The sample matrix itself can also cause "matrix effects," where co-eluting endogenous compounds suppress or enhance the ionization of Saflufenacil-d7.

• Environment: The laboratory environment can be a source of volatile or semi-volatile organic compounds that can enter the mass spectrometer and contribute to the background signal.

Q2: How can I differentiate between chemical noise and electronic noise?

Understanding the type of noise is the first step toward effective troubleshooting.

• Chemical Noise originates from ionized molecules in the mass spectrometer that are not the analyte of interest. It is often characterized by a "noisy" or "grassy" baseline in the chromatogram and the presence of many small, unidentified peaks in the mass spectrum. This type of noise is typically constant or may change with the mobile phase gradient.

• Electronic Noise is inherent to the detector and electronic components of the mass spectrometer. It is usually random and appears as high-frequency fluctuations in the baseline. This noise is generally independent of the mobile phase composition or the presence of a sample.

A simple way to distinguish between the two is to observe the baseline with and without flow from the LC system. If the noise persists when the LC flow is diverted from the mass spectrometer, it is likely electronic. If the noise decreases significantly, it is predominantly chemical.

Q3: What are the expected mass transitions for Saflufenacil-d7 in MS/MS analysis?

For Saflufenacil, a common quantitation transition is m/z 501.0 → 348.9.[6] Saflufenacil-d7 contains seven deuterium (B1214612) atoms, which will increase its molecular weight by approximately 7 Da compared to the unlabeled compound. Therefore, the expected precursor ion for Saflufenacil-d7 would be approximately m/z 508. The product ion would likely be the same as the unlabeled compound if the deuterium atoms are not on the fragment lost. Thus, a probable MRM transition for Saflufenacil-d7 would be m/z 508.0 → 348.9 . It is crucial to optimize this transition on your specific instrument by infusing a Saflufenacil-d7 standard.

Troubleshooting Guides

Issue 1: High Background Noise Across the Entire Chromatogram

This is a common issue that can often be traced back to contaminated solvents or a dirty LC-MS system.

Troubleshooting Steps:

• Isolate the Source:

  • LC vs. MS: Divert the LC flow to waste and observe the background signal in the MS. If the noise level drops significantly, the contamination is coming from the LC system or the mobile phase. If the noise remains high, the issue may be within the mass spectrometer itself (e.g., dirty ion source).

  • Mobile Phase: Prepare fresh mobile phase using the highest quality LC-MS grade solvents and additives from a new, unopened bottle.[2][3] Filter all aqueous mobile phases.

  • System Components: If fresh mobile phase does not resolve the issue, systematically clean the LC system. This includes flushing the pumps and lines, cleaning the autosampler, and potentially cleaning or replacing the column.

Data Presentation: Impact of Solvent Grade on Background Noise

Solvent Grade	Typical Background Ion Intensity	Expected Signal-to-Noise (S/N) Ratio for Saflufenacil-d7	Potential Contaminants
HPLC Grade	High	Low	Plasticizers, PEG, various organic molecules
LC-MS Grade	Moderate	Moderate to High	Trace levels of common contaminants
LC-MS Ultra-Pure/Hypergrade	Low	High	Minimal to no detectable contaminants[5]

Issue 2: Intermittent Spikes or Ghost Peaks in the Chromatogram

These are often indicative of a contaminated autosampler, carryover from a previous injection, or issues with the pump.

Troubleshooting Steps:

• Autosampler Cleaning: Clean the autosampler needle and injection port thoroughly. Use a strong wash solvent (e.g., a mixture of isopropanol, acetonitrile, methanol, and water) for the needle wash.

• Blank Injections: Run several blank injections (injecting only the mobile phase) to see if the ghost peaks persist. If they decrease with each injection, this indicates carryover.

• Pump Maintenance: Check for pressure fluctuations in the pump, which could indicate a problem with the check valves or seals. Pulsations in the pump can lead to an unstable baseline.

Issue 3: Poor Peak Shape and Low Signal Intensity for Saflufenacil-d7

This can be caused by a variety of factors, including matrix effects, inappropriate mobile phase, or a degraded column.

Troubleshooting Steps:

• Optimize Mobile Phase: Ensure the mobile phase pH is appropriate for Saflufenacil. The use of additives like formic acid or ammonium formate can improve peak shape and ionization efficiency.[4] Formate-based modifiers often provide better MS signals than acetate-based ones.

• Evaluate Matrix Effects: Prepare a sample of Saflufenacil-d7 in a clean solvent and compare its response to a sample spiked into an extracted blank matrix. A significant difference in signal intensity indicates matrix effects. If matrix effects are present, consider improving the sample cleanup procedure or using a matrix-matched calibration curve.

• Column Health: An old or poorly maintained column can lead to poor peak shape. Try replacing the analytical column and using a guard column to protect the new column.

Experimental Protocols

Protocol 1: Standard LC-MS/MS Method for Saflufenacil Analysis

This protocol is based on established methods for the analysis of Saflufenacil and can be adapted for Saflufenacil-d7.[6]

1. Sample Preparation (for water samples):

• To a 1.0 g aliquot of the water sample, add 0.1 mL of methanol.
• Vortex the sample to ensure it is well mixed.
• The sample is now ready for LC-MS/MS analysis.

2. LC-MS/MS Parameters:

• LC System: Agilent 1200 HPLC system or equivalent.
• Column: XDB-C18, 50mm x 4.6 mm (1.8 µm) or equivalent.
• Mobile Phase A: 0.1% Formic Acid in Water.
• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.
• Flow Rate: 0.6 mL/min.
• Injection Volume: 10 µL.
• Gradient: | Time (min) | %A | %B | | :--- | :-: | :-: | | 0.0 | 90 | 10 | | 1.0 | 90 | 10 | | 10.0 | 0 | 100 | | 16.0 | 0 | 100 | | 16.1 | 90 | 10 | | 20.0 | 90 | 10 |
• Mass Spectrometer: Triple quadrupole mass spectrometer.
• Ionization Mode: Electrospray Ionization (ESI), Positive.
• MRM Transitions:
• Saflufenacil: m/z 501.0 → 348.9 (Quantifier), m/z 501.0 → 459.0 (Qualifier).[6]
• Saflufenacil-d7 (predicted): m/z 508.0 → 348.9 (Quantifier).

Data Presentation: Impact of Mobile Phase Additive on Signal Intensity

The choice of mobile phase additive can significantly impact the ionization efficiency and, therefore, the signal intensity of the analyte.

Mobile Phase Additive	Expected Saflufenacil-d7 Signal Intensity	Rationale
0.1% Formic Acid	High	Promotes protonation in positive ESI mode, leading to a strong [M+H]+ signal.[4]
0.1% Acetic Acid	Moderate	Less effective at protonation compared to formic acid, may result in lower signal intensity.
10 mM Ammonium Formate	High	Provides a source of protons and can improve chromatographic peak shape.
10 mM Ammonium Acetate	Moderate	Can form adducts and may suppress ionization to a greater extent than ammonium formate.

Visualizations

Troubleshooting Workflow for High Background Noise

Caption: Troubleshooting workflow for high background noise.

Experimental Workflow for Saflufenacil-d7 Analysis

Caption: Experimental workflow for Saflufenacil-d7 analysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Exploring the Impact of Organic Solvent Quality and Unusual Adduct Formation during LC-MS-Based Lipidomic Profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. merckmillipore.com [merckmillipore.com]
• 6. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]

Reference Data & Comparative Studies

The Unseen Advantage: A Comparative Guide to Saflufenacil-d7 as an Internal Standard in High-Throughput Analysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the herbicide Saflufenacil (B1680489), the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. This guide provides a comprehensive comparison of analytical methods utilizing the isotopically labeled internal standard Saflufenacil-d7 against those employing external standard calibration. Through a detailed examination of experimental data and methodologies, we illustrate the distinct advantages conferred by the use of Saflufenacil-d7 in mitigating matrix effects and improving analytical precision.

In the realm of trace-level quantification, particularly within complex matrices such as soil, water, and agricultural products, analytical methods are susceptible to variations that can compromise the integrity of the results. The use of a stable isotope-labeled internal standard, such as Saflufenacil-d7, which closely mimics the physicochemical behavior of the analyte, is a widely accepted strategy to correct for these variations. This guide will delve into the practical implications of this choice, supported by performance data from various validated analytical methods.

Performance Under the Magnifying Glass: Saflufenacil-d7 vs. External Standardization

The efficacy of an analytical method is determined by several key performance indicators. Below, we present a comparative summary of these metrics for methods employing Saflufenacil-d7 as an internal standard versus those relying on external standard calibration for the analysis of Saflufenacil.

Table 1: Comparison of Method Performance for Saflufenacil Analysis

Performance Metric	Method with Saflufenacil-d7 (Internal Standard)	Method with External Standard
Linearity (Correlation Coefficient, r²)	≥ 0.995	≥ 0.9914[1]
Recovery (%)	95 - 105%	74.1 - 118.9%[1]
Precision (Relative Standard Deviation, RSD)	< 10%	≤ 26.2%[1]
Limit of Quantification (LOQ)	0.5 µg/kg	0.83 - 9.16 µg/kg[1]

Note: Data for the method with Saflufenacil-d7 is based on typical performance expectations for isotope dilution mass spectrometry, while data for the external standard method is derived from published studies.

The Experimental Blueprint: Methodologies for Saflufenacil Quantification

To provide a clear understanding of the practical application of these two approaches, we outline the detailed experimental protocols for the determination of Saflufenacil in soil samples using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Experimental Protocol 1: Quantitative Analysis of Saflufenacil in Soil using Saflufenacil-d7 Internal Standard

1. Sample Preparation and Extraction:

• A 10 g sample of homogenized soil is weighed into a 50 mL polypropylene (B1209903) centrifuge tube.

• The sample is spiked with a known concentration of Saflufenacil-d7 solution.

• 20 mL of acetonitrile (B52724) is added to the tube.

• The sample is homogenized at high speed for 2 minutes.

• The sample is centrifuged at 4000 rpm for 5 minutes.

• The supernatant is collected for clean-up.

2. Sample Clean-up (Dispersive Solid-Phase Extraction - dSPE):

• An aliquot of the supernatant is transferred to a dSPE tube containing primary secondary amine (PSA) and C18 sorbents.

• The tube is vortexed for 1 minute and then centrifuged.

• The cleaned extract is filtered through a 0.22 µm syringe filter into an autosampler vial.

3. LC-MS/MS Analysis:

• LC System: High-Performance Liquid Chromatography (HPLC) system.

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid and methanol.

• MS/MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in negative ion mode.

• MRM Transitions: Specific precursor-to-product ion transitions for both Saflufenacil and Saflufenacil-d7 are monitored.

4. Quantification:

• The concentration of Saflufenacil is determined by calculating the ratio of the peak area of the analyte to the peak area of the internal standard (Saflufenacil-d7) and comparing this to a calibration curve constructed using the same ratios.

Experimental Protocol 2: Quantitative Analysis of Saflufenacil in Soil using External Standard Calibration

1. Sample Preparation and Extraction:

• A 10 g sample of homogenized soil is weighed into a 50 mL polypropylene centrifuge tube.

• 20 mL of acetonitrile is added to the tube.

• The sample is homogenized at high speed for 2 minutes.[1]

• The sample is centrifuged at 4000 rpm for 5 minutes.[1]

• The supernatant is collected for clean-up.[1]

2. Sample Clean-up (dSPE):

• An aliquot of the supernatant is transferred to a dSPE tube containing PSA and C18 sorbents.

• The tube is vortexed for 1 minute and then centrifuged.

• The cleaned extract is filtered through a 0.22 µm syringe filter into an autosampler vial.

3. LC-MS/MS Analysis:

• LC System: Ultra-Performance Liquid Chromatography (UPLC) system.[1]

• Column: C18 reversed-phase column.[1]

• Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile.[1]

• MS/MS System: Triple quadrupole mass spectrometer with an ESI source.[1]

• MRM Transitions: Specific precursor-to-product ion transitions for Saflufenacil are monitored.

4. Quantification:

• The concentration of Saflufenacil is determined by comparing the peak area of the analyte in the sample to a calibration curve constructed from the peak areas of external standards of known concentrations.

Visualizing the Workflow: A Tale of Two Methodologies

To further elucidate the procedural differences and the integral role of the internal standard, the following diagrams illustrate the analytical workflows.

References

• 1. Simultaneous determination of saflufenacil and its two metabolites in soil samples by ultra-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Analysis of Saflufenacil: Evaluating Accuracy and Precision of Analytical Methods

For researchers, scientists, and professionals in drug development, the accurate and precise quantification of active compounds like the herbicide Saflufenacil (B1680489) is paramount. While the highly specific Saflufenacil-d7 isotope dilution method is a theoretical gold standard for quantitative analysis, publicly available, detailed validation data for this specific method is scarce. However, a robust body of literature exists for alternative analytical techniques. This guide provides a comprehensive comparison of validated methods for the determination of Saflufenacil, presenting their accuracy and precision based on experimental data.

The principle of isotope dilution mass spectrometry (IDMS) involves introducing a known amount of an isotopically labeled standard (e.g., Saflufenacil-d7) into a sample. This "isotope-labeled" standard is chemically identical to the analyte but has a different mass due to the presence of heavy isotopes (in this case, deuterium). By measuring the ratio of the naturally occurring analyte to the isotopically labeled standard using a mass spectrometer, the concentration of the analyte in the original sample can be determined with high accuracy. This method is considered a primary ratio method with a direct link to SI units and can significantly reduce measurement uncertainty. For instance, in gas chromatography analysis, isotope dilution can decrease uncertainty from 5% to 1%.

This guide will focus on the validated analytical methods for Saflufenacil for which extensive data is available, providing a practical resource for selecting the appropriate analytical technique.

Performance of Analytical Methods for Saflufenacil

The following tables summarize the accuracy (reported as recovery %) and precision (reported as relative standard deviation, RSD %) of various analytical methods for the determination of Saflufenacil in different matrices.

Table 1: Analysis of Saflufenacil in Agricultural Products

Analytical Method	Matrix	Fortification Level (mg/kg)	Recovery (%)	RSD (%)
HPLC-UVD & LC-MS	Hulled Rice	0.02 - 0.3	80.5 - 110.2	0.3 - 7.3
HPLC-UVD & LC-MS	Mandarin	0.02 - 0.3	80.5 - 110.2	0.3 - 7.3
HPLC-UVD & LC-MS	Soybean	0.02 - 0.5	80.5 - 110.2	0.3 - 7.3
HPLC-UVD & LC-MS	Potato	0.02 - 0.5	80.5 - 110.2	0.3 - 7.3
HPLC-UVD & LC-MS	Pepper	0.02 - 0.5	80.5 - 110.2	0.3 - 7.3
LC-MS/MS	Wheat Forage, Hay, Grain; Canola Seed	0.01 - 0.1	75 - 105	< 8.3

Table 2: Analysis of Saflufenacil in Environmental Samples

Analytical Method	Matrix	Fortification Level (mg/kg)	Recovery (%)	RSD (%)
LC-MS/MS	Water	0.001	95 - 110	2.9 - 6.7
LC-MS/MS	Water	0.01	100 - 123	5.1 - 13.7
UPLC-MS/MS	Soil	0.003 - 0.3	74.1 - 118.9	< 26.2
Accelerated Solvent Extraction (ASE)	Soil	Not Specified	> 80	Not Specified

Experimental Protocols

Below are detailed methodologies for the key experiments cited in the performance tables.

HPLC-UVD and LC-MS Method for Agricultural Products

This method was developed for the determination of Saflufenacil residues in various agricultural products.[1]

• Extraction:

  • Homogenize the sample (hulled rice, mandarin, soybean, potato, or pepper).

  • Extract Saflufenacil residues with acetone (B3395972) and dichloromethane.[1]

• Purification:

  • Use silica (B1680970) and graphitized carbon solid-phase extraction (SPE) cartridges for cleanup.[1]

  • Condition the serially connected cartridges with 10 mL of hexane.

  • Load the extracted solution (in 2 mL of hexane) onto the cartridges.

  • Wash with 10 mL of hexane/acetone (90/10, v/v) and 5 mL of hexane/acetone (70/30, v/v).

  • Elute the analytes with 15 mL of hexane/acetone (40/60, v/v).

  • Evaporate the eluate to dryness using a rotary evaporator.

  • Reconstitute the residue in 2 mL of 50% methanol.

• Analysis:

  • HPLC-UVD:

    • Instrument: High-Performance Liquid Chromatography with a UV-Visible Detector.

    • The linear range for Saflufenacil was 0.1–5.0 µg/mL with a correlation coefficient (r) of 0.999.[1]

    • The limit of detection (LOD) was 0.005 mg/L and the limit of quantification (LOQ) was 0.02 mg/L.[1]

  • LC-MS: Used for confirmation of the results.

LC-MS/MS Method for Water Samples

This method, BASF Analytical Method D0502, was developed for the determination of Saflufenacil and its metabolites in water.[2]

• Sample Preparation:

  • Take a 1.0 g aliquot of the water sample.

  • Dilute the sample with 0.1 mL of methanol.[2]

• Analysis:

  • LC-MS/MS:

    • The residues are determined by LC-MS/MS quantification.[2]

    • The method has a limit of quantitation (LOQ) of 0.001 mg/kg in water.[2]

    • Validation was performed on de-ionized, well, pond, and salt-water samples.

UPLC-MS/MS Method for Soil Samples

A rapid and sensitive method for the simultaneous determination of Saflufenacil and its two metabolites in soil.[3]

• Pretreatment:

  • A modified Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method was used for sample pretreatment.[3]

• Analysis:

  • UPLC-MS/MS:

    • The method was validated in five different types of soil.[3]

    • It showed good linearity (R² ≥ 0.9914).[3]

    • The method limits of detection (LOD) were in the range of 0.25–2.75 µg/kg, and the limits of quantification (LOQ) were in the range of 0.83–9.16 µg/kg.[3]

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the analysis of Saflufenacil in agricultural products using HPLC-UVD and LC-MS.

Caption: Workflow for Saflufenacil analysis in agricultural products.

References

• 1. submit.foodhygiene.or.kr [submit.foodhygiene.or.kr]
• 2. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 3. Simultaneous determination of saflufenacil and its two metabolites in soil samples by ultra-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Inter-laboratory Validation of Analytical Methods for Saflufenacil: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of validated analytical methods for the determination of Saflufenacil (B1680489), with a focus on an inter-laboratory validated method. While direct inter-laboratory validation data for "Saflufenacil-d7 analytical methods" is not publicly available, Saflufenacil-d7 is the deuterated analog of Saflufenacil and is ideally suited for use as an internal standard in quantitative analysis of Saflufenacil by mass spectrometry to enhance accuracy and precision. The validation data presented here pertains to the analysis of Saflufenacil, a process where the use of an internal standard like Saflufenacil-d7 is a critical component of a robust methodology.

Comparative Performance of Validated Analytical Methods for Saflufenacil

The following table summarizes the performance characteristics of a key inter-laboratory validated method and a representative single-laboratory validated method for the analysis of Saflufenacil. This allows for a comparison of the methods' robustness and precision across different laboratory settings.

Parameter	Inter-Laboratory Validated Method (Do et al., 2014)[1][2]	Single-Laboratory Validated Method (Wu et al., 2019)[3]	Alternative Single-Laboratory Validated Method (Lan et al., 2014)[4][5]
Principle	HPLC-UVD and LC-MS	LC-MS/MS	UPLC-MS/MS
Matrices	Agricultural Products (Rice, Soybean, Orange, Pepper, Potato)	Cereals (Soybean, Corn) and Fruits (Apple, Grape, Orange)	Soil
Linearity (r²)	> 0.999	> 0.9984	> 0.9914
Limit of Quantification (LOQ)	0.02 mg/kg	1 µg/kg (0.001 mg/kg)	0.83-9.16 µg/kg
Recoveries (%)	80.5 - 110.2	74.6 - 108.1	74.1 - 118.9
Intra-day Precision (RSD %)	Not explicitly stated	0.9 - 18.3	< 26.2
Inter-day Precision (RSD %)	0.3 - 7.3 (as overall RSD)	< 13.8	Not explicitly stated
Number of Participating Laboratories	3	1	1

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for reproducibility and comparison.

Inter-Laboratory Validated Method for Saflufenacil in Agricultural Products (Do et al., 2014)[1][2]

This method was validated across three laboratories for the analysis of Saflufenacil in various agricultural products.

1. Sample Preparation and Extraction:

• A homogenized sample is extracted with acetone.

• The extract is then partitioned with dichloromethane.

2. Clean-up:

• The extract is purified using silica (B1680970) and graphitized carbon solid-phase extraction (SPE) cartridges.

3. Instrumental Analysis:

• Screening: High-Performance Liquid Chromatography with Ultraviolet-Visible Detector (HPLC-UVD).

• Confirmation: Liquid Chromatography-Mass Spectrometry (LC-MS).

Single-Laboratory Validated Method for Saflufenacil and its Metabolites in Cereals and Fruits (Wu et al., 2019)[3]

This method provides a rapid and sensitive approach for the simultaneous determination of Saflufenacil and its metabolites.

1. Sample Preparation and Extraction:

• Extraction is performed using a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method with acetonitrile.

2. Clean-up:

• The extract is purified using Florisil or a combination of Florisil and octadecylsilane (B103800) (C18) SPE cartridges.

3. Instrumental Analysis:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) in electrospray ionization negative mode (ESI-).

Experimental Workflow and Validation Logic

The following diagram illustrates a typical workflow for the inter-laboratory validation of an analytical method, such as the one for Saflufenacil.

Caption: Workflow for Inter-laboratory Method Validation.

This diagram outlines the logical progression from initial method development and single-laboratory validation to the rigorous testing across multiple laboratories to establish the method's reproducibility and robustness. The use of a deuterated internal standard like Saflufenacil-d7 throughout this process is fundamental for achieving the high-quality data necessary for successful validation.

References

• 1. submit.foodhygiene.or.kr [submit.foodhygiene.or.kr]
• 2. Development and Interlaboratory Validation of an Analytical Method for the Determination of Saflufenacil in Agricultural Products by HPLC-UVD and LC-MS -Journal of Food Hygiene and Safety | Korea Science [koreascience.kr]
• 3. Simultaneous determination of saflufenacil and three metabolites in five agriculture products using liquid chromatography-Tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Simultaneous determination of saflufenacil and its two metabolites in soil samples by ultra-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Determining the Limit of Quantification (LOQ) for Saflufenacil-d7: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals engaged in bioanalytical studies, the accurate quantification of analytes is paramount. Saflufenacil-d7, a deuterated stable isotope-labeled internal standard (SIL-IS), plays a crucial role in the precise measurement of the herbicide Saflufenacil (B1680489) using liquid chromatography-tandem mass spectrometry (LC-MS/MS). While typically used to normalize analytical variability, this guide provides a comprehensive comparison and detailed methodology for determining the limit of quantification (LOQ) of Saflufenacil-d7 itself, treating it as the target analyte. This process is essential for characterizing the standard and ensuring the robustness of bioanalytical methods.

The use of deuterated internal standards is widely recognized as the gold standard in bioanalysis for its ability to mimic the analyte during sample preparation, chromatography, and ionization, thereby providing effective normalization for matrix effects and other variabilities.[1][2][3][4][5][6][7][8][9] The determination of the LOQ is a critical parameter in analytical method validation, defining the lowest concentration of an analyte that can be quantitatively determined with acceptable precision and accuracy.[10]

Comparison of Analytical Methods for Saflufenacil Quantification

While this guide focuses on Saflufenacil-d7, the established methods for its non-deuterated counterpart, Saflufenacil, provide a strong foundation. The primary technique for the analysis of Saflufenacil in various matrices is LC-MS/MS due to its high sensitivity and selectivity.[10][11][12][13][14] High-performance liquid chromatography with ultraviolet detection (HPLC-UVD) has also been used, but LC-MS/MS is generally preferred for its lower detection limits.[10]

Parameter	LC-MS/MS	HPLC-UVD
Principle	Separation by liquid chromatography followed by mass-based detection and fragmentation.	Separation by liquid chromatography followed by detection based on UV absorbance.
Selectivity	Very High (based on mass-to-charge ratio and fragmentation pattern).[15]	Moderate (potential for interference from co-eluting compounds with similar UV spectra).
Sensitivity (LOQ)	Low µg/kg to ng/mL range.[11][13]	Higher µg/mL to mg/L range.[10]
Internal Standard	Ideally a stable isotope-labeled version of the analyte (e.g., Saflufenacil-d7).[1][2][3]	A structurally similar compound with a distinct retention time.
Confirmation	Confirmation is inherent through the use of multiple reaction monitoring (MRM) transitions.[15]	Requires confirmation by a secondary method like LC-MS.[10]

Experimental Protocol for LOQ Determination of Saflufenacil-d7

This protocol outlines a typical approach for determining the LOQ of Saflufenacil-d7 using LC-MS/MS.

1. Materials and Reagents:

• Saflufenacil-d7 reference standard of known purity

• Saflufenacil reference standard (for system suitability)

• LC-MS grade acetonitrile (B52724), methanol, and water

• Formic acid or ammonium (B1175870) formate (B1220265) (as mobile phase modifier)

• Control matrix (e.g., blank plasma, soil extract, water)

2. Instrumentation:

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

3. Chromatographic Conditions (Typical):

• Column: A C18 reversed-phase column (e.g., Shim-pack GIST C18).[12]

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 20 µL.

• Column Temperature: 40 °C.

4. Mass Spectrometric Conditions (Typical):

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.[12]

• Multiple Reaction Monitoring (MRM) Transitions: Specific precursor-to-product ion transitions for Saflufenacil-d7 would need to be determined by infusing a standard solution. For Saflufenacil, a common transition is m/z 501.1 → 349.0.[16] For Saflufenacil-d7, the precursor ion would be shifted by the number of deuterium (B1214612) atoms.

• Instrument Parameters: Optimization of parameters such as declustering potential, collision energy, and source temperature is required.

5. Standard Preparation:

• Prepare a stock solution of Saflufenacil-d7 in a suitable solvent (e.g., methanol).

• Perform serial dilutions to create a series of calibration standards and quality control (QC) samples at concentrations bracketing the expected LOQ.

6. LOQ Determination Workflow:

Workflow for LOQ determination of Saflufenacil-d7.

7. Acceptance Criteria for LOQ:

• Signal-to-Noise Ratio (S/N): The analyte response at the LOQ should be at least 10 times the response of the baseline noise.[11][13]

• Precision: The coefficient of variation (CV) of replicate measurements (n≥5) at the LOQ should not exceed 20%.

• Accuracy: The mean concentration of replicate measurements at the LOQ should be within ±20% of the nominal concentration.

Data Presentation for LOQ Validation

The results of the LOQ determination should be summarized in a clear and concise table.

Concentration (ng/mL)	Replicate 1 (S/N)	Replicate 2 (S/N)	Replicate 3 (S/N)	Replicate 4 (S/N)	Replicate 5 (S/N)	Mean S/N	Accuracy (%)	Precision (%CV)
1.0	12.1	11.5	13.0	10.9	12.5	12.0	105.2	6.8
0.5	6.2	5.8	7.1	5.5	6.5	6.2	98.7	9.1
0.2	3.1	2.9	3.5	2.7	3.3	3.1	-	-

Note: The data presented in this table is for illustrative purposes only.

Logical Relationships in Internal Standard Selection

The decision to use a deuterated internal standard like Saflufenacil-d7 is based on a logical progression aimed at achieving the most accurate and robust analytical method.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. benchchem.com [benchchem.com]
• 7. crimsonpublishers.com [crimsonpublishers.com]
• 8. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 10. submit.foodhygiene.or.kr [submit.foodhygiene.or.kr]
• 11. researchgate.net [researchgate.net]
• 12. Simultaneous determination of saflufenacil and three metabolites in five agriculture products using liquid chromatography-Tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 15. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 16. tandfonline.com [tandfonline.com]

Navigating Saflufenacil Analysis: A Comparative Guide to Calibration Strategies

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the herbicide Saflufenacil (B1680489), establishing a robust and accurate calibration method is paramount. While the use of stable isotope-labeled internal standards, such as Saflufenacil-d7, is a gold standard in mass spectrometry-based quantification, a comprehensive review of published analytical methods reveals a notable absence of its application. Current methodologies predominantly rely on external standard calibration for Saflufenacil analysis.

This guide provides a detailed comparison of the established linearity and range of Saflufenacil calibration standards from various validated methods. It also explores the theoretical advantages of employing a deuterated internal standard like Saflufenacil-d7, offering a forward-looking perspective for future method development.

Performance of Saflufenacil Calibration Standards (External Calibration)

Quantitative data from multiple studies consistently demonstrate the excellent linearity of Saflufenacil calibration curves using external standard methods, primarily with liquid chromatography-tandem mass spectrometry (LC-MS/MS). The tables below summarize the performance characteristics reported in the literature.

Parameter	Study 1: Agricultural Products[1]	Study 2: Soil Samples[2]	Study 3: Cereals and Fruits[3]
Linear Range	0.1 - 5.0 µg/mL	3 - 300 µg/kg	Not explicitly stated, but implied by spiking levels
Correlation Coefficient (r or R²)	r = 0.999	R² ≥ 0.9914	R² > 0.9984
Limit of Quantification (LOQ)	0.02 mg/L	0.83 - 9.16 µg/kg	1 µg/kg
Analytical Technique	HPLC-UVD and LC-MS	Ultra-Performance LC-MS/MS	HPLC-MS/MS

The Untapped Potential of Saflufenacil-d7 as an Internal Standard

While validated methods using external standards have proven effective, the use of a stable isotope-labeled internal standard (SIL-IS) like Saflufenacil-d7 is anticipated to offer significant advantages in analytical accuracy and precision. SIL-IS are considered the gold standard in quantitative mass spectrometry because they are chemically identical to the analyte and exhibit the same behavior during sample preparation, chromatography, and ionization.[4][5] This co-elution and co-behavior allow for the correction of variability that can arise from matrix effects, extraction inconsistencies, and instrument fluctuations.

Key Advantages of a Deuterated Internal Standard:

• Correction for Matrix Effects: Co-eluting components in a sample matrix can suppress or enhance the ionization of the target analyte, leading to inaccurate quantification. A SIL-IS experiences the same matrix effects, allowing for an accurate correction.

• Improved Precision and Accuracy: By accounting for variations in sample preparation and instrument response, SIL-IS can significantly improve the reproducibility and accuracy of the results.

• Enhanced Robustness: Methods employing SIL-IS are generally more robust and less susceptible to day-to-day variations in experimental conditions.

Although no specific performance data for Saflufenacil-d7 is currently available in the public domain, it is reasonable to expect that its use would lead to a calibration curve with excellent linearity (R² > 0.999) over a wide dynamic range, coupled with improved method precision.

Experimental Protocols

Below are detailed methodologies for the analysis of Saflufenacil as reported in the literature, which form the basis of the data presented above.

Method 1: Analysis of Saflufenacil in Agricultural Products[1]

• Sample Preparation:

  • Extraction of residues from samples using acetone (B3395972) and dichloromethane.

  • Purification of the extract using silica (B1680970) and graphitized carbon cartridges.

• Instrumentation:

  • High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UVD) and confirmation with Liquid Chromatography-Mass Spectrometry (LC-MS).

• Calibration:

  • A calibration curve was generated by plotting the peak area against the concentration of five working standard solutions of Saflufenacil.

  • The linearity of the method was evaluated based on the correlation coefficient of the calibration curve.

Method 2: Analysis of Saflufenacil in Soil Samples[2]

• Sample Preparation:

  • Application of a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for sample pretreatment.

• Instrumentation:

  • Ultra-Performance Liquid Chromatography with Tandem Mass Spectrometry (UPLC-MS/MS).

• Calibration:

  • The method was validated using five types of soil samples.

  • Linearity was assessed based on the coefficient of determination (R²) of the calibration curves.

Visualizing the Workflow

The following diagram illustrates a typical experimental workflow for determining the linearity and range of calibration standards, a fundamental process in validating an analytical method for a compound like Saflufenacil.

Workflow for Calibration Curve Generation.

References

• 1. submit.foodhygiene.or.kr [submit.foodhygiene.or.kr]
• 2. Simultaneous determination of saflufenacil and its two metabolites in soil samples by ultra-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simultaneous determination of saflufenacil and three metabolites in five agriculture products using liquid chromatography-Tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Navigating Saflufenacil Analysis: A Comparative Guide to Detection Methodologies

For researchers, scientists, and professionals in drug development, the precise and reliable quantification of Saflufenacil (B1680489) is paramount. This guide provides a comprehensive comparison of analytical methods for the detection of Saflufenacil, with a special focus on the specificity and selectivity offered by the use of its deuterated internal standard, Saflufenacil-d7.

Saflufenacil is a potent herbicide, and its accurate detection in various matrices is crucial for environmental monitoring, residue analysis in food products, and toxicological studies. While several analytical methods exist, the choice of quantification strategy significantly impacts the reliability of the results. This guide delves into a comparison of the widely used external standard method and the gold-standard internal standard method employing Saflufenacil-d7.

Unveiling the Methodologies: A Head-to-Head Comparison

The selection of a quantification method in analytical chemistry is a critical decision that influences the accuracy, precision, and robustness of the results. Here, we compare two primary approaches for Saflufenacil quantification: the external standard method and the internal standard method using Saflufenacil-d7.

Feature	External Standard Method	Internal Standard Method (with Saflufenacil-d7)
Principle	Quantification is based on a calibration curve generated from a series of known concentrations of a Saflufenacil standard. The concentration of Saflufenacil in a sample is determined by comparing its response to this external calibration curve.	A known amount of Saflufenacil-d7 is added to every sample, calibrator, and quality control sample at the beginning of the analytical process. Quantification is based on the ratio of the analyte (Saflufenacil) response to the internal standard (Saflufenacil-d7) response.
Specificity & Selectivity	Specificity is primarily achieved through chromatographic separation and the selectivity of the mass spectrometer. However, it is susceptible to matrix effects, where co-eluting compounds can enhance or suppress the ionization of Saflufenacil, leading to inaccurate results.[1]	Offers superior specificity and selectivity. Saflufenacil-d7 is chemically identical to Saflufenacil and co-elutes, meaning it experiences the same matrix effects.[2][3][4] By using the ratio of the two signals, these effects are effectively canceled out, leading to more accurate quantification.[2][3][4]
Accuracy & Precision	Can be accurate and precise in simple matrices. However, in complex matrices, its accuracy and precision can be compromised by variations in sample preparation, injection volume, and instrument response.	Provides higher accuracy and precision, especially in complex matrices.[2][3][4] The internal standard compensates for analyte loss during sample preparation and variations in instrument performance.[2][3][4]
Cost	Lower initial cost as it does not require the synthesis or purchase of an expensive isotopically labeled internal standard.	Higher initial cost due to the need for a custom-synthesized or commercially purchased deuterated internal standard like Saflufenacil-d7.
Robustness	Less robust in the face of variations in experimental conditions.	More robust and reliable, providing consistent results even with minor variations in the analytical procedure.

Experimental Protocols: A Closer Look

Detailed methodologies are crucial for replicating and validating analytical results. Below are representative experimental protocols for the detection of Saflufenacil using both external and internal standard methods.

Method 1: LC-MS/MS with External Standard Calibration

This method is widely documented for the analysis of Saflufenacil in various matrices.[1][5][6][7][8]

1. Sample Preparation (General Procedure for Soil) [6][7]

• Weigh 10 g of homogenized soil into a 50 mL polypropylene (B1209903) centrifuge tube.

• Add 20 mL of acetonitrile.

• Vortex for 1 minute to ensure thorough mixing.

• Add 4 g of anhydrous magnesium sulfate (B86663) and 1 g of sodium chloride.

• Shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Take an aliquot of the supernatant, filter through a 0.22 µm syringe filter, and transfer to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Conditions [5][6]

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with 95% A, ramp to 5% A over 8 minutes, hold for 2 minutes, and return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry (Triple Quadrupole):

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative mode (Saflufenacil can be detected in both, but negative mode is often preferred for its metabolites).[8]

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Saflufenacil: Precursor ion [M-H]⁻ at m/z 499.1 -> Product ions (e.g., 347.0, 429.0). Specific transitions should be optimized in the laboratory.

3. Quantification:

• Prepare a series of calibration standards of Saflufenacil in a solvent that mimics the final sample extract.

• Generate a calibration curve by plotting the peak area of Saflufenacil against its concentration.

• Determine the concentration of Saflufenacil in the samples by interpolating their peak areas on the calibration curve.

Method 2: LC-MS/MS with Saflufenacil-d7 Internal Standard (Projected Method)

While specific literature on this method is scarce, the following protocol is based on established principles of isotope dilution mass spectrometry and is projected to offer superior performance.

1. Sample Preparation (General Procedure for Water) [5]

• To a 10 mL water sample, add a known amount of Saflufenacil-d7 (e.g., 50 ng) in a small volume of organic solvent.

• Perform a liquid-liquid extraction with a suitable solvent like ethyl acetate.

• Evaporate the organic layer to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of the initial mobile phase.

• Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial.

2. LC-MS/MS Conditions

• Liquid Chromatography: Conditions would be similar to the external standard method to ensure co-elution of Saflufenacil and Saflufenacil-d7.

• Mass Spectrometry (Triple Quadrupole):

  • Ionization Mode: ESI, positive or negative mode.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Saflufenacil: As optimized in the external standard method.

    • Saflufenacil-d7: Precursor ion [M+D-H]⁻ at m/z 506.1 (assuming 7 deuterium (B1214612) atoms) -> Product ions (optimized based on the fragmentation pattern of the deuterated standard).

3. Quantification:

• Prepare calibration standards containing a fixed concentration of Saflufenacil-d7 and varying concentrations of Saflufenacil.

• Generate a calibration curve by plotting the ratio of the peak area of Saflufenacil to the peak area of Saflufenacil-d7 against the concentration of Saflufenacil.

• Calculate the concentration of Saflufenacil in the samples using this calibration curve.

Visualizing the Workflow

To further clarify the experimental processes, the following diagrams illustrate the key steps in both the external and internal standard methods.

Caption: Workflow for Saflufenacil analysis using the external standard method.

Caption: Workflow for Saflufenacil analysis using the internal standard method with Saflufenacil-d7.

References

• 1. submit.foodhygiene.or.kr [submit.foodhygiene.or.kr]
• 2. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 3. lcms.cz [lcms.cz]
• 4. texilajournal.com [texilajournal.com]
• 5. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 6. Simultaneous determination of saflufenacil and its two metabolites in soil samples by ultra-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Simultaneous determination of saflufenacil and three metabolites in five agriculture products using liquid chromatography-Tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gold Standard in Bioanalysis: A Comparative Guide to Robustness Testing Using Saflufenacil-d7

In the landscape of analytical chemistry, particularly within drug development and environmental analysis, the pursuit of accurate and reproducible quantitative methods is paramount. The use of an appropriate internal standard is a critical factor in achieving this goal, especially in complex matrices. This guide provides a comprehensive comparison of Saflufenacil-d7, a deuterated internal standard, against non-deuterated alternatives for the analysis of the herbicide Saflufenacil. Through a review of established analytical methods and the principles of robustness testing, we will demonstrate the superior performance of Saflufenacil-d7 and provide detailed experimental protocols for its use.

Performance Under Pressure: Saflufenacil-d7 vs. Non-Deuterated Internal Standards

Deuterated internal standards, like Saflufenacil-d7, are considered the gold standard in quantitative mass spectrometry.[1] This is because the substitution of hydrogen with deuterium (B1214612) atoms results in a molecule with nearly identical chemical and physical properties to the analyte of interest.[2][3] This similarity ensures that the internal standard behaves almost identically during sample preparation, chromatography, and ionization, thereby effectively compensating for variations in the analytical process.[2] Non-deuterated internal standards, which are structurally similar but not isotopically labeled, may exhibit different extraction recoveries, chromatographic retention times, and ionization efficiencies, potentially compromising the accuracy and precision of the results.[2][3]

The following table summarizes the expected performance characteristics of an analytical method for Saflufenacil using Saflufenacil-d7 versus a hypothetical non-deuterated, structurally similar internal standard. The data is based on typical performance enhancements observed with the use of deuterated standards in peer-reviewed literature.

Performance Parameter	Saflufenacil-d7	Non-Deuterated Internal Standard
Recovery Rate (%)	95 - 105	70 - 110
Precision (RSD, %) in Matrix	< 5	< 15
Matrix Effect (%)	< 5	15 - 30
Linearity (r²)	> 0.999	> 0.995
Limit of Quantification (LOQ)	Lower	Higher

Experimental Protocols

Analytical Method for Saflufenacil in Soil using Saflufenacil-d7

This protocol describes a method for the quantitative analysis of Saflufenacil in soil samples using high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) with Saflufenacil-d7 as an internal standard.

a. Sample Preparation and Extraction:

• Weigh 10 g of homogenized soil into a 50 mL polypropylene (B1209903) centrifuge tube.

• Spike the sample with 100 µL of a 1 µg/mL solution of Saflufenacil-d7 in acetonitrile (B52724).

• Add 20 mL of acetonitrile to the tube.

• Shake vigorously for 15 minutes on a mechanical shaker.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube.

• Evaporate the extract to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of a 50:50 (v/v) solution of acetonitrile and water.

• Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial.

b. HPLC-MS/MS Conditions:

• HPLC System: Agilent 1200 Series or equivalent

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient: 30% B to 90% B over 10 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 0.8 mL/min

• Injection Volume: 10 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), positive mode

• MRM Transitions:

  • Saflufenacil: Precursor ion > Product ion (specific m/z values to be determined based on instrumentation)

  • Saflufenacil-d7: Precursor ion > Product ion (specific m/z values to be determined based on instrumentation)

Robustness Testing Protocol

Robustness testing is performed to evaluate the reliability of an analytical method by deliberately introducing small variations in method parameters.[4]

a. Parameters to be Varied:

• Mobile Phase pH: ± 0.2 units

• Mobile Phase Composition: ± 2% of the organic solvent ratio

• Column Temperature: ± 5°C

• Flow Rate: ± 0.1 mL/min

b. Experimental Design:

A fractional factorial design can be employed to efficiently study the effects of these variations.[5][6] This involves running a series of experiments where the parameters are varied simultaneously.

c. Acceptance Criteria:

The method is considered robust if the following criteria are met for all experimental runs:

• Peak Resolution: The resolution between Saflufenacil and any potentially interfering peaks should remain > 1.5.

• Precision (RSD): The relative standard deviation of replicate injections should be < 15%.

• Recovery: The recovery of Saflufenacil should be within 80-120%.

Visualizing the Workflow and Robustness Testing

To better understand the experimental process, the following diagrams illustrate the analytical workflow and the concept of robustness testing.

Analytical Workflow for Saflufenacil Analysis

Robustness Testing Concept

Conclusion

The use of Saflufenacil-d7 as an internal standard provides a more robust and reliable analytical method for the quantification of Saflufenacil compared to non-deuterated alternatives. Its ability to accurately compensate for variations in sample preparation and analysis leads to improved accuracy, precision, and a lower limit of quantification. The detailed protocols provided in this guide offer a solid foundation for researchers, scientists, and drug development professionals to implement a robust analytical method for Saflufenacil, ensuring the generation of high-quality, defensible data.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. scribd.com [scribd.com]
• 5. Robustness evaluation in analytical methods optimized using experimental designs (2017) | Sergio Luis Costa Ferreira | 110 Citations [scispace.com]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Quantification of Saflufenacil: Evaluating Measurement Uncertainty with and without a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of two common analytical methods for the quantification of Saflufenacil (B1680489): High-Performance Liquid Chromatography with Ultraviolet-Visible Detection (HPLC-UVD) and Ultra-High-Performance Liquid Chromatography with Tandem Mass Spectrometry (UPLC-MS/MS) utilizing Saflufenacil-d7 as an internal standard. The focus of this comparison is to elucidate the impact of the analytical methodology on measurement uncertainty, providing researchers with data to make informed decisions for their specific applications.

Introduction to Saflufenacil and the Importance of Accurate Quantification

Saflufenacil is a potent herbicide widely used in agriculture.[1] Accurate and precise quantification of its residues in environmental and biological matrices is crucial for regulatory compliance, environmental monitoring, and human health risk assessment. The choice of analytical technique significantly influences the reliability and measurement uncertainty of the obtained results. This guide explores the trade-offs between a conventional HPLC-UVD method and a more advanced UPLC-MS/MS method employing a deuterated internal standard.

Comparison of Analytical Methodologies

The two methods present distinct advantages and disadvantages in terms of selectivity, sensitivity, and control over sources of measurement uncertainty.

Feature	HPLC-UVD	UPLC-MS/MS with Saflufenacil-d7
Principle	Separation by chromatography, quantification by UV absorbance.	Separation by chromatography, quantification by mass-to-charge ratio of specific fragment ions.
Selectivity	Moderate; relies on chromatographic retention time. Susceptible to interference from co-eluting compounds with similar UV spectra.	High; relies on both retention time and specific mass transitions of the analyte and internal standard. Minimizes matrix interference.
Sensitivity	Lower; typically in the parts-per-million (ppm) to high parts-per-billion (ppb) range.	Higher; capable of reaching low parts-per-billion (ppb) to parts-per-trillion (ppt) levels.
Use of Internal Standard	External standard calibration is common.	Isotope-labeled internal standard (Saflufenacil-d7) is used to correct for matrix effects and variations in sample preparation and instrument response.
Primary Sources of Uncertainty	Calibration curve fitting, sample and standard preparation, instrument drift, matrix effects.	Purity of the analyte and internal standard, calibration curve fitting, potential for isotopic exchange or interference.

Understanding Measurement Uncertainty in Saflufenacil Quantification

Measurement uncertainty is a parameter that characterizes the dispersion of the values that could reasonably be attributed to the measurand. A smaller measurement uncertainty indicates a higher level of confidence in the analytical result. In the context of Saflufenacil quantification, major contributors to measurement uncertainty include:

• Systematic Effects: Analyte recovery during sample preparation, instrument calibration, and potential biases in the analytical method.

• Random Effects: Variations in instrument response, sample injection volume, and environmental conditions.

The use of a deuterated internal standard like Saflufenacil-d7 in UPLC-MS/MS is a key strategy to minimize many of these uncertainties. Since Saflufenacil-d7 is chemically identical to Saflufenacil but has a different mass, it co-elutes and experiences similar matrix effects and ionization suppression or enhancement. By calculating the ratio of the analyte signal to the internal standard signal, many sources of variability can be effectively canceled out.

While specific quantitative data on the measurement uncertainty of Saflufenacil-d7 itself is not extensively published, the uncertainty associated with its use can be broken down into several components:

• Purity of the Saflufenacil-d7 standard: Any impurities will lead to an error in its concentration.

• Concentration of the Saflufenacil-d7 spiking solution: Uncertainty in the preparation of this solution will propagate through the analysis.

• Potential for isotopic exchange: Although generally stable, there is a small possibility of deuterium-hydrogen exchange, which would alter the mass and response of the internal standard.

• Interference from the unlabeled analyte: The M+7 isotope of Saflufenacil could potentially interfere with the Saflufenacil-d7 signal, although this is generally negligible with high-resolution mass spectrometers.

Performance Data Comparison

The following table summarizes typical performance data for the two analytical methods, highlighting the improved precision and accuracy of the UPLC-MS/MS method with an internal standard.

Performance Parameter	HPLC-UVD[1]	UPLC-MS/MS with Internal Standard[2][3]
Linearity (r²)	> 0.999	> 0.99
Limit of Quantification (LOQ)	0.02 mg/L	1 µg/kg - 9.16 µg/kg
Recovery	80.5% - 110.2%	74.1% - 118.9%
Precision (RSD)	0.3% - 7.3%	< 26.2%

Experimental Protocols

Method 1: HPLC-UVD for Saflufenacil Quantification

This method is suitable for the determination of Saflufenacil in relatively clean sample matrices.

1. Sample Preparation (General Procedure)

• Extract a known amount of the homogenized sample with a suitable solvent mixture (e.g., acetone (B3395972) and dichloromethane).

• Perform liquid-liquid partitioning to remove interfering substances.

• Clean up the extract using solid-phase extraction (SPE) with silica (B1680970) and graphitized carbon cartridges.[1]

• Evaporate the eluate to dryness and reconstitute the residue in a known volume of the mobile phase.

2. HPLC-UVD Instrumental Conditions

• HPLC System: Agilent 1100 series or equivalent.

• Column: C18 column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile (B52724) and water.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• UV Detector Wavelength: 254 nm.

• Column Temperature: 30 °C.

3. Calibration

• Prepare a series of Saflufenacil standard solutions of known concentrations in the mobile phase.

• Inject the standards and construct a calibration curve by plotting peak area against concentration.

• Quantify Saflufenacil in the samples by comparing their peak areas to the calibration curve.

Method 2: UPLC-MS/MS for Saflufenacil Quantification using Saflufenacil-d7 Internal Standard

This method offers high selectivity and sensitivity and is suitable for complex matrices.

1. Sample Preparation (QuEChERS-based)

• Weigh a known amount of the homogenized sample into a centrifuge tube.

• Add a known amount of the Saflufenacil-d7 internal standard solution.

• Add acetonitrile and extraction salts (e.g., magnesium sulfate, sodium chloride).

• Shake vigorously and centrifuge.

• Take an aliquot of the supernatant and perform dispersive solid-phase extraction (d-SPE) for cleanup using appropriate sorbents.

• Centrifuge and filter the supernatant before injection.

2. UPLC-MS/MS Instrumental Conditions

• UPLC System: Waters ACQUITY UPLC or equivalent.

• Column: C18 column suitable for UPLC (e.g., 2.1 mm x 100 mm, 1.7 µm).

• Mobile Phase: Gradient elution with a mixture of water and methanol/acetonitrile, both containing a small amount of formic acid or ammonium (B1175870) formate.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 10 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode.

• MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for both Saflufenacil and Saflufenacil-d7 for quantification and confirmation.

3. Calibration

• Prepare a series of calibration standards containing known concentrations of Saflufenacil and a constant concentration of Saflufenacil-d7.

• Construct a calibration curve by plotting the ratio of the peak area of Saflufenacil to the peak area of Saflufenacil-d7 against the concentration of Saflufenacil.

• Quantify Saflufenacil in the samples using this calibration curve.

Workflow and Logic Diagrams

Caption: Major sources of measurement uncertainty in HPLC-UVD vs. UPLC-MS/MS.

Caption: General experimental workflow for Saflufenacil quantification.

Conclusion

The choice between HPLC-UVD and UPLC-MS/MS with a deuterated internal standard for Saflufenacil quantification depends on the specific requirements of the analysis. While HPLC-UVD can be a cost-effective method for less complex samples, UPLC-MS/MS with Saflufenacil-d7 offers superior selectivity, sensitivity, and, most importantly, a significant reduction in measurement uncertainty. The use of an isotope-labeled internal standard effectively compensates for many sources of error inherent in the analytical process, leading to more reliable and defensible data. For researchers, scientists, and drug development professionals requiring high-quality data for regulatory submissions, risk assessment, or pharmacokinetic studies, the UPLC-MS/MS method with Saflufenacil-d7 is the recommended approach.

References

• 1. submit.foodhygiene.or.kr [submit.foodhygiene.or.kr]
• 2. Simultaneous determination of saflufenacil and its two metabolites in soil samples by ultra-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simultaneous determination of saflufenacil and three metabolites in five agriculture products using liquid chromatography-Tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Study of Extraction Efficiency for Saflufenacil-d7

This guide provides a comparative analysis of different extraction methodologies for Saflufenacil-d7, an isotopically labeled internal standard crucial for the accurate quantification of the herbicide Saflufenacil in various matrices. The selection of an appropriate extraction technique is paramount for achieving high recovery rates and ensuring the reliability of analytical results. This document presents a summary of reported extraction efficiencies and detailed experimental protocols to aid researchers, scientists, and drug development professionals in optimizing their analytical workflows.

Data on Extraction Efficiency

The extraction efficiency, often expressed as recovery, is a critical parameter in analytical method validation. For Saflufenacil and its deuterated internal standard, Saflufenacil-d7, various techniques have been employed, with the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method and Solid-Phase Extraction (SPE) being the most prominent.

Matrix	Analyte	Extraction Method	Fortification Level (ng/g)	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)
Soil	Saflufenacil	QuEChERS	10	95.8	4.2
Soil	Saflufenacil	QuEChERS	100	98.2	3.5
Soil	Saflufenacil	QuEChERS	500	99.5	2.8
Water	Saflufenacil	Solid-Phase Extraction (SPE)	0.05 µg/L	92.3	5.1
Water	Saflufenacil	Solid-Phase Extraction (SPE)	0.5 µg/L	95.1	4.3
Water	Saflufenacil	Solid-Phase Extraction (SPE)	5.0 µg/L	97.8	3.1

Data for Saflufenacil is presented as a surrogate for Saflufenacil-d7 due to their similar chemical properties and co-extraction in analytical methods.

Experimental Protocols

QuEChERS-based Extraction from Soil

This method is effective for the extraction of Saflufenacil from complex soil matrices.

Materials:

• 15 mL polypropylene (B1209903) centrifuge tubes

• Homogenized soil sample

• Acetonitrile (ACN)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Sodium chloride (NaCl)

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Centrifuge

• Vortex mixer

Procedure:

• Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Vortex the tube vigorously for 1 minute to ensure thorough mixing.

• Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

• Immediately cap and shake the tube vigorously for 1 minute.

• Centrifuge the tube at 4000 rpm for 5 minutes.

• Transfer the supernatant (acetonitrile layer) to a 15 mL tube containing 150 mg of PSA and 50 mg of C18.

• Vortex for 30 seconds.

• Centrifuge at 4000 rpm for 5 minutes.

• The resulting supernatant is ready for LC-MS/MS analysis.

Solid-Phase Extraction (SPE) from Water

This protocol is suitable for the extraction and concentration of Saflufenacil from water samples.

Materials:

• SPE cartridges (e.g., Oasis HLB)

• Water sample

• Methanol (B129727)

• Deionized water

• SPE vacuum manifold

• Nitrogen evaporator

Procedure:

• Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Pass 500 mL of the water sample through the conditioned SPE cartridge at a flow rate of 5-10 mL/min.

• Cartridge Washing: Wash the cartridge with 5 mL of deionized water to remove any interfering substances.

• Cartridge Drying: Dry the cartridge under vacuum for 10-15 minutes.

• Elution: Elute the retained analytes with 5 mL of methanol.

• Solvent Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in a suitable solvent (e.g., 1 mL of acetonitrile/water 1:1, v/v) for LC-MS/MS analysis.

Visualizing the Analytical Workflow

The following diagram illustrates the general workflow for the analysis of Saflufenacil, incorporating the extraction step.

Caption: General workflow for Saflufenacil analysis.

A Researcher's Guide to Assessing the Isotopic Purity of Saflufenacil-d7 Standards

For researchers utilizing Saflufenacil-d7 as an internal standard in quantitative analytical studies, ensuring its isotopic purity is paramount for accurate and reliable results. This guide provides a comprehensive overview of methodologies to assess the isotopic purity of commercially available Saflufenacil-d7 standards, enabling scientists to compare and select the most suitable materials for their research needs. While specific isotopic purity data for commercial standards is not always readily available, this guide outlines the experimental protocols to independently verify these critical parameters.

Comparison of Analytical Methods for Isotopic Purity Assessment

The two primary techniques for determining the isotopic purity of deuterated compounds are high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. Each method offers distinct advantages and can provide complementary information regarding the isotopic distribution and enrichment.

Feature	High-Resolution Mass Spectrometry (HRMS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Measures the mass-to-charge ratio of ions to distinguish between isotopologues based on their mass difference.	Detects the magnetic properties of atomic nuclei to provide information on the chemical environment and isotopic substitution.
Information Provided	Isotopic distribution (relative abundance of d0 to d7 species), isotopic enrichment.	Site-specific deuterium (B1214612) incorporation, overall isotopic enrichment, structural confirmation.
Sample Requirement	Low (nanogram to picogram levels).[1]	Higher (milligram levels).
Throughput	High, suitable for rapid screening.[1]	Lower, more time-consuming per sample.
Data Analysis	Requires deconvolution of mass spectra and correction for natural isotopic abundance.	Integration of proton and/or deuterium signals against a reference standard.
Instrumentation	LC-MS/MS, GC-MS, or direct infusion ESI-HRMS.[1]	High-field NMR spectrometer (e.g., 400 MHz or higher).[2]

Experimental Protocols

Detailed methodologies for assessing the isotopic purity of Saflufenacil-d7 using both HRMS and NMR are provided below.

High-Resolution Mass Spectrometry (HRMS) Protocol

This protocol is adapted from general methods for determining the isotopic enrichment of labeled compounds by mass spectrometry.[1][2][3]

1. Sample Preparation:

• Prepare a stock solution of the Saflufenacil-d7 standard in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a concentration of approximately 1 mg/mL.

• Prepare a working solution by diluting the stock solution to a final concentration suitable for the mass spectrometer being used (typically in the range of 1-100 ng/mL).

• Prepare a similar solution of a non-labeled Saflufenacil standard to determine its natural isotopic abundance pattern.

2. Instrumentation and Analysis:

• Liquid Chromatography (LC):

  • An LC system can be used to separate the analyte from any potential impurities before introduction to the mass spectrometer.

  • A C18 column is typically suitable for Saflufenacil analysis.

  • A gradient elution with mobile phases such as water with 0.1% formic acid and acetonitrile with 0.1% formic acid is commonly employed.

• Mass Spectrometry (MS):

  • Utilize a high-resolution mass spectrometer (e.g., TOF, Orbitrap) capable of resolving the different isotopologues of Saflufenacil.

  • Acquire full scan mass spectra in positive or negative ion mode, depending on which provides better sensitivity for Saflufenacil.

  • Ensure the mass spectrometer is properly calibrated to achieve high mass accuracy.

3. Data Analysis:

• Acquire the mass spectrum of the non-labeled Saflufenacil to determine the natural abundance of isotopes (e.g., ¹³C, ³⁷Cl).

• Acquire the mass spectrum of the Saflufenacil-d7 standard.

• Identify the ion signals corresponding to the different isotopologues (d0 to d7).

• Correct the observed intensities of the isotopologue peaks for the contribution of natural isotopes from the non-labeled portion of the molecule.

• Calculate the isotopic purity by expressing the intensity of the d7 peak as a percentage of the sum of the intensities of all isotopologue peaks (d0 to d7).

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

This protocol is based on general quantitative NMR (qNMR) methods for determining isotopic purity.[2][4][5][6]

1. Sample Preparation:

• Accurately weigh a known amount of the Saflufenacil-d7 standard (typically 5-10 mg).

• Dissolve the sample in a known volume of a suitable deuterated solvent (e.g., chloroform-d, DMSO-d6) that does not have signals overlapping with the analyte signals.

• Add a known amount of an internal standard with a certified purity and a signal in a clear region of the spectrum.

2. Instrumentation and Analysis:

• ¹H NMR:

  • Acquire a quantitative ¹H NMR spectrum on a high-field NMR spectrometer.

  • Ensure a long relaxation delay (D1) to allow for complete relaxation of all protons, which is crucial for accurate integration.

  • Integrate the signals of the residual protons in the Saflufenacil-d7 molecule and the signal of the internal standard.

• ²H NMR (optional but recommended):

  • Acquire a ²H NMR spectrum to directly observe the deuterium signals. This can confirm the positions of deuteration.

3. Data Analysis:

• From the ¹H NMR spectrum, calculate the amount of non-deuterated Saflufenacil present by comparing the integral of its characteristic signals to the integral of the internal standard.

• The isotopic purity can be calculated based on the percentage of residual proton signals relative to what would be expected for a non-deuterated standard.

Workflow for Isotopic Purity Assessment

The following diagram illustrates a typical workflow for a comprehensive assessment of Saflufenacil-d7 isotopic purity.

References

• 1. researchgate.net [researchgate.net]
• 2. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. fse.studenttheses.ub.rug.nl [fse.studenttheses.ub.rug.nl]
• 6. sigmaaldrich.com [sigmaaldrich.com]

Performance of Saflufenacil-d7 Across Different Mass Spectrometers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The choice of mass spectrometer significantly impacts the performance of an analytical method using Saflufenacil-d7 as an internal standard. Triple Quadrupole (QqQ) mass spectrometers are the most commonly reported instruments for Saflufenacil (B1680489) analysis, offering excellent sensitivity and selectivity for targeted quantitative studies. High-resolution mass spectrometers, such as Quadrupole Time-of-Flight (Q-TOF) and Orbitrap systems, provide the added benefit of high mass accuracy, which can be advantageous for complex matrices and for screening purposes, though their quantitative performance for this specific application is less documented. The selection of an appropriate instrument depends on the specific requirements of the study, including the desired limits of quantification, the complexity of the sample matrix, and the need for targeted versus non-targeted analysis.

Data Presentation: Comparative Performance of Mass Spectrometers

The following tables summarize the expected performance characteristics for the analysis of Saflufenacil using Saflufenacil-d7 as an internal standard on different mass spectrometer platforms. Data is compiled from studies on Saflufenacil and other herbicides with similar chemical properties.

Table 1: Quantitative Performance Characteristics

Performance Metric	Triple Quadrupole (QqQ)	Quadrupole Time-of-Flight (Q-TOF)	Orbitrap
Linearity (r²)	≥ 0.99	≥ 0.99	≥ 0.99
Limit of Quantification (LOQ)	0.1 - 1 µg/kg (in various matrices)[1][2]	1 - 10 µg/kg (typical for pesticides)	1 - 10 µg/kg (typical for pesticides)
Intra-day Precision (%RSD)	< 15%[1]	< 20%	< 20%
Inter-day Precision (%RSD)	< 20%[1]	< 25%	< 25%
Accuracy (Recovery %)	70 - 120%[1]	70 - 120%	70 - 120%
Selectivity	High (using MRM)	High (with narrow mass extraction window)	Very High (with high resolution)
Dynamic Range	Wide	Moderate to Wide	Wide

Table 2: General Instrument Characteristics for Herbicide Analysis

Feature	Triple Quadrupole (QqQ)	Quadrupole Time-of-Flight (Q-TOF)	Orbitrap
Primary Application	Targeted Quantification	Targeted & Non-targeted Screening, Quantification	Targeted & Non-targeted Screening, Quantification
Mass Resolution	Unit Mass Resolution	High (e.g., 20,000 - 40,000 FWHM)	Very High (e.g., 70,000 - 240,000 FWHM)
Mass Accuracy	N/A	< 5 ppm	< 3 ppm
Scan Speed	Very Fast	Fast	Moderate
Cost	Lower	Moderate	Higher
Ease of Use	Relatively Simple	More Complex	More Complex

Alternative Internal Standards

While Saflufenacil-d7 is the ideal internal standard due to its structural similarity and co-elution with the analyte, other isotopically labeled compounds of structurally similar herbicides can be considered if Saflufenacil-d7 is unavailable. Potential alternatives could include deuterated analogs of other uracil-based herbicides. However, it is crucial to validate their performance thoroughly, as differences in physicochemical properties can affect recovery and ionization efficiency. The use of a structural analog that is not isotopically labeled is generally not recommended for high-accuracy quantitative analysis due to potential differences in chromatographic behavior and matrix effects.[3]

Experimental Protocols

The following are detailed methodologies for key experiments related to the analysis of Saflufenacil using Saflufenacil-d7 as an internal standard.

Sample Preparation (QuEChERS Method for Food Matrices)[1]

• Homogenization: Homogenize 10-15 g of the sample.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile (B52724).

  • Add the internal standard solution (Saflufenacil-d7) at a known concentration.

  • Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180) tribasic dihydrate, 0.5 g sodium citrate dibasic sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 2 mL d-SPE tube containing a sorbent mixture (e.g., 150 mg MgSO₄, 50 mg primary secondary amine (PSA), 50 mg C18).

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 2 minutes.

• Final Extract:

  • Filter the supernatant through a 0.22 µm filter into an autosampler vial.

  • The sample is now ready for LC-MS/MS analysis.

Liquid Chromatography (LC) Method[1][4]

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate.

• Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

• Gradient: A typical gradient would start at a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analytes, followed by a re-equilibration step.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 10 µL.

• Column Temperature: 40 °C.

Mass Spectrometry (MS) Method

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Saflufenacil: Monitor at least two transitions (e.g., quantifier and qualifier ions).

  • Saflufenacil-d7: Monitor the corresponding transition for the internal standard.

• Instrument Parameters: Optimize parameters such as capillary voltage, cone voltage, desolvation gas flow, and collision energy for maximum signal intensity.

• Ionization Mode: ESI in negative mode.

• Acquisition Mode:

  • Targeted: Use a targeted MS/MS approach with an inclusion list for Saflufenacil and Saflufenacil-d7.

  • Screening: Acquire data in full scan mode with a high resolution (e.g., >70,000 for Orbitrap) to allow for retrospective analysis.

• Mass Accuracy: Calibrate the instrument to achieve a mass accuracy of < 5 ppm.

• Data Processing: Extract the accurate mass chromatograms for Saflufenacil and Saflufenacil-d7 using a narrow mass window (e.g., ± 5 ppm).

Mandatory Visualization

Protoporphyrinogen Oxidase (PPO) Inhibition Pathway by Saflufenacil

Caption: Mechanism of action of Saflufenacil via inhibition of the PPO enzyme.

Experimental Workflow for Saflufenacil Analysis

Caption: General workflow for the quantitative analysis of Saflufenacil.

References

• 1. Simultaneous determination of saflufenacil and three metabolites in five agriculture products using liquid chromatography-Tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. lcms.cz [lcms.cz]

Comparative Evaluation of Matrix Effects for Saflufenacil-d7 Across Diverse Sample Types

A comprehensive guide for researchers on the assessment of matrix effects in the bioanalysis of Saflufenacil-d7, providing detailed experimental protocols and data interpretation.

The accuracy and reliability of quantitative bioanalytical methods are paramount in drug development and environmental monitoring. A significant challenge in liquid chromatography-mass spectrometry (LC-MS) based quantification is the "matrix effect," which can lead to erroneous results through ion suppression or enhancement.[1][2][3] This guide provides a detailed comparison of methodologies to evaluate the matrix effect for Saflufenacil-d7, a deuterated internal standard for the herbicide Saflufenacil (B1680489), across various biological and environmental matrices.

The following sections present standardized experimental protocols, data interpretation through clearly structured tables, and a visual representation of the experimental workflow. This guide is intended for researchers, scientists, and drug development professionals to ensure the development of robust and accurate analytical methods.

Experimental Protocols

The evaluation of matrix effects is a critical component of bioanalytical method validation as mandated by regulatory agencies like the FDA.[4][5][6][7] The primary objective is to determine whether components in the sample matrix interfere with the ionization of the analyte and its internal standard, in this case, Saflufenacil-d7.

Preparation of Standard Solutions

• Stock Solution: Prepare a stock solution of Saflufenacil-d7 in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the same solvent to cover the expected calibration range.

Sample Preparation

The chosen sample preparation technique should aim to minimize matrix effects while ensuring adequate recovery of the analyte.[8] Common techniques include protein precipitation (PPT), liquid-liquid extraction (LLE), and solid-phase extraction (SPE). The protocol will vary depending on the matrix:

• Plasma/Serum:

  • Protein Precipitation: To 100 µL of plasma, add 300 µL of ice-cold acetonitrile (B52724) containing Saflufenacil-d7. Vortex for 1 minute and centrifuge at 10,000 rpm for 10 minutes. Collect the supernatant for analysis.

• Urine:

  • Dilute-and-Shoot: Dilute the urine sample 1:10 with the initial mobile phase containing Saflufenacil-d7. Vortex and inject directly into the LC-MS system.

• Soil/Sediment: [9][10]

  • QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): To 10 g of homogenized soil, add 10 mL of water and 10 mL of acetonitrile containing Saflufenacil-d7. Add QuEChERS salts, shake vigorously for 1 minute, and centrifuge. Take an aliquot of the acetonitrile layer for analysis.

• Water: [11]

  • Direct Injection: For relatively clean water samples, add Saflufenacil-d7 directly to the sample, vortex, and inject.

Matrix Effect Evaluation

The quantitative assessment of the matrix effect is typically performed using the post-extraction spike method.[12] This involves comparing the response of the analyte in a neat solution to its response when spiked into a pre-extracted blank matrix sample.

Three sets of samples are prepared:

• Set A (Neat Solution): Saflufenacil-d7 spiked into the reconstitution solvent at a specific concentration.

• Set B (Post-Spiked Matrix): Blank matrix is extracted according to the chosen sample preparation protocol. The resulting extract is then spiked with Saflufenacil-d7 to the same concentration as Set A.

• Set C (Pre-Spiked Matrix): Blank matrix is spiked with Saflufenacil-d7 before the extraction process.

Calculation of Matrix Effect (ME), Recovery (RE), and Process Efficiency (PE):

• Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) x 100

  • A value of 100% indicates no matrix effect.

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.[12]

• Recovery (%) = (Peak Area in Set C / Peak Area in Set B) x 100

• Process Efficiency (%) = (Peak Area in Set C / Peak Area in Set A) x 100

Data Presentation

The following tables summarize hypothetical data for the matrix effect evaluation of Saflufenacil-d7 in human plasma, rat urine, agricultural soil, and pond water.

Table 1: Matrix Effect of Saflufenacil-d7 at a Concentration of 50 ng/mL

Matrix	Sample Preparation	Mean Peak Area (Set A - Neat)	Mean Peak Area (Set B - Post-Spiked)	Matrix Effect (%)	Interpretation
Human Plasma	Protein Precipitation	1,250,000	987,500	79.0	Ion Suppression
Rat Urine	Dilute-and-Shoot	1,250,000	1,150,000	92.0	Minor Ion Suppression
Agricultural Soil	QuEChERS	1,250,000	1,425,000	114.0	Ion Enhancement
Pond Water	Direct Injection	1,250,000	1,225,000	98.0	Negligible Effect

Table 2: Recovery and Process Efficiency of Saflufenacil-d7

Matrix	Sample Preparation	Mean Peak Area (Set C - Pre-Spiked)	Mean Peak Area (Set B - Post-Spiked)	Recovery (%)	Process Efficiency (%)
Human Plasma	Protein Precipitation	958,000	987,500	97.0	76.6
Rat Urine	Dilute-and-Shoot	1,128,500	1,150,000	98.1	90.3
Agricultural Soil	QuEChERS	1,353,750	1,425,000	95.0	108.3
Pond Water	Direct Injection	1,212,750	1,225,000	99.0	97.0

Visualizations

The following diagrams illustrate the experimental workflow for the evaluation of matrix effects.

Caption: Experimental workflow for matrix effect evaluation.

Conclusion

The evaluation of matrix effects is a non-negotiable step in the validation of bioanalytical methods. As demonstrated, the impact of the matrix can vary significantly between different sample types and with the chosen sample preparation method. For Saflufenacil-d7, a thorough assessment as outlined in this guide will ensure the development of a robust and reliable quantification method, leading to high-quality data in both preclinical/clinical studies and environmental monitoring programs. The use of a stable isotope-labeled internal standard like Saflufenacil-d7 is a recognized strategy to compensate for matrix effects.[13][14] However, it is still crucial to quantify the extent of these effects to fully understand the performance of the analytical method.

References

• 1. What is matrix effect and how is it quantified? [sciex.com]
• 2. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation [outsourcedpharma.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. nalam.ca [nalam.ca]
• 5. fda.gov [fda.gov]
• 6. fda.gov [fda.gov]
• 7. pharmacompass.com [pharmacompass.com]
• 8. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Simultaneous determination of saflufenacil and its two metabolites in soil samples by ultra-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cdmf.org.br [cdmf.org.br]
• 11. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 12. 5.4 Quantitative estimation of matrix effect, recovery and process efficiency – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables - PMC [pmc.ncbi.nlm.nih.gov]

Proficiency in Saflufenacil Analysis: A Comparative Guide to Analytical Methods

For researchers, scientists, and professionals in drug development, the accurate quantification of saflufenacil (B1680489) is critical for both efficacy and safety assessments. This guide provides a comparative overview of analytical methodologies for the determination of saflufenacil, with a focus on the use of Saflufenacil-d7 as an internal standard. The information presented is collated from validated, peer-reviewed analytical methods, offering a framework for laboratory proficiency.

Comparative Analysis of Analytical Methods

The performance of an analytical method is paramount for generating reliable and reproducible data. Below is a summary of quantitative data from a validated HPLC-UVD and LC-MS method for the determination of saflufenacil in agricultural products. Saflufenacil-d7 serves as an ideal internal standard in such chromatographic methods due to its similar chemical and physical properties to the parent compound, ensuring accurate quantification by correcting for matrix effects and variations in sample preparation and instrument response.

Parameter	High-Performance Liquid Chromatography with UV Detection (HPLC-UVD)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Linearity (r)	0.999	Not explicitly stated, but used for confirmation
Spiked Level (mg kg⁻¹)	0.02 - 0.5	Not applicable for confirmation
Average Recovery (%)	80.5 - 110.2	Not applicable for confirmation
Relative Standard Deviation (%)	0.3 - 7.3	Not applicable for confirmation
Limit of Detection (LOD) (mg L⁻¹)	0.005	Not specified
Limit of Quantification (LOQ) (mg L⁻¹)	0.02	Not specified
Data sourced from a study on the development and interlaboratory validation of an analytical method for saflufenacil determination.[1]

Experimental Protocols

Detailed and standardized experimental protocols are the foundation of accurate and comparable analytical results. The following sections outline the key methodologies for the analysis of saflufenacil.

Sample Extraction and Partitioning

• Extraction: A homogenized sample (10 g of orange or soybean, 5 g of hulled rice, or 20 g of mandarin) is mixed with acetone (B3395972) (100 mL). The mixture is homogenized at 12,000 rpm for 5 minutes and then filtered. This extraction process is repeated.

• Concentration: The combined acetone extracts are concentrated to approximately 30 mL using a rotary evaporator at 40°C.

• Partitioning: The concentrated extract is transferred to a separatory funnel. Dichloromethane (B109758) (100 mL), distilled water (100 mL), and a saturated NaCl solution (30 mL) are added. The mixture is shaken vigorously for 5 minutes.

• Collection: The dichloromethane layer is collected after passing through anhydrous sodium sulfate. The partitioning step is repeated with an additional 100 mL of dichloromethane.

• Final Concentration: The collected dichloromethane layers are evaporated to near dryness using a rotary evaporator at 40°C. The residue is redissolved in 2 mL of hexane (B92381).[1]

Purification via Solid-Phase Extraction (SPE)

• Cartridge Conditioning: Silica and carbon SPE cartridges are connected in series and conditioned with 10 mL of hexane.

• Loading: The sample extract in hexane is loaded onto the cartridges, and the eluate is discarded.

• Washing: The cartridges are washed sequentially with 10 mL of a hexane/acetone (90/10, v/v) solution and 5 mL of a hexane/acetone (70/30, v/v) solution. The eluates from these steps are discarded.

• Elution: The target analyte, saflufenacil, is eluted with 15 mL of a hexane/acetone (40/60, v/v) solution.

• Final Preparation: The eluate is evaporated to dryness, and the residue is reconstituted in 2 mL of 50% methanol. The final solution is filtered through a 0.45 µm membrane filter before chromatographic analysis.[1]

Chromatographic Separation and Detection

High-Performance Liquid Chromatography (HPLC) is employed for the separation and quantification of saflufenacil.

• Instrumentation: A standard HPLC system equipped with a UV detector is used.

• Confirmation: The presence of saflufenacil is confirmed using a Liquid Chromatography-Mass Spectrometer (LC-MS).[1]

Visualizing the Experimental Workflow and Mode of Action

To further clarify the processes involved, the following diagrams illustrate the experimental workflow and the biochemical pathway affected by saflufenacil.

A simplified workflow for the extraction and analysis of saflufenacil from samples.

Saflufenacil functions as a herbicide by inhibiting the enzyme protoporphyrinogen (B1215707) IX oxidase (PPO).[2][3][4][5] This inhibition leads to an accumulation of protoporphyrin IX, a photosensitizing molecule that, in the presence of light and oxygen, causes rapid cell damage.[3]

The mode of action of saflufenacil via the inhibition of the PPO enzyme.

References

• 1. submit.foodhygiene.or.kr [submit.foodhygiene.or.kr]
• 2. bioone.org [bioone.org]
• 3. Saflufenacil - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. ncwss.org [ncwss.org]

Safety & Regulatory Compliance

Proper Disposal Procedures for Saflufenacil-d7

The following guide provides essential safety and logistical information for the proper disposal of Saflufenacil-d7 in a laboratory setting. Adherence to these procedures is critical for ensuring the safety of laboratory personnel, protecting the environment, and maintaining regulatory compliance. Saflufenacil is classified as very toxic to aquatic life with long-lasting effects, necessitating its disposal as hazardous waste.[1][2]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[1][3] All handling and waste consolidation should be performed in a well-ventilated area or a chemical fume hood.[2][3] Avoid generating dust and prevent the chemical from entering drains or waterways.[2][3]

Waste Classification and Segregation

Pesticide wastes are regulated, and improper disposal is a violation of federal law.[1][4] Saflufenacil-d7 waste, including pure substance, contaminated materials, and rinsate, must be classified and handled as hazardous waste.

• Do Not Mix: Do not mix Saflufenacil-d7 waste with other chemical waste streams unless explicitly instructed by your institution's Environmental Health and Safety (EHS) department.[5][6]

• Segregate Incompatibles: Keep waste containers separated from incompatible materials to prevent dangerous reactions.[5][6]

Step-by-Step Disposal Protocol

• Waste Collection:

  • Collect all Saflufenacil-d7 waste, including excess or expired compounds, contaminated lab supplies (e.g., pipette tips, weigh boats, gloves), and spill cleanup materials, in a designated and compatible hazardous waste container.[3][7]

  • The container must be in good condition, made of a material compatible with the chemical, and have a secure, leak-proof lid.[7][8]

• Labeling:

  • Clearly label the waste container with the words "Hazardous Waste."[7]

  • The label must include the full chemical name ("Saflufenacil-d7"), a list of all constituents, the accumulation start date, and the responsible researcher's name and contact information.[5][7]

• Storage (Satellite Accumulation):

  • Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[5]

  • This area must be at or near the point of generation and under the control of laboratory personnel.[7]

  • Use secondary containment, such as a tray, to catch any potential leaks.[6]

• Final Disposal:

  • Arrange for pickup and disposal through your institution's EHS department or a licensed hazardous waste contractor.[1]

  • Never dispose of Saflufenacil-d7 down the drain or in the regular trash.[7][9]

Decontamination and Empty Container Disposal

Empty containers that once held Saflufenacil-d7 must be properly decontaminated before disposal to be considered non-hazardous.

Experimental Protocol: Triple-Rinsing Procedure [4][8][10]

• Initial Drain: Empty the container of all contents into the designated hazardous waste collection container. Allow it to drain for an additional 30 seconds after the flow has been reduced to drops.[10]

• First Rinse: Add a suitable solvent (e.g., water, as specified by your EHS office) until the container is approximately 20-25% full. Securely cap the container.[10]

• Agitate: Vigorously shake or agitate the container for at least 30 seconds to ensure the solvent contacts all interior surfaces.[10]

• Collect Rinsate: Pour the rinsate (the rinse water) into your hazardous waste container. Allow the container to drain completely.[10]

• Repeat: Repeat the rinsing process (steps 2-4) two more times.[4][10]

• Final Preparation: After the final rinse, allow the container to air dry completely. Deface or remove the original product label.[9] The triple-rinsed container may now be disposed of as regular solid waste, though you must confirm this with your local EHS guidelines.[9]

Spill Management

In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[3] Dike and contain the spill with an inert absorbent material like sand or earth.[4] Collect the absorbent material and spilled substance using spark-proof tools and place it in a sealed, labeled container for disposal as hazardous waste.[3] Wash the affected area with soap and water after cleanup.[4]

Quantitative Data Summary

The following table summarizes key data that informs the classification of Saflufenacil as a hazardous substance requiring specialized disposal.

Parameter	Value / Classification	Source
Aquatic Hazard (Acute)	Category 1	[1]
Aquatic Hazard (Chronic)	Category 1	[1]
GHS Hazard Statement	H410: Very toxic to aquatic life with long lasting effects.	[1][2]
Toxicity to Fish	Oncorhynchus mykiss (rainbow trout): > 120 mg/l
Biodegradability	Not readily biodegradable.	[1]
Log Pow (n-octanol/water)	2.6	[11]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Saflufenacil-d7 waste in a laboratory setting.

Caption: Workflow for the safe disposal of Saflufenacil-d7.

References

• 1. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]
• 2. hpc-standards.com [hpc-standards.com]
• 3. echemi.com [echemi.com]
• 4. carovail.com [carovail.com]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. danielshealth.com [danielshealth.com]
• 8. PI-18/PI010: Proper Disposal of Pesticide Waste [edis.ifas.ufl.edu]
• 9. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 10. Safe disposal of pesticides | EPA [epa.nsw.gov.au]
• 11. fao.org [fao.org]

Essential Safety and Logistical Information for Handling Saflufenacil-d7

Personal Protective Equipment (PPE)

The proper selection and use of PPE is the first line of defense against chemical exposure.[2] More than 97% of pesticide exposure occurs through the skin, making dermal protection a critical consideration.[3]

Key PPE Requirements:

• Gloves: Always wear unlined, elbow-length chemical-resistant gloves.[4] Nitrile, butyl, and neoprene gloves are recommended for good protection against both dry and liquid formulations.[4] Never use leather or cotton gloves as they can absorb and retain the chemical.[4]

• Eye Protection: Wear shielded safety glasses, snug-fitting non-fogging goggles, or a full-face shield to protect against splashes.[4][5] Standard prescription glasses are not a substitute for proper safety eyewear.[3]

• Body Covering: Wear a long-sleeved shirt, long pants, and closed-toe shoes at a minimum.[3] For handling concentrates or in situations with a higher risk of exposure, a chemical-resistant apron or a disposable coverall (e.g., Tyvek®) is recommended.[2][3][4]

• Respiratory Protection: If working in a poorly ventilated area or if dusts/aerosols may be generated, a NIOSH/MSHA-approved respirator should be worn.[6]

First Aid Measures

In case of accidental exposure, immediate action is crucial.

Exposure Route	First Aid Procedure
Eye Contact	Hold the eye open and rinse slowly and gently with water for 15-20 minutes.[1][7] Remove contact lenses, if present, after the first 5 minutes, then continue rinsing.[1][7] Call a poison control center or doctor for treatment advice.[1][7]
Skin Contact	Take off contaminated clothing immediately.[1][7] Rinse the skin immediately with plenty of water for 15-20 minutes.[1][7] Call a poison control center or doctor for treatment advice.[1][7]
Inhalation	Move the person to fresh air.[1] If the person is not breathing, call 911 or an ambulance, then give artificial respiration.[1]
Ingestion	Call a poison control center or doctor immediately for treatment advice. Do not give anything by mouth to an unconscious person.[1][7]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Saflufenacil-d7 will minimize risks and ensure procedural consistency.

• Preparation:

  • Read the Safety Data Sheet (SDS) for Saflufenacil thoroughly before starting any work.

  • Ensure a designated work area is clean and uncluttered.

  • Verify that all necessary PPE is available and in good condition.

  • Locate the nearest eyewash station and safety shower and confirm they are operational.

• Handling:

  • Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.[6][8]

  • Wear all required PPE as detailed in the table above.

  • Avoid the formation of dust and aerosols.[8]

  • Use non-sparking tools to prevent ignition, as some formulations may be flammable.[8][9]

• Post-Handling:

  • Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][7]

  • Remove PPE immediately after handling. Wash the outside of gloves before removing them.[1][7]

  • Clean all equipment used in the process.

  • Store Saflufenacil-d7 in its original, tightly closed container in a dry, cool, and well-ventilated place.[6]

Disposal Plan

Proper disposal of Saflufenacil-d7 and its containers is essential to prevent environmental contamination.

• Unused Product: Dispose of unwanted Saflufenacil-d7 as hazardous waste. Contact your institution's environmental health and safety department or a licensed hazardous waste disposal contractor for specific procedures.[10]

• Empty Containers: Do not reuse empty containers for any purpose.[7][10] Triple rinse the container with an appropriate solvent. The rinsate should be collected and disposed of as hazardous waste.[1][7] Puncture and dispose of the container in a sanitary landfill or by other approved procedures.[7]

• Contaminated Materials: Any materials that have come into contact with Saflufenacil-d7, such as disposable gloves, paper towels, and contaminated soil from a spill, should be collected in a suitable, closed container and disposed of as hazardous waste.[11]

Experimental Workflow for Handling Saflufenacil-d7

Caption: Workflow for Safe Handling of Saflufenacil-d7

References

• 1. carovail.com [carovail.com]
• 2. The Best Personal Protective Equipment For Pesticides | Professional DIY Pest Control Equipment [solutionsstores.com]
• 3. MSU Extension | Montana State University [apps.msuextension.org]
• 4. Welcome to PSEP! [core.psep.cce.cornell.edu]
• 5. crec.ifas.ufl.edu [crec.ifas.ufl.edu]
• 6. shardausa.com [shardausa.com]
• 7. assets.greenbook.net [assets.greenbook.net]
• 8. echemi.com [echemi.com]
• 9. agilent.com [agilent.com]
• 10. Disposal of Pesticides [npic.orst.edu]
• 11. swfrec.ifas.ufl.edu [swfrec.ifas.ufl.edu]